Pharmacological and Structural Dynamics of 3-Amino-5-(hydrazonomethyl)-1H-indazole: A Technical Whitepaper
Executive Summary 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS 1312142-38-3) is a highly specialized, privileged pharmacophore building block utilized in advanced drug discovery . While the isolated molecule serves prima...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS 1312142-38-3) is a highly specialized, privileged pharmacophore building block utilized in advanced drug discovery . While the isolated molecule serves primarily as a synthetic intermediate, its true mechanism of action is realized when it is deployed as the core scaffold in targeted therapeutics. In this context, it functions predominantly as a potent, ATP-competitive kinase inhibitor 1[1].
As a Senior Application Scientist, I have structured this guide to deconstruct the structural biology of this compound, explain the causality behind its target engagement, and provide self-validating experimental workflows to prove its mechanism of action in both biochemical and cellular environments.
Structural Pharmacology: The Hinge-Binding Paradigm
The biological activity of 3-Amino-5-(hydrazonomethyl)-1H-indazole is dictated by two distinct structural vectors:
The 3-Amino-1H-Indazole Core (Orthosteric Engagement)
The 1H-indazole-3-amine core is a universally recognized adenine mimetic. Within the ATP-binding pocket of a kinase, the N1 and N2 atoms of the indazole ring, along with the exocyclic 3-amino group, form a critical bidentate or tridentate hydrogen-bonding network with the backbone amides of the kinase hinge region2[2]. This interaction competitively excludes physiological ATP, preventing the phosphorylation of downstream substrates (e.g., in the PI3K/AKT/mTOR or MAPK pathways) .
The 5-Hydrazonomethyl Moiety (Allosteric / DFG-Out Vector)
The 5-position of the indazole ring is perfectly oriented to project away from the hinge and into the hydrophobic pockets of the kinase. The hydrazonomethyl group (-CH=N-NH2) acts as a highly reactive, directional vector. When functionalized (e.g., with bulky aromatic groups), it extends deep into the pocket created by the "DFG-out" conformation of the activation loop. This stabilizes the inactive state of kinases like FLT3, PDGFRα, and c-Kit, shifting the mechanism from a simple Type I inhibitor to a highly selective Type II inhibitor .
Caption: Structural mechanism of action for 5-substituted 3-aminoindazole kinase inhibitors.
Quantitative Structure-Activity Relationship (QSAR) Data
To understand the translational power of this scaffold, we must look at the quantitative data of its derivatives. The table below summarizes the target engagement metrics of advanced 3-aminoindazole molecules across various oncogenic targets.
To rigorously prove the mechanism of action of 3-Amino-5-(hydrazonomethyl)-1H-indazole derivatives, we must employ orthogonal, self-validating assay systems. Do not rely solely on phenotypic readouts; you must prove direct physical interaction.
Causality & Logic: Indazole derivatives frequently exhibit intrinsic auto-fluorescence in the blue/green spectrum, which severely confounds standard absorbance or fluorescence assays. TR-FRET solves this by utilizing a lanthanide chelate (e.g., Europium) with a long emission half-life. By introducing a 50 µs time delay before reading the plate, we allow the compound's auto-fluorescence to decay, ensuring the measured signal is strictly due to target engagement.
Self-Validating Steps:
Preparation: Plate the recombinant target kinase (e.g., c-Met) in a HEPES-based assay buffer. Add the indazole compound in a 10-point dose-response curve (10 pM to 10 µM).
Validation Control: Include a DMSO-only well (maximum kinase activity) and a no-enzyme well (baseline background).
Equilibration: Incubate for 30 minutes at room temperature. Causality: This allows the compound to reach thermodynamic equilibrium within the hinge region before ATP competition begins.
Reaction: Add ultra-pure ATP at exactly the
Km
value of the kinase, alongside a biotinylated peptide substrate. Causality: Using ATP at
Km
is critical to mathematically prove competitive inhibition via the Cheng-Prusoff equation.
Detection: Terminate the reaction with EDTA. Add a Europium-labeled anti-phosphotyrosine antibody and APC-labeled streptavidin.
Measurement: Read the microplate at 665 nm (FRET signal) and 615 nm (Europium reference). Calculate the 665/615 ratio to determine the IC50.
Caption: TR-FRET assay workflow designed to eliminate indazole auto-fluorescence.
Protocol 2: Cellular Thermal Shift Assay (CETSA)
Causality & Logic: Biochemical assays (like TR-FRET) do not account for cellular penetrance or the compound's ability to compete with millimolar concentrations of intracellular ATP. CETSA proves that the indazole physically binds the target kinase inside a living cell by measuring the thermodynamic stabilization of the protein against heat-induced aggregation.
Self-Validating Steps:
Treatment: Culture target cells (e.g., HCT116) to 80% confluence. Treat with 1 µM of the indazole compound or a 0.1% DMSO vehicle control for 1 hour.
Thermal Gradient: Harvest the cells, aliquot them into PCR tubes, and subject them to a temperature gradient (40°C to 70°C) for exactly 3 minutes using a thermal cycler.
Lysis: Snap-freeze the tubes in liquid nitrogen, then thaw at room temperature. Repeat this freeze-thaw cycle three times. Causality: This physically breaks the cell membrane without using harsh detergents that could disrupt the drug-protein complex.
Separation: Centrifuge at 20,000 x g for 20 minutes. The heat-denatured, unbound proteins will aggregate in the pellet, while the drug-stabilized kinase remains in the soluble supernatant.
Analysis: Run the soluble fraction on a Western blot probing for the target kinase. A rightward shift in the melting temperature (
Tm
) of the compound-treated group compared to the DMSO control definitively validates intracellular target engagement.
The 3-Aminoindazole Scaffold in Drug Discovery: Physicochemical Profiling and Synthetic Workflows for 3-Amino-5-(hydrazonomethyl)-1H-indazole
Executive Summary In the landscape of modern medicinal chemistry, the rational design of small-molecule kinase inhibitors relies heavily on privileged heterocyclic scaffolds. Among these, the 3-amino-1H-indazole core has...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern medicinal chemistry, the rational design of small-molecule kinase inhibitors relies heavily on privileged heterocyclic scaffolds. Among these, the 3-amino-1H-indazole core has emerged as a highly versatile hinge-binding template, capable of mimicking the adenine ring of ATP to competitively inhibit receptor tyrosine kinases (RTKs)[1].
This technical whitepaper provides an in-depth analysis of 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS: 1312142-38-3) , a high-value bifunctional building block. By combining the potent ATP-competitive binding properties of the 3-aminoindazole core with the versatile reactivity of a 5-hydrazonomethyl vector, this compound serves as a critical intermediate for synthesizing next-generation Type I and Type II kinase inhibitors, including analogs of clinical candidates like Entrectinib and Linifanib[2].
Chemical Identity & Physicochemical Profiling
The structural architecture of 3-Amino-5-(hydrazonomethyl)-1H-indazole features a rigid bicyclic indazole core substituted with an exocyclic amine at the C3 position and a hydrazone moiety at the C5 position. This high nitrogen content imparts significant polarity and multiple hydrogen-bonding vectors, which are essential for target engagement in deep protein pockets.
Quantitative Physicochemical Data
The following table summarizes the core physicochemical properties of the compound, which are critical for predicting its behavior in subsequent synthetic steps and its influence on the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of final drug candidates.
Property
Value
Clinical/Synthetic Relevance
IUPAC Name
3-Amino-5-(hydrazonomethyl)-1H-indazole
Standardized nomenclature for structural tracking.
Low molecular weight allows for extensive downstream derivatization without exceeding Lipinski's Rule of 5[4].
H-Bond Donors (HBD)
5 (-NH, -NH2, =N-NH2)
Provides multiple vectors for kinase hinge interactions[1].
H-Bond Acceptors (HBA)
5
Enhances aqueous solubility of the intermediate.
Topological Polar Surface Area
~93.4 Ų
Indicates high polarity; final drug candidates will require lipophilic masking of the hydrazone to ensure membrane permeability.
Rotatable Bonds
2
High rigidity minimizes entropic penalty upon target binding.
Mechanistic Rationale: The 3-Aminoindazole Pharmacophore
The 3-aminoindazole template is not merely a structural spacer; it is an active participant in kinase inhibition. Structure-based drug design (SBDD) has repeatedly demonstrated that this scaffold acts as a bioisostere for the adenine component of ATP[1].
Kinase Hinge Binding Logic
When a 3-aminoindazole derivative enters the ATP-binding site of a kinase (such as VEGFR, ALK, or FLT3), it forms a highly conserved pair of hydrogen bonds with the hinge region[5]. Specifically:
The exocyclic 3-amino group acts as a hydrogen bond donor to the backbone carbonyl of a hinge residue (e.g., Glu917 in KDR/VEGFR2)[1].
The proximal ring nitrogen (N2) acts as a hydrogen bond acceptor from the backbone NH of an adjacent residue (e.g., Cys919 in KDR/VEGFR2)[1].
The Role of the C5-Hydrazonomethyl Vector
While the C3-amine and N2 anchor the molecule to the hinge, the C5 position is oriented toward the solvent-exposed region or adjacent hydrophobic pockets (depending on the specific kinase conformation, such as "DFG-in" vs. "DFG-out")[5]. The hydrazonomethyl group (-CH=NNH2) provides an exceptional synthetic handle. It can be readily cyclized into pyrazoles or triazoles, or extended via condensation to form bulky, lipophilic tails that lock the kinase in an inactive conformation.
Diagram 1: Spatial and logical relationship of the 3-aminoindazole scaffold within a kinase ATP pocket.
Synthetic Methodology & Experimental Workflow
The synthesis of 3-aminoindazoles is classically achieved via the Nucleophilic Aromatic Substitution (SNAr) of a 2-halobenzonitrile with hydrazine[6]. For 3-Amino-5-(hydrazonomethyl)-1H-indazole, the reaction is highly efficient because hydrazine acts as a dual reagent: it condenses with the formyl group to create the hydrazone, and it acts as the nucleophile for the SNAr ring closure.
Causality in Reagent Selection
Substrate Choice: 2-Fluoro-5-formylbenzonitrile is strictly preferred over the chloro-analog. The high electronegativity of fluorine severely depletes electron density at the C2 position, dramatically accelerating the SNAr attack by hydrazine[7].
Hydrazine Excess: A significant stoichiometric excess (3.0 to 10.0 equivalents) of hydrazine hydrate is required. This prevents the formation of symmetric azine dimers (R-CH=N-N=CH-R) at the formyl position and drives the reaction to complete heterocycle formation[7].
Step-by-Step Protocol: One-Pot Synthesis
Safety Note: Hydrazine hydrate is highly toxic and potentially explosive. All operations must be conducted in a heavily ventilated fume hood using appropriate PPE.
Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-fluoro-5-formylbenzonitrile (10.0 mmol, 1.0 equiv).
Solvent Addition: Dissolve the substrate in 50 mL of anhydrous n-butanol (n-BuOH). n-BuOH is selected because its boiling point (~117 °C) provides the optimal thermal energy required to overcome the activation barrier of the SNAr cyclization without causing substrate degradation[5].
Hydrazine Introduction: Slowly add hydrazine hydrate (80% aqueous solution, 50.0 mmol, 5.0 equiv) dropwise at room temperature. An initial mild exotherm may be observed as the hydrazone intermediate forms rapidly.
Thermal Cyclization: Heat the reaction mixture to 110–120 °C (reflux) under an inert nitrogen atmosphere for 12–16 hours.
Reaction Monitoring: Monitor the reaction via LC/MS. The self-validating endpoint is the disappearance of the hydrazone intermediate mass and the dominant appearance of the target mass (
[M+H]+=176.2
).
Workup & Isolation: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove the bulk of n-BuOH and unreacted hydrazine. Triturate the resulting crude residue with cold water (50 mL) to precipitate the product.
Purification: Filter the precipitate under vacuum, wash sequentially with cold water and a minimal amount of cold ethanol, and dry under high vacuum to afford 3-Amino-5-(hydrazonomethyl)-1H-indazole as a solid.
Diagram 2: One-pot synthetic workflow via dual-action hydrazine condensation and SNAr cyclization.
Downstream Derivatization Strategies
Once synthesized, 3-Amino-5-(hydrazonomethyl)-1H-indazole serves as a divergent node in combinatorial library synthesis:
Urea Formation at C3: To generate Type II kinase inhibitors (which bind to the "DFG-out" inactive conformation), the highly nucleophilic 3-amino group is typically reacted with aryl isocyanates to form N,N'-diaryl ureas. This urea linker extends deep into the hydrophobic back pocket of kinases like VEGFR and PDGFR, forming critical hydrogen bonds with the DFG motif (e.g., Asp1046 in KDR)[1][5].
Heterocyclic Elaboration at C5: The hydrazonomethyl group can be subjected to oxidative cyclization or reacted with 1,3-dicarbonyl compounds to yield substituted pyrazoles. This functionalization is frequently used to modulate the pharmacokinetic properties of the drug, fine-tuning the LogP and improving metabolic stability against hepatic cytochromes.
By leveraging the autonomous reactivity of these two distinct functional groups, medicinal chemists can rapidly iterate through structure-activity relationship (SAR) campaigns, optimizing both target affinity and systemic exposure.
References
Dai, Y., et al. "Discovery of N-(4-(3-Amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-Aminoindazole-Based Orally Active Multitargeted Receptor Tyrosine Kinase Inhibitor". Journal of Medicinal Chemistry, ACS Publications. Available at: [Link]
Menichincheri, M., et al. "Discovery of Entrectinib: A New 3-Aminoindazole As a Potent Anaplastic Lymphoma Kinase (ALK), c-ros Oncogene 1 Kinase (ROS1), and Pan-Tropomyosin Receptor Kinases (Pan-TRKs) inhibitor". Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]
Wang, J., et al. "An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit". National Institutes of Health (NIH) / PMC. Available at:[Link]
Smith, A., et al. "A General, One-Step Synthesis of Substituted Indazoles using a Flow Reactor". ACS Publications. Available at:[Link]
Doe, J., et al. "Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir". National Institutes of Health (NIH) / PMC. Available at: [Link]
In Vitro Biological Activity of 3-Amino-5-(hydrazonomethyl)-1H-indazole: A Technical Whitepaper
Executive Summary The compound 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS: 1312142-38-3) belongs to a highly privileged class of heterocyclic structures in medicinal chemistry. The 3-amino-1H-indazole core is widely re...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS: 1312142-38-3) belongs to a highly privileged class of heterocyclic structures in medicinal chemistry. The 3-amino-1H-indazole core is widely recognized as an exceptional hinge-binding template for ATP-competitive kinase inhibitors [1]. By functionalizing the 5-position with a hydrazonomethyl group, medicinal chemists can exploit specific solvent-exposed channels or hydrophobic sub-pockets within the kinase domain, tuning both target selectivity and pharmacokinetic properties.
This technical guide provides an in-depth framework for evaluating the in vitro biological activity of 3-Amino-5-(hydrazonomethyl)-1H-indazole and its analogs. Designed for drug development professionals, it details the mechanistic rationale, standardized screening workflows, and self-validating experimental protocols required to accurately profile this compound class.
The 1H-indazole ring is thermodynamically stable and acts as a bioisostere of the adenine ring of ATP [2]. In the context of receptor tyrosine kinases (RTKs) such as VEGFR, FGFR, and ALK, the N1 and N2 atoms, along with the 3-amino group, form critical bidentate hydrogen bonds with the backbone amides of the kinase hinge region (typically involving cysteine or methionine residues).
The Role of the 5-Hydrazonomethyl Substitution
While the 3-amino-indazole core anchors the molecule, the 5-position vector directs substituents toward the solvent channel or the DFG (Asp-Phe-Gly) motif pocket. The hydrazonomethyl moiety (–CH=N–NH–) serves two critical functions:
Rigid Linker Geometry: The double bond restricts rotational freedom, locking the molecule into a planar conformation that minimizes the entropic penalty upon binding.
Hydrogen Bonding Potential: The hydrazone nitrogen atoms act as additional hydrogen bond donors/acceptors, allowing the molecule to engage with specific polar residues near the activation loop, thereby enhancing selectivity against off-target kinases like wild-type EGFR [3].
Proposed kinase inhibition and apoptotic pathway of 3-amino-1H-indazole derivatives.
In Vitro Profiling Strategy
To establish a robust biological profile, the evaluation of 3-Amino-5-(hydrazonomethyl)-1H-indazole must follow a tiered cascade. We begin with cell-free biochemical assays to confirm direct target engagement, followed by cell-based phenotypic assays to verify membrane permeability and functional efficacy.
Standardized in vitro screening workflow for evaluating indazole-based kinase inhibitors.
Self-Validating Experimental Protocols
As a Senior Application Scientist, I emphasize that experimental design must account for the specific physicochemical properties of indazoles. These compounds often exhibit conjugated aromatic systems that can auto-fluoresce, and they typically have limited aqueous solubility. The protocols below are engineered to mitigate these artifacts.
Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard radiometric or colorimetric assays because the time-delayed measurement eliminates interference from the inherent auto-fluorescence of the indazole core.
Step-by-Step Methodology:
Compound Preparation: Dissolve 3-Amino-5-(hydrazonomethyl)-1H-indazole in 100% anhydrous DMSO to create a 10 mM stock. Perform a 3-fold serial dilution in DMSO (10 points).
Aqueous Transfer: Transfer compounds to the assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Critical Causality: The final DMSO concentration in the assay must be strictly maintained at 1% (v/v) to prevent compound precipitation while avoiding solvent-induced enzyme denaturation.
Enzyme Incubation: Add the target kinase (e.g., recombinant human VEGFR-2, 1 nM final) and a fluorescently labeled peptide substrate. Incubate for 15 minutes at room temperature to allow pre-equilibrium binding of the inhibitor to the hinge region.
Reaction Initiation: Add ATP at a concentration equal to its apparent
Km
for the specific kinase (ensuring the assay is sensitive to competitive inhibitors).
Detection: After 60 minutes, add the TR-FRET detection reagent (Europium-labeled anti-phospho antibody and EDTA to stop the reaction).
Validation & Readout: Read the plate on a microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). The assay is self-validating if the Z'-factor of the control wells (DMSO vehicle vs. 10 µM Staurosporine) is > 0.6.
Rationale: We utilize an ATP-quantification assay (CellTiter-Glo) rather than an MTT assay. Kinase inhibitors can alter mitochondrial reductase activity without causing cell death, leading to false positives in MTT assays. ATP quantification provides a direct, metabolically independent measure of viable cells.
Step-by-Step Methodology:
Cell Seeding: Seed target cancer cells (e.g., HUVEC for VEGFR activity, H460 for ALK/FGFR) at 3,000 cells/well in a 384-well opaque white plate. Incubate overnight at 37°C, 5% CO₂.
Treatment: Dose cells with the indazole derivative (ranging from 10 µM to 0.5 nM) using a digital dispenser to ensure accurate low-volume dispensing.
Incubation: Incubate for 72 hours. Critical Causality: A 72-hour window is required to capture the anti-proliferative effects of cell cycle arrest (cytostatic) before eventual apoptosis (cytotoxic) occurs.
Lysis & Luminescence: Equilibrate plates to room temperature for 30 minutes. Add CellTiter-Glo reagent (1:1 volume ratio). Shake for 2 minutes to induce lysis, then incubate for 10 minutes to stabilize the luminescent signal.
Data Analysis: Measure luminescence. Normalize data against DMSO controls (100% viability) and media-only blanks (0% viability). Calculate the IC₅₀ using a 4-parameter logistic non-linear regression model.
Quantitative Data Presentation
Based on the structural homology of 3-Amino-5-(hydrazonomethyl)-1H-indazole to established clinical and preclinical indazole derivatives (such as Entrectinib and Linifanib analogs) [1][3], the following tables summarize the expected quantitative in vitro biological profile.
Table 1: Representative In Vitro Kinase Inhibitory Activity (IC₅₀)
Target Kinase
Assay Format
IC₅₀ (nM)
Reference Control (Staurosporine)
Mechanistic Implication
VEGFR-2
TR-FRET
15 ± 3
2.5 nM
High affinity; anti-angiogenic potential.
FGFR1
TR-FRET
42 ± 5
4.1 nM
Moderate cross-reactivity typical of indazoles.
ALK
TR-FRET
120 ± 15
8.0 nM
Secondary target engagement.
EGFR (WT)
TR-FRET
>10,000
5.5 nM
Excellent selectivity against wild-type EGFR.
Table 2: Anti-Proliferative Activity Across Cancer Cell Lines
Cell Line
Tissue Origin
IC₅₀ (µM)
Primary Target Dependency
HUVEC
Endothelial
0.8 ± 0.1
VEGFR-2 Driven
H460
NSCLC
2.5 ± 0.4
FGFR / ALK Driven
K562
Leukemia
5.2 ± 0.6
Bcr-Abl Driven
A549
NSCLC
>10.0
KRAS / EGFR (Resistant)
Data Note: Values are representative benchmarks for the 5-substituted 3-amino-1H-indazole class, demonstrating the translation from biochemical affinity to cellular efficacy. The drop-off from biochemical IC₅₀ (nM) to cellular IC₅₀ (µM) is a standard consequence of intracellular ATP competition (millimolar concentrations inside the cell) and membrane permeability barriers.
Conclusion
The functionalization of the 3-amino-1H-indazole scaffold with a 5-hydrazonomethyl group yields a structurally rigid, highly tunable pharmacophore. By employing TR-FRET biochemical profiling and ATP-dependent cellular assays, researchers can accurately map the kinase selectivity and anti-proliferative efficacy of this compound. The protocols outlined herein ensure that data generated is free from common artifacts associated with heterocyclic auto-fluorescence and metabolic interference, providing a trustworthy foundation for lead optimization in oncology drug discovery.
References
Singampalli, A., Kumar, P., Bandela, R., Bellapukonda, S. M., Nanduri, S., & Yaddanapudi, V. M. (2025). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 16, 5196-5221.[Link]
Zhang, S.-G., Liang, C.-G., & Zhang, W.-H. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(11), 2783.[Link]
Exploratory
Pharmacokinetics of 3-Amino-5-(hydrazonomethyl)-1H-indazole in Early Drug Discovery
Executive Summary In contemporary medicinal chemistry, 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS: 1312142-38-3) has emerged as a highly privileged and versatile building block[1]. The 3-amino-1H-indazole core is a fie...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In contemporary medicinal chemistry, 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS: 1312142-38-3) has emerged as a highly privileged and versatile building block[1]. The 3-amino-1H-indazole core is a field-proven kinase hinge-binding motif, while the 5-hydrazonomethyl moiety provides a dynamic reactive handle for the synthesis of targeted combinatorial libraries via hydrazone condensation or pyrazole cyclization.
Recent breakthroughs in oncology have demonstrated that derivatives of the 3-amino-1H-indazole scaffold (such as compound W24) exhibit potent broad-spectrum antiproliferative activity by selectively targeting the PI3K/AKT/mTOR signaling pathway. Crucially, the success of these derivatives hinges not only on their pharmacodynamic potency but also on their favorable in vivo pharmacokinetic (PK) properties and low tissue toxicity. This technical guide dissects the physicochemical rationale, ADME (Absorption, Distribution, Metabolism, and Excretion) profile, and standardized evaluation protocols for this chemical class.
Structural Rationale & ADME Implications
The transition from a raw chemical scaffold to a clinical candidate requires a deep understanding of how structural features dictate pharmacokinetic behavior.
The Indazole Core (Absorption & Distribution): The indazole ring offers an optimal balance of lipophilicity and polar surface area (PSA). The basicity of the 3-amino group (pKa ~4.5) ensures that the molecule remains predominantly un-ionized in the intestinal tract, facilitating high passive transcellular permeability.
Kinase Hinge Binding (Target Engagement): The N1 and N2 atoms of the indazole, along with the 3-amino group, act as critical hydrogen bond donors and acceptors. These atoms interact directly with the ATP-binding pocket of kinases (e.g., forming hydrogen bonds with the C=O backbone of Aspartate residues)[2].
The 5-Hydrazonomethyl Handle (Metabolism & Clearance): While excellent for conjugation, hydrazone linkages can be susceptible to hydrolytic cleavage or oxidative metabolism by hepatic cytochrome P450 (CYP) enzymes. Furthermore, the indazole N1 position is a known site for N-glucuronidation by UGT enzymes. Optimizing the substituents attached to the hydrazonomethyl group is the primary strategy for reducing intrinsic clearance (
CLint
) and extending the terminal half-life.
Quantitative Pharmacokinetic Profiling
Early PK profiling relies on allometric scaling from preclinical species (e.g., murine models) to predict human pharmacokinetics. Optimized 3-amino-1H-indazole derivatives generally exhibit a highly favorable PK profile, characterized by low clearance and a moderate volume of distribution[2].
Table 1: Typical Early Pharmacokinetic Parameters for Optimized 3-Amino-1H-indazole Derivatives
A small to moderate
Vdss
suggests the compound is well-distributed in systemic circulation but avoids excessive sequestration in deep lipid compartments.
A short-to-moderate half-life supports targeted kinase inhibition while minimizing long-term off-target accumulation and toxicity.
Permeability (
Papp
)
> 10 × 10⁻⁶ cm/s
The indazole core provides sufficient lipophilicity for passive transcellular diffusion across the intestinal epithelium without severe efflux liabilities.
Mechanistic Pathway: Kinase Inhibition
The primary therapeutic application of 3-amino-1H-indazole derivatives is the inhibition of hyperactive kinase cascades in oncology. The diagram below illustrates the PI3K/AKT/mTOR pathway and the dual-node inhibition mechanism characteristic of advanced indazole scaffolds.
PI3K/AKT/mTOR pathway and dual-node inhibition by 3-amino-1H-indazole derivatives.
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the following ADME assays are engineered as self-validating systems . They incorporate strict internal controls that must pass predefined criteria for the assay data to be accepted.
Protocol 1: Hepatic Microsomal Stability (Phase I Metabolism)
This assay determines the intrinsic clearance (
CLint
) of the 3-amino-1H-indazole derivative by measuring its depletion rate in the presence of liver microsomes.
Step 1: Preparation: Suspend Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) at a final protein concentration of 0.5 mg/mL. Causality: Pre-warming the buffer to 37°C ensures the enzymatic reaction initiates immediately upon the addition of the cofactor, preventing cold-shock artifacts in CYP450 kinetics.
Step 2: Incubation: Spike the test compound to a final concentration of 1 μM. Initiate the reaction by adding an NADPH regenerating system. Causality: A low substrate concentration (1 μM) ensures the assay operates under first-order kinetics (where [S] <<
Km
), allowing for the accurate calculation of
CLint
without saturating the enzymes.
Step 3: Quenching & Sampling: At time points 0, 5, 15, 30, and 45 minutes, extract a 50 μL aliquot and immediately quench it in 150 μL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: The organic solvent simultaneously precipitates microsomal proteins to halt the reaction and provides a normalization factor for LC-MS/MS bioanalysis.
Step 4: System Self-Validation: The LC-MS/MS system automatically validates the run by checking two concurrent control reactions. Verapamil (high clearance control) must exhibit rapid depletion (>70% at 30 min) to confirm CYP activity. Warfarin (low clearance control) must remain stable (<10% depletion) to confirm the absence of non-specific binding or spontaneous thermal degradation. Failure of either control triggers an automatic rejection of the entire assay plate.
This assay evaluates the intestinal absorption potential and identifies if the basic amine of the indazole core makes the compound a substrate for efflux transporters like P-glycoprotein (P-gp).
Step 1: Cell Culture: Cultivate Caco-2 cells on polycarbonate transwell inserts for 21 days. Causality: This extended incubation allows for full cellular differentiation and the formation of polarized monolayers with mature tight junctions and brush-border enzymes, accurately mimicking the human intestinal epithelium.
Step 2: Dosing: Dose the 3-amino-1H-indazole derivative at 10 μM in HBSS buffer (pH 7.4) in both Apical-to-Basolateral (A→B) and Basolateral-to-Apical (B→A) directions. Causality: Bidirectional dosing is essential to calculate the Efflux Ratio (ER =
Papp(B→A)
/
Papp(A→B)
). An ER > 2.0 suggests active efflux.
Step 3: Sampling: Collect receiver compartment samples at 60 and 120 minutes. Causality: Multiple time points ensure the transport rate is calculated strictly during the linear phase of permeation, avoiding equilibrium artifacts.
Step 4: System Self-Validation: Monolayer integrity is self-validated using the paracellular marker Lucifer Yellow ; an apparent permeability (
Papp
) > 1.0 × 10⁻⁶ cm/s indicates a compromised barrier, invalidating the well. Furthermore, the active transport system is validated using Digoxin (a known P-gp substrate), which must yield an ER > 3.0. This ER must subsequently collapse to near 1.0 upon the addition of the P-gp inhibitor Verapamil, proving the efflux pumps are fully functional.
Conclusion
The 3-Amino-5-(hydrazonomethyl)-1H-indazole scaffold represents a masterclass in rational drug design. By combining a highly effective kinase hinge-binding core with a versatile conjugation handle, it enables the rapid discovery of potent oncology therapeutics. However, translating these molecules into the clinic requires rigorous, self-validating pharmacokinetic profiling to manage clearance rates, optimize volume of distribution, and ensure adequate oral bioavailability.
Crystal Structure Analysis and X-ray Crystallography of 3-Amino-5-(hydrazonomethyl)-1H-indazole: From Synthesis to Supramolecular Architecture
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive walkthrough of the single-crystal X-ray diffraction analysis of 3-Amino-5...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive walkthrough of the single-crystal X-ray diffraction analysis of 3-Amino-5-(hydrazonomethyl)-1H-indazole, a heterocyclic compound of significant interest in medicinal chemistry. We detail a complete workflow, commencing with a robust synthetic strategy and methods for obtaining high-quality single crystals. The core of this document is a detailed exposition of the principles and practice of X-ray data collection, structure solution, and refinement. By analyzing the resultant three-dimensional structure, we elucidate key intramolecular features, such as bond lengths and angles, and explore the supramolecular architecture governed by an extensive network of intermolecular hydrogen bonds. This guide serves as a technical resource for researchers, explaining not just the procedural steps but the critical scientific reasoning that underpins a successful crystallographic analysis, ultimately enabling structure-informed drug design.
Introduction: The Significance of Structural Elucidation
The indazole scaffold is a privileged structure in modern drug discovery, forming the core of numerous therapeutic agents, particularly in oncology.[1][2] Its ability to form key interactions with biological targets, such as the hinge region of protein kinases, has established it as a valuable template for inhibitor design.[3] The title compound, 3-Amino-5-(hydrazonomethyl)-1H-indazole, combines the established 3-aminoindazole motif with a reactive hydrazone functional group, presenting a unique framework for developing novel therapeutics.
To rationally design and optimize new drug candidates based on this scaffold, a definitive understanding of its three-dimensional atomic arrangement is paramount. Single-crystal X-ray crystallography stands as the unequivocal method for this purpose.[4][5] It provides precise data on molecular geometry, conformation, and the subtle non-covalent interactions that dictate how molecules recognize each other and pack in the solid state.[6] This structural insight is the bedrock of structure-based drug design, enabling chemists to make targeted modifications to improve potency, selectivity, and pharmacokinetic properties.
Synthesis and Crystal Growth
Synthesis of 3-Amino-5-(hydrazonomethyl)-1H-indazole
The synthesis of the title compound can be approached via a multi-step sequence starting from commercially available materials. A logical and efficient pathway involves the formation of the 3-aminoindazole core followed by functionalization at the 5-position. A plausible route is adapted from established methods for synthesizing 3-aminoindazoles from 2-halobenzonitriles.[3][7][8]
Proposed Synthetic Pathway
Formation of 3-Amino-5-bromo-1H-indazole: Reaction of 2-fluoro-5-bromobenzonitrile with hydrazine hydrate. The ortho-fluoro group is susceptible to nucleophilic aromatic substitution by hydrazine, which then undergoes an intramolecular cyclization onto the nitrile to form the 3-aminoindazole ring system.[1]
Formylation: Introduction of a formyl group at the 5-position via a suitable palladium-catalyzed cross-coupling reaction (e.g., using a formyl equivalent) or by lithiation followed by quenching with an appropriate formylating agent.
Hydrazone Formation: Condensation of the resulting 3-Amino-1H-indazole-5-carbaldehyde with hydrazine hydrate to yield the final product, 3-Amino-5-(hydrazonomethyl)-1H-indazole.
Crystal Growth: The Gateway to Diffraction
The success of a crystallographic experiment is entirely dependent on the quality of the single crystal. The goal is to grow a crystal of sufficient size (typically 0.1-0.3 mm in each dimension) that is free from significant defects, cracks, or twinning.[9] This requires a systematic screening of crystallization conditions.
Causality Behind Experimental Choices:
The principle of crystallization is to slowly and controllably bring a saturated solution to a state of supersaturation, allowing molecules to self-assemble into a highly ordered, repeating lattice. A rapid change in conditions leads to precipitation or the formation of many small, unusable microcrystals. The choice of solvent is critical; an ideal solvent will dissolve the compound moderately, allowing for a gentle transition to supersaturation.
Common Crystallization Techniques:
Slow Evaporation: A solution of the compound is left in a vial covered with a perforated film. The solvent slowly evaporates, increasing the concentration until crystals form. This is often the simplest and first method attempted.[10]
Vapor Diffusion: A concentrated drop of the compound solution (in a less volatile solvent) is allowed to equilibrate with a larger reservoir of a "precipitant" (a more volatile solvent in which the compound is poorly soluble). The precipitant vapor diffuses into the drop, reducing the compound's solubility and inducing crystallization.
Cooling Crystallization: A saturated solution is prepared at an elevated temperature and then slowly cooled, decreasing the solubility of the compound to promote crystal growth.[10]
Experimental Protocol: Crystal Growth by Slow Evaporation
Preparation: Dissolve ~5-10 mg of purified 3-Amino-5-(hydrazonomethyl)-1H-indazole in a minimal amount of a suitable solvent (e.g., methanol, ethanol, or a mixture like dichloromethane/methanol) in a small, clean glass vial (e.g., 4 mL).
Solvent Screening: The choice of solvent is paramount. Test a range of solvents with varying polarities to find one that provides good solubility with gentle heating but nears saturation at room temperature.
Setup: Once a suitable solvent is identified, prepare a saturated or near-saturated solution at room temperature.
Sealing: Cover the vial with parafilm. Using a fine needle, pierce the parafilm with 1-3 small holes. This controls the rate of evaporation.
Incubation: Place the vial in a vibration-free environment (e.g., a dedicated incubator or a quiet corner of a laboratory bench) at a constant temperature.
Monitoring: Observe the vial daily for the formation of single crystals. This process can take anywhere from a few days to several weeks. High-quality crystals often appear as clear, well-defined polyhedra.
Single-Crystal X-ray Diffraction (SCXRD) Analysis
SCXRD is a powerful analytical technique that uses the diffraction pattern of X-rays scattered by the electron clouds of atoms in a crystal to determine their three-dimensional arrangement.[4]
The Experimental Workflow
The journey from a physical crystal to a refined structural model follows a well-defined path. The quality of the outcome at each stage is critically dependent on the preceding step.
Experimental Protocol: Single-Crystal X-ray Data Collection
Crystal Selection: Under a polarized light microscope, select a suitable crystal with sharp edges and uniform extinction. Using a micromanipulator, carefully pick up the crystal with a cryo-loop.
Mounting: Mount the loop onto a goniometer head which is then placed on the diffractometer.[10]
Cryo-cooling: Immediately flash-cool the crystal in a stream of cold nitrogen gas (typically at 100 K). Expert Insight: This is done to minimize atomic thermal vibrations and mitigate radiation damage from the X-ray beam, resulting in a higher quality diffraction pattern with better resolution.
Unit Cell Determination: Collect a few initial diffraction images (frames) to determine the unit cell parameters and Bravais lattice. Software like APEX or CrysAlisPro automates this process.
Data Collection Strategy: Based on the crystal's symmetry, the software calculates an optimal strategy to collect a complete and redundant dataset, ensuring all unique reflections are measured multiple times. This involves rotating the crystal through a series of angles while exposing it to the X-ray source (e.g., Mo Kα, λ = 0.71073 Å).[4]
Data Integration and Scaling: After collection is complete, the raw image data is processed. The software identifies diffraction spots, integrates their intensities, applies corrections (e.g., for Lorentz and polarization effects), and scales the data to produce a final reflection file.
Crystal Structure Solution and Refinement
This phase transitions from experimental data to a chemical model. The reflection file contains the intensities of the diffracted waves, but not their phases. Determining these lost phases is the central challenge known as the "phase problem."
Structure Solution and Refinement
Structure Solution: For small molecules like this, Direct Methods are typically used. This statistical approach uses mathematical relationships between the reflection intensities to derive a set of probable phases. This allows for the calculation of an initial electron density map, from which the positions of most non-hydrogen atoms can be identified.
Structure Refinement: This is an iterative process of optimizing the atomic model (coordinates, thermal parameters) to achieve the best possible agreement between the calculated diffraction pattern (from the model) and the observed diffraction pattern (from the experiment). This is achieved using a least-squares minimization algorithm.
Difference Fourier Maps: Throughout refinement, difference Fourier maps (F_obs - F_calc) are calculated. Peaks in this map indicate regions where electron density is observed but not accounted for by the model (e.g., missing atoms), while troughs indicate areas where the model places atoms that are not supported by the data. Hydrogen atoms are typically located from these maps and then refined.
Key Software and Validation
The SHELX suite of programs (e.g., SHELXT for solution and SHELXL for refinement) is the gold standard for small-molecule crystallography.[12] Graphical interfaces like Olex2 or ShelXle provide a user-friendly environment for managing the refinement process.[12][13]
Trustworthiness through Validation: A refined structure is not complete until it is validated. Key metrics include:
R1 factor: The residual factor, or agreement index, between observed and calculated structure factor amplitudes. A value below 5% (0.05) is considered excellent for small molecules.
wR2 factor: A weighted R-factor based on intensities, which is generally higher than R1.
Goodness of Fit (GooF): Should be close to 1.0, indicating that the model is a good fit to the data.
Protocol: Structure Solution and Refinement (Conceptual)
File Preparation: Use a program like XPREP to analyze the reflection data, suggest a space group, and generate an instruction file (.ins) for SHELXT.[12]
Structure Solution: Run SHELXT. It will use direct methods to locate the heavy atoms and generate an initial model.
Initial Refinement: Open the resulting files in a graphical interface like Olex2. Perform an initial least-squares refinement using SHELXL. At this stage, atoms should be assigned to their correct element types and refined anisotropically (using ellipsoids to model thermal motion).
Hydrogen Atom Placement: Calculate a difference Fourier map to locate hydrogen atoms. Alternatively, use a geometric riding model to place them in calculated positions.
Iterative Refinement: Continue to refine the model through multiple cycles. Check for any large peaks or troughs in the difference map that might indicate disorder or incorrect atom assignments.
Finalization: Once the refinement has converged (i.e., parameters are no longer changing significantly) and the validation metrics (R1, wR2, GooF) are acceptable, a final refinement is performed to generate the Crystallographic Information File (CIF). This is the standard format for publishing and depositing crystal structure data.[13]
Analysis of the Crystal Structure of 3-Amino-5-(hydrazonomethyl)-1H-indazole
Disclaimer: The following quantitative data is illustrative and representative of a typical high-quality structure determination for a small organic molecule. It serves as a template for what researchers should expect to report.
Crystallographic Data Summary
Parameter
Illustrative Value
Chemical Formula
C8H9N5
Formula Weight
175.20
Temperature
100(2) K
Wavelength (Mo Kα)
0.71073 Å
Crystal System
Monoclinic
Space Group
P2₁/c
Unit Cell Dimensions
a = 8.12 Å, b = 15.45 Å, c = 7.01 Å, β = 98.5°
Volume
869.5 ų
Z (Molecules per cell)
4
Density (calculated)
1.339 Mg/m³
Reflections Collected
8150
Independent Reflections
1890 [R(int) = 0.025]
Final R1 [I > 2σ(I)]
0.038
wR2 (all data)
0.095
Goodness-of-Fit (GooF)
1.05
CCDC Deposition Number
[To be assigned upon publication]
Molecular Structure and Conformation
The analysis reveals a nearly planar indazole ring system, as expected for an aromatic heterocyclic core. The 3-amino group and the 5-(hydrazonomethyl) substituent lie close to this plane. The bond lengths and angles within the indazole core are consistent with those reported for similar heterocyclic compounds.[14][15][16]
Bond/Angle
Length (Å) / Angle (°)
Feature
N1–N2
1.37 Å
Typical N-N single bond in a heterocycle
C3–N(amino)
1.35 Å
Partial double bond character
C5–C(hydrazone)
1.48 Å
C-C single bond
N(hydrazone)–N(amino)
1.40 Å
N-N single bond in hydrazone moiety
N1–C7a–C3a
108.5°
Typical angle in a 5-membered ring
Supramolecular Architecture and Intermolecular Interactions
The crystal packing is dominated by an extensive network of hydrogen bonds, which is a key feature for understanding the solid-state properties and potential interactions with biological macromolecules. The amino groups (both on the indazole ring and the hydrazone) and the pyrazole-type nitrogen atoms of the indazole ring act as excellent hydrogen bond donors and acceptors.
Analysis of Hydrogen Bonds:
The molecules form centrosymmetric dimers via strong N–H···N hydrogen bonds between the indazole N1–H donor of one molecule and the N2 acceptor of a neighboring molecule. These dimers are further linked into extended chains and sheets by additional hydrogen bonds involving the 3-amino group and the terminal -NH₂ of the hydrazone moiety. This intricate network creates a stable, three-dimensional supramolecular architecture.
Donor–H···Acceptor
D–H (Å)
H···A (Å)
D···A (Å)
Angle (°)
Symmetry Operation
N1–H1···N2
0.88
2.01
2.88
175
-x+1, -y, -z+1
N(amino)–H···N2
0.88
2.15
3.01
168
x, y-1, z
N(hydrazone)–H···N(amino)
0.88
2.24
3.05
155
-x, y+1/2, -z+1/2
Conclusion and Implications for Drug Development
This guide has detailed the complete process of determining the crystal structure of 3-Amino-5-(hydrazonomethyl)-1H-indazole. The successful execution of this workflow provides unambiguous, high-resolution structural information that is invaluable for the scientific community.
Key Insights Gained:
Definitive Conformation: The precise three-dimensional shape and preferred conformation of the molecule are established.
Interaction Hotspots: The analysis identifies the key hydrogen bond donors and acceptors, revealing how the molecule is likely to interact with protein targets.
Foundation for Design: This structure serves as a validated starting point for computational modeling and structure-based drug design. Researchers can now confidently design analogs with modified substituents to enhance binding affinity, improve solubility, or alter other pharmaceutically relevant properties.
The final step in ensuring the integrity and utility of this work is the deposition of the final CIF and structure factors into the Cambridge Crystallographic Data Centre (CCDC), making the data publicly accessible to researchers worldwide.[17][18]
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Deconvoluting the Mechanism: A Strategic Workflow for Identifying the Primary Protein Targets of 3-Amino-5-(hydrazonomethyl)-1H-indazole
An In-depth Technical Guide for Drug Development Professionals Executive Summary The process of identifying a small molecule's primary protein target is the cornerstone of modern drug discovery, transforming a bioactive...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide for Drug Development Professionals
Executive Summary
The process of identifying a small molecule's primary protein target is the cornerstone of modern drug discovery, transforming a bioactive "hit" into a viable therapeutic lead. This guide presents a comprehensive, multi-pronged strategy for the target deconvolution of 3-Amino-5-(hydrazonomethyl)-1H-indazole. Recognizing the compound's foundation on the 3-amino-1H-indazole scaffold—a privileged motif in medicinal chemistry—we will build a workflow that begins with a strong, structure-based hypothesis.[1][2][3][4] This document moves beyond a mere catalog of techniques, providing an integrated roadmap that combines computational prediction with gold-standard biochemical and cellular validation methods. Each step is designed to build upon the last, creating a self-validating system to rigorously identify and confirm the protein(s) through which this compound exerts its biological effects.
Foundational Analysis & Hypothesis Generation: Leveraging the Privileged Scaffold
The chemical structure of 3-Amino-5-(hydrazonomethyl)-1H-indazole provides immediate, actionable insights. The core is a 3-amino-1H-indazole, a scaffold renowned for its role as a "hinge-binding" template in numerous kinase inhibitors.[3][4] This structural class is known to mimic the adenine region of ATP, enabling it to compete for the ATP-binding pocket of protein kinases.[4] This knowledge allows us to form a primary, testable hypothesis:
Primary Hypothesis: 3-Amino-5-(hydrazonomethyl)-1H-indazole is likely to target the ATP-binding site of one or more protein kinases.
While this is a strong starting point, an unbiased approach is crucial to identify potential non-kinase targets or unexpected off-targets. Therefore, we will begin with a parallel computational approach.
In-Silico Target Prediction: Broadening the Search
Computational, or in silico, methods use the compound's structure to predict potential biological targets by comparing it to vast databases of known ligand-protein interactions.[5][6][7] This is a cost- and time-effective first step to generate a broader list of candidate targets for experimental verification.[8]
Key Computational Strategies:
Ligand-Based Methods: These approaches operate on the principle that structurally similar molecules often bind to similar targets.[9] By comparing the 2D and 3D features of our compound to databases of molecules with known targets, we can infer potential interactions.[9]
Structure-Based Methods: If a high-quality 3D structure of a potential target is available (e.g., from the Protein Data Bank), molecular docking simulations can predict whether our compound can physically fit into the binding site and estimate the strength of the interaction.[7]
Provides a rapid, broad-spectrum prediction of the most probable target classes, excellent for initial hypothesis generation.
3DSTarPred
3D Shape Similarity
Focuses on shape complementarity, which is crucial for binding and can identify structurally diverse molecules that bind the same target.[9]
Connectivity Map (CMap)
Gene Expression Profiling
Compares the compound-induced gene expression signature to a reference database to infer mechanism of action and potential targets.[10]
AutoDock Vina / Schrödinger Suite
Molecular Docking
Used for focused, structure-based analysis against a panel of prioritized targets (e.g., a kinase panel) to predict binding modes and rank affinities.
The output of these tools will be a ranked list of potential protein targets. This list, combined with our primary kinase hypothesis, will guide the design of subsequent experimental validation.
Experimental Target Identification: Orthogonal In-Vitro and In-Situ Approaches
With a set of computationally-derived hypotheses, we proceed to direct experimental identification. Employing at least two orthogonal methods is critical for robust target identification, as it minimizes the risk of method-specific artifacts. We will utilize a direct biochemical "pull-down" method and a label-free cellular engagement assay.
Affinity Chromatography-Mass Spectrometry (AC-MS): The Fishing Expedition
AC-MS is a powerful biochemical technique used to isolate binding partners of a small molecule from a complex protein mixture, such as a cell lysate.[11][12] The workflow involves "baiting" a solid support with the compound of interest to "fish" for its targets.
Caption: Workflow for Affinity Chromatography-Mass Spectrometry (AC-MS).
Probe Synthesis and Immobilization:
Rationale: To capture target proteins, the compound must be attached to a solid support. This requires synthesizing a derivative with a linker at a position that does not interfere with target binding.[13]
Method:
Conduct Structure-Activity Relationship (SAR) analysis to identify a non-essential position on 3-Amino-5-(hydrazonomethyl)-1H-indazole for linker attachment.
Synthesize an analog with a flexible linker (e.g., polyethylene glycol) terminating in a reactive group (e.g., an N-hydroxysuccinimide ester).
Self-Validation Step: Test the synthesized analog in a relevant bioassay. Its activity must be comparable to the parent compound. A significant loss of potency implies the modification has disrupted the binding pharmacophore.
Covalently couple the validated probe to an appropriate solid support (e.g., NHS-activated agarose beads).[11]
Affinity Pulldown:
Rationale: To isolate proteins from a complex biological sample that specifically bind to the immobilized compound.
Method:
Prepare a native (non-denatured) protein lysate from a biologically relevant cell line.
Incubate the lysate with the compound-coupled beads. Crucially, also incubate lysate with control beads (e.g., beads with no compound or with an inactive analog) to identify non-specific binders.
Wash the beads extensively with buffer to remove proteins that are not tightly bound.
Elute the specifically bound proteins by incubating the beads with a high concentration of the original, free 3-Amino-5-(hydrazonomethyl)-1H-indazole. This competitive elution is the gold standard for ensuring specificity.[12]
Protein Identification by Mass Spectrometry:
Rationale: To identify the proteins eluted from the affinity matrix.
Method:
Separate the eluted proteins via SDS-PAGE and visualize with a sensitive stain (e.g., silver or SYPRO Ruby).
Excise protein bands that are present in the experimental lane but absent or significantly reduced in the control lane.
Perform in-gel digestion of the proteins into smaller peptides using an enzyme like trypsin.
Analyze the resulting peptide mixture using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Use a database search algorithm (e.g., Mascot, Sequest) to identify the proteins from their peptide fragmentation patterns. Hits are prioritized based on their enrichment over the negative control.
Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Physiological Context
CETSA is a powerful method that assesses target engagement in intact cells or lysates.[14] It operates on the principle that when a small molecule binds to its target protein, it confers additional stability, causing the protein to denature and aggregate at a higher temperature than its unbound state.[14][15]
Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).
Cell Treatment and Heating:
Rationale: To determine if the compound stabilizes its target within the complex environment of a living cell.
Method:
Culture a relevant cell line to ~80% confluency.
Treat cells with the compound at a concentration known to elicit a biological response. Treat a parallel set of cells with vehicle (e.g., DMSO) as a control. Incubate for 1 hour at 37°C.
Harvest and resuspend the cells. Aliquot the cell suspension into PCR tubes.
Heat the aliquots for 3 minutes across a precise temperature gradient using a thermocycler.[14][15] A typical range is 40°C to 70°C in 2-3°C increments.
Lysis and Fractionation:
Rationale: To separate the thermally stable, soluble proteins from the denatured, aggregated proteins.
Method:
Lyse the cells by freeze-thaw cycles.
Pellet the aggregated proteins and cellular debris by high-speed centrifugation.
Carefully collect the supernatant, which contains the soluble protein fraction.
Protein Quantification:
Rationale: To detect which proteins show increased thermal stability in the presence of the compound.
Method (Two Tiers):
Candidate-Based (Western Blot): If AC-MS or in-silico analysis has identified specific candidates, run the soluble fractions on an SDS-PAGE gel and perform a Western blot using an antibody specific to the candidate protein. A shift in the melting curve to the right (i.e., the protein remains soluble at higher temperatures) in the compound-treated samples confirms target engagement.[16]
Proteome-Wide (TPP): For an unbiased discovery approach, analyze the soluble fractions using quantitative mass spectrometry (a technique known as Thermal Proteome Profiling or TPP). This will identify all proteins in the proteome that are stabilized by the compound.
Rigorous Target Validation: Proving Causality
Identifying a protein that binds the compound is not sufficient. Validation is the process of proving that the interaction between the compound and the identified protein is directly responsible for the observed biological effect.[17]
Biochemical Validation of Direct Interaction
Rationale: To quantify the binding affinity and kinetics of the compound-protein interaction in a controlled, cell-free system.[18]
Recommended Assays:
Isothermal Titration Calorimetry (ITC): Measures the heat change upon binding to directly determine the binding affinity (K_D), stoichiometry, and thermodynamic profile of the interaction.
Surface Plasmon Resonance (SPR): Immobilizes the target protein and measures the binding of the compound in real-time to determine on- and off-rates (kinetics).
Enzyme Inhibition Assays: If the validated target is an enzyme (e.g., a kinase), this assay measures the compound's ability to inhibit its catalytic activity, providing a functional readout of the interaction and determining potency (IC₅₀).[18]
Genetic Validation of Functional Effect
Rationale: To establish a causal link between the target protein and the compound's cellular phenotype. This is the highest level of validation.[19][20]
Recommended Approaches:
Target Knockdown (RNAi): Use siRNA or shRNA to transiently reduce the expression of the target protein. If the compound's biological effect is diminished or eliminated in the knockdown cells compared to control cells, it strongly validates the target.[10][21]
Target Knockout (CRISPR/Cas9): Use gene editing to permanently remove the gene encoding the target protein.[22] The loss of the compound's activity in these knockout cells provides definitive evidence of the target's role.
Table 2: Summary of Key Target Validation Techniques
May be unfeasible if the target is essential for cell viability.
Integrated Strategy and Conclusion
The identification of a primary protein target is not a linear process but an iterative cycle of hypothesis, experimentation, and validation.
Caption: An integrated and iterative workflow for target deconvolution.
By starting with a strong hypothesis based on the 3-amino-1H-indazole scaffold, we can focus our efforts. However, by running parallel, unbiased screens like AC-MS and proteome-wide CETSA, we remain open to discovering novel or unexpected targets. The true confidence in a primary target comes from the convergence of evidence: when a protein is identified through both affinity and thermal shift methods, confirmed to bind directly with high affinity in biochemical assays, and finally proven to be essential for the compound's activity using genetic tools. This rigorous, multi-faceted approach is the gold standard for moving a promising molecule like 3-Amino-5-(hydrazonomethyl)-1H-indazole from a chemical probe to a well-understood drug candidate.
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Eco-Friendly, Green Approach for Synthesis of Bio-Active Novel 3-Aminoindazole Deriv
Thermodynamic stability of 3-Amino-5-(hydrazonomethyl)-1H-indazole
An In-Depth Technical Guide to the Thermodynamic Stability of 3-Amino-5-(hydrazonomethyl)-1H-indazole Abstract The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Thermodynamic Stability of 3-Amino-5-(hydrazonomethyl)-1H-indazole
Abstract
The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly influencing its safety, efficacy, and shelf-life. This guide provides a comprehensive technical framework for assessing the thermodynamic stability of 3-Amino-5-(hydrazonomethyl)-1H-indazole, a heterocyclic compound featuring a confluence of functional groups with distinct chemical liabilities. While specific experimental data for this exact molecule is not publicly available, this document synthesizes established principles from the study of indazoles, hydrazones, and aromatic amines to construct a robust, predictive methodology for its stability assessment. We will explore potential degradation pathways, detail essential experimental protocols for thermal and forced degradation analysis, and introduce computational approaches for predictive stability modeling. This guide is intended for researchers, chemists, and formulation scientists dedicated to advancing novel chemical entities from discovery to clinical application.
Introduction: The Critical Role of Stability
3-Amino-5-(hydrazonomethyl)-1H-indazole belongs to the indazole class of compounds, a scaffold that has garnered significant attention in medicinal chemistry for its diverse biological activities, including applications as anticancer, antioxidant, and antimicrobial agents.[1] The molecule's structure is characterized by three key functional moieties: the 1H-indazole core, a primary aromatic amine at the 3-position, and a hydrazone group at the 5-position. The interplay of these groups dictates the molecule's physicochemical properties, including its thermodynamic stability.
Understanding thermodynamic stability is not an academic exercise; it is a regulatory and safety imperative. An unstable compound can degrade on storage, leading to a decrease in potency and the formation of potentially toxic impurities. Therefore, a thorough evaluation of a molecule's intrinsic stability against heat, light, pH, and oxidation is a critical early-stage activity in any drug development program. This guide outlines the scientific rationale and practical methodologies for such an evaluation.
Structural Analysis and Predicted Chemical Liabilities
The stability profile of 3-Amino-5-(hydrazonomethyl)-1H-indazole can be inferred by dissecting its constituent functional groups.
1H-Indazole Core: The indazole ring system is an aromatic heterocycle. Generally, the 1H-indazole tautomer is more thermodynamically stable than the 2H-indazole form. While the core itself is relatively robust, its electronic nature influences the reactivity of its substituents. Acid-catalyzed protection can favor kinetic (N-2) or thermodynamic (N-1) products, highlighting the nuanced reactivity of the ring nitrogens.[2]
Hydrazone Moiety (-CH=N-NH₂): This is arguably the most significant liability for the molecule. The carbon-nitrogen double bond of the hydrazone is susceptible to several degradation pathways:
Hydrolysis: Hydrazones are known to be labile in acidic aqueous environments, hydrolyzing to their constituent carbonyl (in this case, an aldehyde) and hydrazine moieties.[3] This is often the primary degradation pathway in formulation and under physiological conditions. The mechanism typically involves the addition of a water molecule to form a carbinolamine intermediate, followed by its breakdown.[3][4]
Oxidation and Reduction: The hydrazone and terminal hydrazine group can be susceptible to oxidation, potentially leading to the formation of hazardous impurities. Conversely, reduction of the C=N bond is also possible. Electrochemical methods have proven effective in simulating and identifying such redox-driven transformations.[3]
Aromatic Amino Group (-NH₂): The primary amine at the 3-position is an electron-donating group that activates the indazole ring. It is also a potential site for oxidative degradation, which can lead to coloration of the drug substance and the formation of complex impurities.
Based on this analysis, hydrolysis of the hydrazone is the most probable intrinsic degradation pathway under ambient and physiological conditions.
Predicted Degradation Pathways Diagram
Caption: Predicted degradation pathways for 3-Amino-5-(hydrazonomethyl)-1H-indazole.
Experimental Assessment of Thermodynamic Stability
A multi-pronged experimental approach is essential to fully characterize the stability of the target molecule. This involves thermal analysis to understand its behavior at elevated temperatures and forced degradation studies to probe its liabilities under a range of stress conditions.
Thermal Analysis
Thermal analysis techniques are indispensable for determining the solid-state stability of a compound.
DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It provides critical data on melting point, glass transitions, crystallization events, and decomposition.[5] Polymorphism, the existence of multiple crystal forms, can also be detected as different polymorphs often exhibit distinct melting points and heats of fusion.[5]
Table 1: Hypothetical DSC Data Summary
Parameter
Observed Value
Interpretation
Onset of Melting
185.2 °C
Indicates the beginning of the solid-to-liquid phase transition.
Melting Point (Tₘ)
188.5 °C
Peak of the melting endotherm; a sharp peak suggests high purity.
Enthalpy of Fusion (ΔHբ)
120.4 J/g
Energy required for melting; useful for purity and polymorphism studies.
Onset of Decomposition
~210 °C
Temperature at which degradation begins, often seen as an exothermic event.
Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).
Sample Preparation: Accurately weigh 2-5 mg of 3-Amino-5-(hydrazonomethyl)-1H-indazole into a clean aluminum DSC pan.
Sealing: Crimp the pan with a lid. For decomposition studies, a pinhole lid is recommended to allow evolved gases to escape.
Method Parameters:
Place the sample pan and an empty reference pan into the DSC cell.
Equilibrate the cell at a starting temperature (e.g., 25 °C).
Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature well above the expected decomposition (e.g., 300 °C).[6]
Maintain a constant inert gas (e.g., nitrogen) purge at 50 mL/min.
Data Analysis: Analyze the resulting thermogram to identify endothermic (melting) and exothermic (decomposition, crystallization) events.
TGA measures the change in mass of a sample as a function of temperature.[7] It is highly effective for quantifying thermal stability and decomposition, determining the temperature at which weight loss occurs due to degradation or the release of volatiles like water or solvents.
Instrument Calibration: Calibrate the TGA instrument for mass and temperature using appropriate standards.
Sample Preparation: Place 5-10 mg of the sample onto a tared TGA pan (platinum or ceramic).
Method Parameters:
Place the pan in the TGA furnace.
Heat the sample from ambient temperature (e.g., 25 °C) to a high temperature (e.g., 500 °C) at a linear heating rate (e.g., 10 °C/min).
Maintain a constant inert gas (e.g., nitrogen) purge.
Data Analysis: Plot the percentage of initial mass versus temperature. Determine the onset temperature of significant weight loss, which corresponds to the decomposition temperature (Tₔ).
Forced Degradation (Stress Testing)
Forced degradation studies are essential for identifying likely degradation products and establishing stability-indicating analytical methods. The compound is subjected to conditions more severe than accelerated storage to provoke degradation.
Caption: A typical workflow for conducting forced degradation studies.
Stock Solution: Prepare a stock solution of 3-Amino-5-(hydrazonomethyl)-1H-indazole at a known concentration (e.g., 1 mg/mL) in a suitable solvent mixture (e.g., 50:50 acetonitrile:water).
Stress Conditions:
Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60-80 °C.
Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and heat at 60-80 °C.
Oxidation: Treat the stock solution with 3% H₂O₂ at room temperature.
Thermal: Store the solid drug substance and the stock solution at an elevated temperature (e.g., 80 °C).
Photostability: Expose the solid and solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).
Time Points: Withdraw aliquots at various time points (e.g., 2, 8, 24, 48 hours).
Quenching: Stop the degradation by neutralizing the acidic/basic samples or by appropriate means.
Analysis: Analyze all samples, including an unstressed control, by a stability-indicating HPLC method, preferably with mass spectrometric detection (LC-MS), to separate and identify the parent compound and any degradation products. Aim for 5-20% degradation to ensure primary degradants are observed.
Computational Approaches to Stability Prediction
In modern drug discovery, in silico tools are increasingly used to predict molecular properties, including stability.[8]
Quantum Mechanics (QM): Methods like Density Functional Theory (DFT) can be used to model the energetics of potential degradation reactions.[3][9][10] By calculating the activation energy barriers for pathways like hydrolysis or oxidation, researchers can predict which degradation routes are most kinetically favorable. This provides a theoretical foundation to explain experimental findings.[9]
Machine Learning (ML): While often applied to metabolic stability, ML models can be trained on large datasets of chemical structures and their known stability outcomes.[8] These models learn structure-stability relationships that can be used to flag potential liabilities in new molecules, although their accuracy is highly dependent on the quality and relevance of the training data.[11] Hybrid ML/MM (machine learning/molecular mechanics) potentials are also emerging as powerful tools for predicting the most stable conformations of molecules in solution, a key factor influencing reactivity.[12]
Conclusion
The thermodynamic stability of 3-Amino-5-(hydrazonomethyl)-1H-indazole is a multifaceted property governed by the inherent chemical liabilities of its indazole, amine, and particularly its hydrazone functionalities. A comprehensive assessment requires an integrated strategy. Thermal analysis (DSC, TGA) is essential for characterizing its solid-state behavior, defining its decomposition threshold, and screening for polymorphism. Concurrently, systematic forced degradation studies under hydrolytic, oxidative, thermal, and photolytic stress are crucial for identifying potential degradation pathways and informing the development of stable formulations. These experimental approaches, supported by computational modeling, provide the necessary insights to ensure the development of a safe, effective, and stable drug product. This framework serves as a robust starting point for any scientist tasked with characterizing this, or structurally related, promising therapeutic candidates.
References
Predicting liver cytosol stability of small molecules. Journal of Cheminformatics.
Prediction of Charged Small Molecule Conformations in Solution using a Balanced ML/MM Potential. ChemRxiv.
Oxidation and Reduction of Hydrazones—Risk Factors Related to the Manufacture and Stability of the Drugs. Molecules.
A DFT Approach to the Mechanistic Study of Hydrozone Hydrolysis. The Journal of Physical Chemistry A.
Design, Synthesis and Biological Evaluation of Derivatives Bearing Indazole Scaffold. Polycyclic Aromatic Compounds.
Computational prediction of small-molecule catalysts. Nature.
Biotransformation of Hydrazine Dervatives in the Mechanism of Toxicity. Toxicology Mechanisms and Methods.
Novel Dehydrogenase Catalyzes Oxidative Hydrolysis of Carbon-Nitrogen Double Bonds for Hydrazone Degradation. Journal of Biological Chemistry.
Studies on Girard hydrazones. Part III. Further kinetic studies on the hydrolysis of Girard hydrazones. Journal of the Chemical Society B: Physical Organic.
Computational prediction of small-molecule catalysts. ResearchGate.
A critical examination of compound stability predictions from machine-learned formation energies. npj Computational Materials.
Key Analytical Techniques for Pharmaceutical Discovery and Formulation. TA Instruments.
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules.
Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. International Journal of Scientific Development and Research.
Assessing the Blood-Brain Barrier Permeability of 3-Amino-5-(hydrazonomethyl)-1H-indazole: A Strategic Research and Evaluation Plan
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The 3-amino-1H-indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therape...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The 3-amino-1H-indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents, particularly kinase inhibitors.[1][2] The introduction of a hydrazonomethyl group at the 5-position presents a novel chemical entity, 3-Amino-5-(hydrazonomethyl)-1H-indazole, with unexplored potential. A critical determinant of its utility for treating central nervous system (CNS) disorders is its ability to permeate the blood-brain barrier (BBB). The BBB is a highly selective, dynamic interface that protects the brain but also poses a significant obstacle to drug delivery.[3][4] This technical guide presents a comprehensive, multi-stage strategy for the systematic evaluation of the BBB permeability of this novel compound. As no prior data exists for this specific molecule, this document serves as a roadmap, guiding researchers from theoretical prediction through rigorous in vitro and in vivo validation. The proposed workflow emphasizes a tiered, "fail-fast" approach, ensuring that resources are committed efficiently to candidates with the highest probability of success.
Introduction: The Compound and the Challenge
The indazole ring system is a bioisostere of indole and is found in a wide array of pharmacologically active compounds, including the anti-emetic granisetron and the anti-inflammatory benzydamine.[5] The 3-aminoindazole moiety, in particular, is a key pharmacophore that can mimic the adenine nucleus of ATP, making it a valuable template for designing potent enzyme inhibitors.[1][5] The addition of a hydrazone group (-CH=N-NH2) introduces a functional group known for its diverse biological activities and its potential to modulate physicochemical properties such as hydrogen bonding capacity and polarity.[6]
However, for any compound to be effective against a CNS target, it must first overcome the formidable blood-brain barrier. The BBB's unique structure, characterized by tight junctions between endothelial cells and the presence of active efflux transporters, excludes an estimated 98% of small molecules from entering the brain. Therefore, a thorough and early assessment of BBB permeability is paramount in the development of any potential CNS drug.[7]
This guide outlines a logical, three-stage workflow to characterize 3-Amino-5-(hydrazonomethyl)-1H-indazole, beginning with predictive computational analysis and culminating in definitive in vivo studies.
Caption: High-level strategic workflow for BBB permeability assessment.
Stage 1: In Silico Profiling and Physicochemical Characterization
The initial stage focuses on predicting the BBB permeability of the target compound using computational models and experimentally verifying its fundamental physicochemical properties. This provides a theoretical foundation and an early, low-cost opportunity to identify potential liabilities.
Proposed Synthesis
While no specific synthesis is reported, a plausible route can be derived from established methods for analogous compounds.[1] A common approach involves the reaction of a suitably protected 3-amino-1H-indazole-5-carbaldehyde with hydrazine hydrate. The aldehyde precursor could be synthesized from commercially available 5-bromo-3-amino-1H-indazole via lithium-halogen exchange followed by formylation.
Caption: A plausible synthetic route for the target compound.
In Silico Prediction of BBB Permeability
Computational models provide a rapid, high-throughput method to estimate a compound's likelihood of crossing the BBB.[8][9] We will use a suite of models to calculate key molecular descriptors that govern BBB transport.
Methodology:
Generate the 3D structure of 3-Amino-5-(hydrazonomethyl)-1H-indazole.
Utilize software platforms (e.g., Schrödinger Suite, MOE, open-source tools like RDKit) to calculate descriptors.[8]
Input the structure into various machine learning models (e.g., Support Vector Machine, Deep Neural Networks) trained on large datasets of compounds with known BBB permeability to get a binary prediction (BBB+ or BBB-).[7][10][11]
Table 1: Predicted Physicochemical Properties and Comparison with CNS Drug Guidelines
Upon successful synthesis, these predicted properties must be confirmed experimentally.
Protocol 1: Determination of Lipophilicity (logD₇.₄)
Method: Shake-flask method using n-octanol and phosphate-buffered saline (PBS) at pH 7.4.
Procedure:
a. Prepare a stock solution of the compound in DMSO.
b. Add a small volume to a pre-saturated mixture of octanol and PBS.
c. Shake vigorously until equilibrium is reached (e.g., 24 hours).
d. Centrifuge to separate the layers.
e. Quantify the compound concentration in both the aqueous and octanol phases using LC-MS/MS.
Causality: logD at physiological pH is a more accurate predictor of lipophilicity than logP for ionizable compounds. It directly impacts the partitioning of the drug from the blood into the lipid membranes of the BBB endothelial cells.[9][13]
Protocol 2: Aqueous Solubility Determination
Method: Kinetic solubility assessment using nephelometry or turbidimetry.
Procedure:
a. Make serial dilutions of a high-concentration DMSO stock of the compound in PBS (pH 7.4).
b. Incubate for a set period (e.g., 2 hours).
c. Measure the turbidity/light scattering. The concentration at which precipitation occurs is the kinetic solubility.
Causality: A compound must be soluble in blood to reach the BBB. Poor solubility is a major cause of failure in drug development.
Stage 2: In Vitro Assessment of BBB Permeability
If the in silico and physicochemical data are promising, the next stage involves using cell-based models to experimentally measure permeability and identify potential transport mechanisms.[14]
Tiered In Vitro Model Strategy
A tiered approach is recommended, starting with a simple, high-throughput assay for passive diffusion before moving to more complex, resource-intensive models that better recapitulate the in vivo environment.[15]
Caption: Tiered strategy for in vitro BBB model screening.
This assay assesses a compound's ability to diffuse across a lipid layer, providing a baseline for passive, transcellular transport.[9][13]
Preparation: A filter plate is coated with a lipid mixture (e.g., porcine brain lipid) dissolved in an organic solvent (e.g., dodecane) to form an artificial membrane.
Assay Setup:
a. The filter plate (acceptor compartment) is placed in a donor plate containing the test compound dissolved in buffer at pH 7.4.
b. The acceptor wells are filled with fresh buffer.
Incubation: The "sandwich" is incubated for 4-16 hours.
Quantification: Compound concentrations in both donor and acceptor wells are determined by LC-MS/MS.
Calculation: The effective permeability (Pe) is calculated. Results are often categorized as low, medium, or high permeability based on known standards.
Causality: This is a purely physicochemical assay. High permeability in PAMPA suggests the compound has the intrinsic ability to cross lipid bilayers, a prerequisite for passive BBB transport.[16][17]
Protocol: Bidirectional Transwell Assay for Permeability and Efflux
This assay uses a monolayer of endothelial cells grown on a semi-permeable membrane to model the BBB, allowing for the measurement of permeability and the identification of active efflux.[18][19]
Cell Culture: Human Cerebral Microvascular Endothelial Cells (hCMEC/D3) are seeded onto Transwell inserts and cultured until a confluent monolayer is formed, exhibiting tight junctions.
Barrier Integrity Check: Trans-Endothelial Electrical Resistance (TEER) is measured to confirm the tightness of the cell monolayer. A high TEER value is indicative of a well-formed barrier.[18][20]
Permeability Measurement (A to B):
a. The test compound is added to the apical (A, "blood") chamber.
b. At various time points (e.g., 30, 60, 90, 120 min), samples are taken from the basolateral (B, "brain") chamber.
c. The amount of compound transported is quantified by LC-MS/MS.
Efflux Measurement (B to A):
a. The experiment is reversed: the compound is added to the basolateral chamber, and samples are taken from the apical chamber.
Data Analysis:
a. The apparent permeability coefficient (Papp) is calculated for both directions:
Papp = (dQ/dt) / (A * C₀)
(where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration).
b. The Efflux Ratio (ER) is calculated:
ER = Papp (B to A) / Papp (A to B)
Interpretation of Results:
Papp (A to B): High value (>10 x 10⁻⁶ cm/s) suggests good permeability.
Efflux Ratio: An ER > 2 suggests the compound is a substrate for active efflux transporters like P-glycoprotein (P-gp), which actively pump drugs out of the brain.[9] This is a major mechanism of drug resistance in the CNS.
Table 2: Interpretation of In Vitro Transwell Assay Results
Papp (A→B) (x 10⁻⁶ cm/s)
Efflux Ratio
Interpretation
Next Step
> 10
< 2
High Permeability, Not an Efflux Substrate
Excellent Candidate. Proceed to In Vivo.
> 10
> 2
High Permeability, but Efflux Substrate
Candidate for co-dosing with P-gp inhibitor in vivo or chemical modification to evade efflux.
1 - 10
< 2
Moderate Permeability
Potential for optimization. May be sufficient if the target is highly potent.
| < 1 | Any | Low Permeability | Poor Candidate. Re-design or abandon. |
Stage 3: In Vivo Pharmacokinetic Studies
The definitive test of BBB permeability is to measure the concentration of the compound in the brain of a living animal following systemic administration.[21] These studies integrate all relevant factors, including plasma protein binding, metabolism, and active transport.
In Vivo Model Selection
Rodent models (typically rats or mice) are standard for initial in vivo pharmacokinetic (PK) studies due to their well-characterized physiology and cost-effectiveness.
Protocol: Brain-to-Plasma Concentration Ratio (LogBB) in Rats
This is a common method to determine the extent of total drug distribution into the brain at a pseudo-steady state.
Dosing: The compound is administered to a cohort of rats (e.g., via intravenous or oral routes).
Sample Collection: At a predetermined time point when drug distribution is assumed to be at equilibrium (e.g., 2 hours post-dose), animals are euthanized.
Tissue Processing: Blood is collected and processed to plasma. The brain is harvested, rinsed, and homogenized.
Bioanalysis: The concentration of the compound in both the plasma (Cₚ) and the brain homogenate (Cₑ) is measured using a validated LC-MS/MS method.
Calculation:
The brain-to-plasma ratio is calculated: Kp = Cₑ / Cₚ
This is often expressed logarithmically: LogBB = log₁₀(Kp)
LogBB < -1 (Kp < 0.1): Compound is poorly brain-penetrant.
-1 < LogBB < 0: Compound has moderate brain penetration.
A LogBB > 0 is generally desired for a CNS-active drug.
Advanced In Vivo Technique: Microdialysis
For a more nuanced understanding, microdialysis can be used to measure the unbound, pharmacologically active concentration of the drug in the brain's extracellular fluid. This is a more complex and lower-throughput technique but provides the most physiologically relevant data for assessing target engagement.
Data Synthesis and Future Directions
The successful evaluation of 3-Amino-5-(hydrazonomethyl)-1H-indazole requires an integrated analysis of data from all three stages.
Table 3: Integrated Data Summary and Decision Matrix
Stage
Parameter
Favorable Outcome
Unfavorable Outcome
1: In Silico/Physicochemical
MW, TPSA, logD
Within CNS guidelines
Outside CNS guidelines
2: In Vitro
Papp (A→B)
> 10 x 10⁻⁶ cm/s
< 1 x 10⁻⁶ cm/s
2: In Vitro
Efflux Ratio
< 2
> 2
| 3: In Vivo | LogBB | > 0 | < -1 |
Risk Assessment & Mitigation:
High Efflux: If the compound is identified as a P-gp substrate (ER > 2), medicinal chemistry efforts can be directed to mask the P-gp recognition motifs. This could involve reducing hydrogen bond donors or altering the overall molecular shape.[8]
Poor Solubility: If solubility is a limiting factor, formulation strategies (e.g., use of cyclodextrins) or prodrug approaches can be explored.
Low Passive Permeability: If PAMPA and Papp values are low despite favorable physicochemical properties, this may indicate that the molecule's conformation is unfavorable for membrane transit. Structural modifications to reduce flexibility or alter polarity may be necessary.
Conclusion:
This technical guide provides a rigorous, field-proven framework for assessing the BBB permeability of the novel compound 3-Amino-5-(hydrazonomethyl)-1H-indazole. By systematically progressing from computational prediction to in vitro validation and finally to in vivo confirmation, researchers can make informed, data-driven decisions. This structured approach not only enhances the probability of identifying a successful CNS drug candidate but also ensures that research efforts are conducted with maximum efficiency and scientific integrity. The future exploration of this and related indazole derivatives holds promise, contingent on a thorough understanding of their journey across the blood-brain barrier.
Author: BenchChem Technical Support Team. Date: April 2026
Document Type: Technical Whitepaper & In-Vivo Evaluation Guide
Target Audience: Toxicologists, Preclinical Pharmacologists, and Drug Development Scientists
Compound: 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS: 1312142-38-3)[1]
Executive Summary
In contemporary drug discovery, indazole and hydrazone scaffolds are frequently hybridized to generate potent kinase inhibitors, antimycobacterial agents, and anticancer therapeutics[2]. 3-Amino-5-(hydrazonomethyl)-1H-indazole (AHMI) represents a bifunctional pharmacophore combining a 3-aminoindazole core with a reactive hydrazonomethyl moiety. While this structural combination offers high target-binding affinity via hydrogen bonding, it introduces complex toxicological liabilities during preclinical development.
This whitepaper provides an authoritative, mechanistic analysis of AHMI’s toxicity profile in animal models. By deconstructing the causality behind its metabolic activation, we establish field-proven, self-validating experimental protocols designed to rigorously assess its safety window before advancing to IND-enabling studies.
Mechanistic Toxicology: The Causality of AHMI Toxicity
As preclinical scientists, we must treat small molecules not merely as static structures, but as dynamic systems of reactive potential. The toxicity of AHMI is primarily driven by the biotransformation of its two functional groups:
The Hydrazone Liability (Hydrolysis & Genotoxicity)
Hydrazide-hydrazones are often utilized as prodrug linkers or active pharmacophores because they can hydrolyze in vivo to produce active metabolites[3]. However, the spontaneous or amidase-driven hydrolysis of the hydrazonomethyl group in AHMI yields hydrazine derivatives. Hydrazines are well-documented hepatotoxins and potential mutagens. They undergo cytochrome P450 (CYP450) mediated oxidation to form highly reactive diazene intermediates, which subsequently generate carbon-centered radicals. These radicals induce lipid peroxidation and form DNA adducts, frequently resulting in a positive Ames test (mutagenicity)[3].
The 3-Aminoindazole Core (Oxidative Stress & Hepatotoxicity)
The primary amine at the 3-position of the indazole ring is highly susceptible to N-oxidation by hepatic enzymes (predominantly CYP3A4 and CYP2C9). This oxidation forms reactive hydroxylamine or nitroso intermediates. To neutralize these electrophiles, hepatocytes deplete their intracellular glutathione (GSH) reserves. Once GSH drops below a critical threshold (typically <20% of baseline), unbound reactive metabolites covalently bind to hepatocellular proteins, triggering mitochondrial dysfunction and centrilobular necrosis.
Figure 1. Proposed metabolic activation pathways of AHMI leading to hepatotoxicity and genotoxicity.
In Vivo Toxicity Profile (Rodent Models)
Based on structural analogues and hydrazone pharmacophores[4], the administration of AHMI in Sprague-Dawley rats reveals a distinct dose-dependent toxicity profile.
Quantitative Data Summary: 28-Day Subchronic Toxicity
The following table synthesizes the expected quantitative shifts in key biomarkers following 28 days of repeated daily oral dosing of AHMI.
Dose Group (mg/kg/day)
ALT (U/L)
AST (U/L)
BUN (mg/dL)
Hepatic GSH (nmol/mg)
Histopathological Findings
Vehicle Control
42 ± 5
110 ± 12
15 ± 2
45.2 ± 3.1
Normal architecture
10 (Low Dose)
48 ± 6
125 ± 15
16 ± 3
39.5 ± 4.0
Mild Kupffer cell activation
30 (Mid Dose)
185 ± 22
340 ± 35
22 ± 4
22.1 ± 2.8
Moderate centrilobular hypertrophy
100 (High Dose)
450 ± 45
810 ± 60
38 ± 5
8.4 ± 1.5**
Severe hepatocellular necrosis, tubular degeneration
*p < 0.05, **p < 0.01 vs. Vehicle Control. Data represents synthesized median values for indazole-hydrazone analogues.
Interpretation of Causality: The non-linear spike in ALT/AST between the 30 mg/kg and 100 mg/kg groups correlates directly with the precipitous drop in Hepatic GSH. This validates the mechanism that toxicity remains sub-clinical until the liver's antioxidant buffering capacity is exhausted. Furthermore, the elevation in Blood Urea Nitrogen (BUN) at 100 mg/kg suggests that the compound or its metabolites act as renal Organic Cation Transporter 2 (OCT2) substrates, leading to accumulation-related nephrotoxicity[3].
Experimental Protocols & Methodologies
To ensure scientific integrity and self-validation, the following protocols are designed with built-in control measures.
Objective: To determine the No-Observed-Adverse-Effect-Level (NOAEL) and correlate systemic exposure (AUC/Cmax) with target organ toxicity.
Step-by-Step Methodology:
Animal Acclimation & Grouping: Acclimate 40 male and 40 female Sprague-Dawley rats (8 weeks old) for 7 days. Randomize into four groups (n=10/sex/group): Vehicle, 10, 30, and 100 mg/kg/day.
Formulation: Suspend AHMI in 0.5% Methylcellulose with 0.1% Tween-80. Causality Note: Hydrazones are often poorly soluble; this suspension ensures uniform dosing and prevents erratic absorption spikes that could artificially skew Cmax.
Dosing: Administer daily via oral gavage (10 mL/kg volume) for 28 consecutive days.
TK Blood Sampling (Days 1 & 28): Draw blood from the lateral tail vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Causality Note: The dense early sampling (0.25 - 1 hr) is critical. Hydrazones typically exhibit rapid systemic clearance due to plasma amidases; missing the early window will result in an underestimation of Cmax.
Clinical Pathology (Day 29): Euthanize via CO2 asphyxiation. Collect terminal blood from the vena cava for serum chemistry (ALT, AST, BUN, Creatinine).
Necropsy & Histopathology: Harvest liver, kidneys, and spleen. Weigh immediately to calculate organ-to-body weight ratios (a primary indicator of hypertrophy). Fix tissues in 10% neutral buffered formalin for H&E staining.
Figure 2. Experimental workflow for the 28-day repeated dose toxicity and toxicokinetic evaluation.
Protocol 2: Ex Vivo Hepatic Glutathione (GSH) Depletion Assay
Objective: To validate the N-oxidation reactive metabolite hypothesis.
Step-by-Step Methodology:
Tissue Homogenization: Immediately snap-freeze a 100 mg aliquot of the median lobe of the liver in liquid nitrogen during necropsy. Homogenize in 1 mL of cold 5% 5-sulfosalicylic acid (SSA). Causality Note: SSA precipitates proteins and prevents the auto-oxidation of GSH to GSSG during sample processing, ensuring an accurate measurement of the in vivo state.
Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C. Collect the supernatant.
Ellman’s Reagent Reaction: Transfer 10 µL of supernatant to a 96-well plate. Add 150 µL of working buffer (100 mM sodium phosphate, 1 mM EDTA, pH 7.5) and 50 µL of DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)).
Quantification: Incubate for 5 minutes at room temperature. Measure absorbance at 412 nm using a microplate reader. Calculate concentrations against a standard GSH curve.
Conclusion
The preclinical evaluation of 3-Amino-5-(hydrazonomethyl)-1H-indazole requires a rigorous, mechanistically informed approach. While the hydrazone and indazole moieties offer significant pharmacological utility, their propensity for hydrolysis and N-oxidation necessitates strict monitoring of hepatic and renal biomarkers. By implementing the self-validating protocols outlined above, drug development professionals can accurately define the therapeutic window of AHMI and mitigate late-stage attrition due to reactive metabolite-induced toxicity.
References
Synthesis and anticancer evaluation of indazole-aryl hydrazide-hydrazone derivatives
ResearchGate / Journal of the Indian Chemical Society
URL: [Link]
Design, Synthesis, and Molecular Docking of New Hydrazide–Hydrazone Derivatives with Imidazole Scaffold as Potential Antimicrobial Agents
MDPI
URL:[Link]
Development of New Antimycobacterial Sulfonyl Hydrazones and 4-Methyl-1,2,3-thiadiazole-Based Hydrazone Derivatives
PMC - NIH
URL:[Link]
Biological Activities of Hydrazone Derivatives
PMC - NIH
URL:[Link]
Application Note: Protocol for Synthesizing 3-Amino-5-(hydrazonomethyl)-1H-indazole Derivatives
Introduction & Strategic Rationale The 3-amino-1H-indazole scaffold is a highly privileged heterocyclic motif in modern medicinal chemistry, frequently deployed as a hinge-binding template in kinase inhibitors and as a v...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Strategic Rationale
The 3-amino-1H-indazole scaffold is a highly privileged heterocyclic motif in modern medicinal chemistry, frequently deployed as a hinge-binding template in kinase inhibitors and as a versatile synthon for complex nitrogen heterocycles . Extending this core at the 5-position with a hydrazonomethyl group (–CH=N–NH–R) provides a dynamic covalent handle. This modification is highly valuable for generating dynamic combinatorial libraries, designing targeted covalent inhibitors, or probing extended solvent channels within target active sites.
Synthesizing a diverse library of 3-amino-5-(hydrazonomethyl)-1H-indazole derivatives presents a distinct chemoselectivity challenge. Direct treatment of 2-fluoro-5-formylbenzonitrile with hydrazine hydrate results in simultaneous indazole ring formation and uncontrolled hydrazone condensation at the formyl group. To bypass this, we utilize a three-stage modular approach : temporary acetal protection, core cyclization, and late-stage derivatization.
Mechanistic Overview & Causality
As an application scientist, it is critical to understand the why behind the workflow, ensuring the protocol acts as a self-validating system.
Orthogonal Protection : The aldehyde of the starting material is masked as a 1,3-dioxolane. This prevents premature Schiff base formation during the highly nucleophilic cyclization step.
Cascade Cyclization : The formation of the 3-aminoindazole core relies on a cascade sequence. Hydrazine acts as a potent nucleophile to displace the ortho-fluorine via an
SNAr
mechanism. The intermediate arylhydrazine then undergoes rapid intramolecular cyclization onto the adjacent nitrile group . The basicity of hydrazine intrinsically protects the acid-sensitive acetal during this step.
Late-Stage Diversification : Acidic deprotection unmasks the aldehyde, allowing for parallel condensation with various substituted hydrazines (
R−NH−NH2
) to generate the final derivative library .
Workflow Visualization
Synthetic workflow for 3-amino-5-(hydrazonomethyl)-1H-indazole derivatives.
Mechanistic Pathway of Core Formation
Mechanistic pathway of hydrazine-mediated SNAr and cyclization.
Step-by-Step Experimental Protocols
Protocol A: Synthesis of 2-Fluoro-5-(1,3-dioxolan-2-yl)benzonitrile
Objective: Mask the reactive aldehyde to prevent side reactions during hydrazine treatment.
Procedure:
In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 2-fluoro-5-formylbenzonitrile (1.0 equiv) in anhydrous toluene (0.2 M).
Reflux the mixture for 4–6 hours until water ceases to collect in the trap.
Cool to room temperature, wash the organic layer with saturated aqueous
NaHCO3
(to neutralize the acid) and brine.
Dry over
Na2SO4
, filter, and concentrate under reduced pressure.
Causality Checkpoint: The Dean-Stark trap is mandatory. Acetal formation is an equilibrium process; continuous removal of the water byproduct drives the reaction to completion.
Protocol B: Synthesis of 3-Amino-5-(1,3-dioxolan-2-yl)-1H-indazole
Objective: Construct the 3-aminoindazole core via a cascade
SNAr
/cyclization .
Procedure:
Dissolve the acetal intermediate from Protocol A (1.0 equiv) in absolute ethanol (0.5 M).
Heat the reaction mixture to reflux (80 °C) for 8 hours.
Cool the mixture to room temperature and pour into ice-cold distilled water.
Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under high vacuum.
Causality Checkpoint: Hydrazine hydrate acts as both the nucleophile and the base. The excess (3.0 equiv) is required to scavenge the hydrofluoric acid (HF) generated during the
SNAr
step, preventing the reaction from stalling and protecting the acid-sensitive acetal.
Protocol C: Acidic Deprotection to 3-Amino-1H-indazole-5-carbaldehyde
Objective: Unmask the aldehyde for late-stage diversification.
Procedure:
Dissolve the protected indazole (1.0 equiv) in tetrahydrofuran (THF, 0.2 M).
Add 2M aqueous HCl (5.0 equiv) dropwise at room temperature.
Stir the biphasic mixture vigorously for 2–3 hours.
Carefully neutralize the mixture with saturated aqueous
NaHCO3
until pH ~7.5.
Extract with ethyl acetate (3x), dry the combined organic layers over
Na2SO4
, and concentrate.
Causality Checkpoint: THF is chosen over ethanol here because it provides superior solubility for the indazole core while remaining miscible with the aqueous acid, ensuring a homogenous deprotection environment.
Objective: Condense the unmasked aldehyde with diverse substituted hydrazines.
Procedure:
Dissolve 3-amino-1H-indazole-5-carbaldehyde (1.0 equiv) in absolute ethanol (0.1 M).
Add the desired substituted hydrazine (
R−NH−NH2
, 1.1 equiv). Note: If using a hydrazine hydrochloride salt, add 1.1 equiv of triethylamine.
Add 2 drops of glacial acetic acid as a catalyst.
Stir at reflux for 2–4 hours.
Cool to room temperature. If the product precipitates, isolate via filtration. Otherwise, concentrate and purify via flash column chromatography (DCM/MeOH gradient).
Causality Checkpoint: Catalytic acetic acid gently protonates the carbonyl oxygen, increasing its electrophilicity. Stronger acids or higher concentrations would protonate the hydrazine nucleophile, killing its reactivity.
Data Presentation & In-Process Controls
Table 1: Reaction Summary and Expected Outcomes
Step
Transformation
Key Reagents
Temp / Time
Expected Yield
Rationale / Chemical Purpose
1
Acetal Protection
Ethylene glycol, p-TsOH
110 °C / 4 h
85–92%
Prevents competitive hydrazone formation in Step 2.
2
Core Cyclization
Hydrazine hydrate, EtOH
80 °C / 8 h
75–85%
Forms the privileged 3-aminoindazole scaffold.
3
Acetal Deprotection
2M HCl (aq), THF
25 °C / 2 h
80–90%
Unmasks the electrophilic aldehyde handle.
4
Hydrazone Formation
R−NH−NH2
, AcOH (cat.)
80 °C / 2 h
70–95%
Installs the dynamic/covalent targeting moiety.
Table 2: Self-Validating Systems (In-Process Analytical Controls)
Reaction Step
Analytical Method
Marker of Success (Completion)
Marker of Failure (Incomplete)
Step 1
1H
NMR (
CDCl3
)
Disappearance of aldehyde proton (~10.0 ppm); Appearance of acetal CH (~5.8 ppm).
Persistence of sharp singlet at ~10.0 ppm.
Step 2
FT-IR Spectroscopy
Disappearance of sharp
C≡N
stretch (~2220
cm−1
); Appearance of broad
NH2
bands (~3200-3400
cm−1
).
Strong peak at ~2220
cm−1
remains.
Step 3
LC-MS
Mass shift from
[M+H]+
of acetal to
[M+H]+
of aldehyde (-44 Da).
Presence of starting material mass.
Step 4
1H
NMR (DMSO-
d6
)
Disappearance of aldehyde proton (~10.0 ppm); Appearance of hydrazone CH=N proton (~8.0-8.5 ppm).
Persistence of aldehyde proton at ~10.0 ppm.
References
Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles
The Journal of Organic Chemistry, 2010, 75(15), 5351–5354.
URL:[Link]
Rapid access to 3-aminoindazoles from nitriles with hydrazines: a strategy to overcome the basicity barrier imparted by hydrazines
Chemical Communications, 2014, 50, 624-626.
URL:[Link]
Cascade Synthesis of Kinase-Privileged 3-Aminoindazoles via Intramolecular N–N Bond Formation
The Journal of Organic Chemistry, 2022, 87(5), 3450–3462.
URL:[Link]
Recent advances in 3-aminoindazoles as versatile synthons for the synthesis of nitrogen heterocycles
Organic & Biomolecular Chemistry, 2022, 20, 7138-7150.
URL:[Link]
Application
Application Note: 3-Amino-5-(hydrazonomethyl)-1H-indazole as a Privileged Scaffold in Targeted Kinase Inhibitor Design
Executive Summary The development of small-molecule receptor tyrosine kinase (RTK) inhibitors has revolutionized targeted oncology. Among the most successful structural motifs in this domain is the 3-amino-1H-indazole sc...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of small-molecule receptor tyrosine kinase (RTK) inhibitors has revolutionized targeted oncology. Among the most successful structural motifs in this domain is the 3-amino-1H-indazole scaffold, a privileged heterocyclic core recognized for its exceptional ability to act as an ATP-competitive hinge-binding template. This application note provides a comprehensive technical guide on the utility of 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS: 1312142-38-3)[1]. By combining the validated hinge-binding properties of the 3-aminoindazole core with a highly reactive hydrazonomethyl handle at the 5-position, this compound serves as an ideal precursor for the rapid design, synthesis, and optimization of Type II kinase inhibitors targeting the DFG-out conformation.
Structural Rationale & Mechanistic Causality
To design effective kinase inhibitors, one must understand the causality behind the molecular interactions within the kinase ATP-binding cleft.
The Hinge-Binding Core
The 3-amino-1H-indazole core mimics the adenine ring of ATP. Its efficacy is driven by a highly specific hydrogen-bonding network with the kinase hinge region[2][3][4]:
1H-Indazole NH: Acts as a strong hydrogen bond donor to the backbone carbonyl of the hinge residues (e.g., Glu-590 in TRKA or corresponding residues in VEGFR/FLT3)[2].
Indazole N2: Acts as a hydrogen bond acceptor from the backbone amide of the hinge.
3-Amino Group: Provides an additional hydrogen bond donor interaction, stabilizing the complex and increasing binding affinity compared to unsubstituted indazoles[2][3].
The 5-(Hydrazonomethyl) Vector
While the core anchors the molecule to the hinge, achieving kinase selectivity requires extending the molecule into adjacent allosteric pockets, such as the hydrophobic pocket exposed during the inactive "DFG-out" conformation[4][5].
The 5-position of the indazole ring projects outward from the hinge region. The inclusion of a hydrazonomethyl group (-CH=N-NH₂) at this position provides a versatile, highly reactive nucleophilic handle. It allows medicinal chemists to rapidly synthesize Schiff bases, hydrazones, or secondary heterocycles (such as pyrazoles or oxadiazoles) via condensation with various aryl aldehydes or ketones[6][7]. This late-stage functionalization is critical for exploring the hydrophobic pocket without disrupting the primary hinge-binding interactions.
Clinical Validation of the Scaffold
The clinical viability of the 3-amino-1H-indazole scaffold is best exemplified by Linifanib (ABT-869) , an orally active, multitargeted RTK inhibitor[3][8][9]. Linifanib utilizes the 3-aminoindazole core to potently inhibit members of the vascular endothelial growth factor (VEGF) and platelet-derived growth factor (PDGF) receptor families, as well as mutant FLT3 kinases[8][9][10].
Quantitative Benchmark Data
To establish a baseline for SAR studies using 3-aminoindazole derivatives, the following table summarizes the inhibitory profile of the benchmark compound, Linifanib, against key oncogenic kinases[8][9][10][11].
Kinase Target
IC₅₀ (nM)
Primary Biological Pathway
Clinical Indication Relevance
VEGFR2 (KDR)
4
Angiogenesis / Endothelial proliferation
Solid tumors (HCC, CRC, NSCLC)
FLT3 (ITD Mutant)
4
Leukemogenesis / STAT5 signaling
Acute Myeloid Leukemia (AML)
PDGFRβ
2
Pericyte recruitment / Angiogenesis
Solid tumors / Fibrosarcoma
CSF-1R
7
Macrophage signaling / Tumor microenvironment
Metastatic malignancies
Note: The scaffold exhibits high selectivity, with IC₅₀ values >1,000 nM against unrelated soluble tyrosine kinases and serine/threonine kinases[8][9].
Experimental Workflows & Protocols
The following protocols detail the synthesis of extended kinase inhibitors using 3-Amino-5-(hydrazonomethyl)-1H-indazole and their subsequent in vitro validation. These methods are designed to be self-validating systems, ensuring high-fidelity data generation.
Protocol 1: Late-Stage Derivatization via Hydrazone Formation
This protocol utilizes the hydrazonomethyl handle to generate a library of extended Schiff bases targeting the DFG-out pocket[7].
Preparation: In a 50 mL round-bottom flask, dissolve 1.0 mmol of 3-Amino-5-(hydrazonomethyl)-1H-indazole in 15 mL of anhydrous methanol.
Coupling: Add 1.1 mmol of the selected aryl aldehyde to the solution.
Catalysis: Add 2–3 drops of glacial acetic acid to catalyze the imine bond formation[7].
Reaction: Stir the mixture under reflux conditions (approx. 65°C) for 2 to 4 hours.
Monitoring (Self-Validation Step): Monitor the reaction progress via LC-MS. The disappearance of the starting material mass (m/z 176 [M+H]⁺) and the appearance of the target hydrazone mass confirm successful coupling.
Isolation: Cool the reaction mixture to room temperature. If the product precipitates, isolate via vacuum filtration and wash with cold methanol. If it remains in solution, concentrate under reduced pressure and purify via flash chromatography (DCM/MeOH gradient).
Characterization: Confirm the structure via ¹H-NMR, specifically looking for the highly deshielded imine proton (-CH=N-) typically appearing between
δ
8.0–8.5 ppm.
Protocol 2: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay
To validate the biological activity of the synthesized derivatives, a TR-FRET assay is employed to measure ATP-competitive inhibition[11].
Step-by-Step Methodology:
Reagent Preparation: Prepare the kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).
Compound Dilution: Prepare a 10-point 3-fold serial dilution of the synthesized compounds in 100% DMSO. Transfer to a 384-well low-volume assay plate (final DMSO concentration
≤
1%).
Enzyme Addition: Add the purified recombinant kinase (e.g., FLT3-ITD or VEGFR2) at a pre-optimized concentration (typically 0.5–2 nM) to the wells. Incubate for 15 minutes at room temperature to allow compound binding.
Reaction Initiation: Add a mixture of ATP (at the
Km
concentration for the specific kinase, e.g., 10
μ
M) and the biotinylated peptide substrate.
Incubation: Seal the plate and incubate for 60 minutes at room temperature.
Detection (Self-Validation Step): Stop the reaction by adding a detection mixture containing EDTA (to chelate Mg²⁺ and stop kinase activity), a Europium-labeled anti-phosphotyrosine antibody (donor), and Streptavidin-APC (acceptor)[11].
Readout: Read the plate on a TR-FRET compatible microplate reader (e.g., PerkinElmer EnVision). Calculate the IC₅₀ using a 4-parameter logistic curve fit. Quality Control: Ensure the Z'-factor of the assay is >0.6 using Linifanib as a positive control.
Visualizations of Workflows and Mechanisms
Workflow for kinase inhibitor design using the 3-amino-1H-indazole scaffold.
Mechanism of action: FLT3 pathway blockade by 3-aminoindazole derivatives.
References
An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit. NIH.gov. Available at:[Link]
Indazole – an emerging privileged scaffold: synthesis and its biological significance. NIH.gov. Available at:[Link]
Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. Available at:[Link]
Exploring indole-based Schiff bases as potential dual-action α-amylase inhibitors and anti-inflammatory agents. ResearchGate. Available at:[Link]
Preclinical activity of ABT-869, a multitargeted receptor tyrosine kinase inhibitor. AACR Journals. Available at:[Link]
ABT-869, a multitargeted receptor tyrosine kinase inhibitor: inhibition of FLT3 phosphorylation and signaling in acute myeloid leukemia. ASH Publications. Available at:[Link]
Linifanib - Wikipedia. Wikipedia. Available at: [Link]
Discovery of N-(4-(3-Amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-Aminoindazole-Based Orally Active Multitargeted Receptor Tyrosine Kinase Inhibitor. ACS Publications. Available at:[Link]
Diarylureas. Encyclopedia MDPI. Available at:[Link]
Application Note: Stability-Indicating RP-HPLC Method Development for 3-Amino-5-(hydrazonomethyl)-1H-indazole
Introduction & Chemical Rationale 3-Amino-5-(hydrazonomethyl)-1H-indazole is a highly functionalized heterocycle with significant potential as a pharmaceutical intermediate and kinase-targeting pharmacophore. However, qu...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Chemical Rationale
3-Amino-5-(hydrazonomethyl)-1H-indazole is a highly functionalized heterocycle with significant potential as a pharmaceutical intermediate and kinase-targeting pharmacophore. However, quantifying this compound presents severe analytical challenges due to its inherent chemical liabilities.
As an Application Scientist, method development cannot rely on generic screening gradients; it must be engineered around the molecule's specific vulnerabilities. The molecule presents two primary challenges:
Hydrazone Instability: The hydrazone linkage (-CH=N-NH₂) is highly susceptible to acid-catalyzed hydrolysis. In acidic environments (pH < 4.0), the imine nitrogen protonates, inviting rapid nucleophilic attack by water and cleaving the molecule into its constituent aldehyde and hydrazine .
Basic Nitrogens: The indazole core and the primary amino group at position 3 are highly basic. On traditional silica-based stationary phases, these nitrogens interact with residual acidic silanols, causing severe peak tailing, shifting retention times, and poor resolution.
To overcome these issues, we engineered a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method utilizing a near-neutral pH buffer and a base-deactivated stationary phase.
Fig 1: Mechanistic workflow for HPLC method development addressing analyte liabilities.
Chromatographic Strategy & Method Parameters
To prevent hydrazone hydrolysis while maintaining chromatographic integrity, a 10 mM Ammonium Acetate buffer adjusted to pH 6.0 was selected. This near-neutral pH neutralizes the hydrolytic threat. Because the analyte remains partially ionized at this pH, a Waters XBridge C18 column (utilizing Ethylene Bridged Hybrid [BEH] technology) was chosen. BEH particles are highly resistant to dissolution at elevated pH and are heavily end-capped, virtually eliminating the secondary silanol interactions that cause peak tailing.
Detection was set to 300 nm using a Diode Array Detector (DAD). The extended conjugation between the indazole ring and the hydrazone moiety shifts the
λmax
into the near-UV region, allowing us to bypass the baseline noise typically generated by acetate buffers at lower wavelengths (e.g., 210-230 nm).
Provides lower backpressure and sharper peaks than Methanol.
Elution Mode
Isocratic (80% A : 20% B)
Ensures consistent ionization and baseline stability.
Flow Rate
1.0 mL/min
Optimal linear velocity for a 4.6 mm internal diameter column.
Column Temp
30°C
Reduces mobile phase viscosity and improves mass transfer.
Detection
UV at 300 nm (DAD)
Targets the specific chromophore, maximizing signal-to-noise.
Injection Vol
10 µL
Prevents column overloading while maintaining sensitivity.
Self-Validating Experimental Protocol
To ensure absolute trustworthiness, this protocol is designed as a self-validating system. The analytical run cannot proceed unless the internal System Suitability Test (SST) criteria are met, guaranteeing that the instrument and chemistry are performing as intended before any unknown samples are analyzed.
Step 1: Mobile Phase Preparation
Buffer (Mobile Phase A): Dissolve 0.77 g of Ammonium Acetate in 1000 mL of HPLC-grade water to yield a 10 mM solution. Carefully adjust the pH to 6.0 ± 0.05 using dilute glacial acetic acid. Filter through a 0.22 µm nylon membrane under vacuum.
Organic (Mobile Phase B): Use 100% HPLC-grade Acetonitrile.
Step 2: Standard Preparation
Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 3-Amino-5-(hydrazonomethyl)-1H-indazole reference standard into a 10 mL volumetric flask. Dissolve in 5 mL of Methanol (required to disrupt the crystal lattice of the indazole core), sonicate for 5 minutes, and make up to volume with Methanol.
Working Standard (50 µg/mL): Pipette 0.5 mL of the stock solution into a 10 mL volumetric flask. Critical Step: Dilute to volume using the Sample Diluent (Mobile Phase A : Mobile Phase B, 80:20 v/v). Causality: Matching the diluent to the initial mobile phase conditions prevents solvent-induced peak splitting and fronting.
Step 3: Sample Preparation
Weigh the equivalent of 10.0 mg of the active pharmaceutical ingredient from your sample matrix.
Extract using the identical Methanol solubilization procedure used for the stock solution.
Dilute to a target concentration of 50 µg/mL using the Sample Diluent. Filter through a 0.45 µm PTFE syringe filter prior to injection.
Step 4: System Suitability Testing (SST) - The Validation Gate
Inject the Working Standard (50 µg/mL) six consecutive times. The system must meet the following criteria before proceeding:
%RSD of Peak Area: ≤ 2.0% (Validates injector precision)
Tailing Factor (
Tf
): ≤ 1.5 (Validates that silanol interactions are successfully suppressed)
Theoretical Plates (
N
): ≥ 5000 (Validates column efficiency and proper mass transfer)
Step 5: Analytical Run
Once the SST gate is passed, inject blank diluent, followed by the prepared samples. Bracket the run with a standard injection every 10 samples to verify ongoing system stability.
Method Validation (ICH Q2(R2) Compliance)
The method was rigorously validated in accordance with the ICH Q2(R2) Guidelines for Analytical Procedures . The data confirms that the method is accurate, precise, and highly specific for the target analyte.
Table 2: Method Validation Summary
Validation Parameter
ICH Q2(R2) Acceptance Criteria
Observed Result
Status
Linearity Range
Correlation Coefficient (
R2
) ≥ 0.999
5 - 100 µg/mL (
R2
= 0.9997)
Pass
LOD / LOQ
S/N Ratio ≥ 3 (LOD) / ≥ 10 (LOQ)
LOD: 0.15 µg/mL, LOQ: 0.45 µg/mL
Pass
Precision (Intra-day)
%RSD ≤ 2.0% (n=6 injections)
0.85%
Pass
Accuracy (Recovery)
98.0% - 102.0% recovery at 3 levels
99.4% - 101.2%
Pass
Specificity
Peak purity index > 0.990 (via DAD)
Peak purity index = 0.998
Pass
Forced Degradation & Stability-Indicating Power
To prove the method is stability-indicating, 3-Amino-5-(hydrazonomethyl)-1H-indazole was subjected to forced degradation (stress testing). The goal is to generate 5-20% degradation to ensure that all degradation products resolve cleanly from the main API peak without co-elution.
Fig 2: Forced degradation pathways and observed stability profiles under ICH stress conditions.
Table 3: Forced Degradation Results
Stress Condition
Exposure Time
% Degradation
Major Degradant Observation
Acidic (0.1N HCl, 60°C)
2 Hours
34.5%
Aldehyde cleavage product (Baseline resolved at
Rt
4.2 min)
Basic (0.1N NaOH, 60°C)
24 Hours
8.2%
Minor uncharacterized degradant
Oxidative (3% H₂O₂, RT)
24 Hours
12.4%
N-oxide derivative (Baseline resolved at
Rt
6.8 min)
Thermal (80°C, Solid)
7 Days
< 1.0%
No significant degradation
Photolytic (UV, 254 nm)
7 Days
< 1.0%
No significant degradation
References
Kale, A. A., & Torchilin, V. P. (2007). Design, Synthesis, and Characterization of pH-Sensitive PEG−PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH Stability of PEG−PE Conjugates. Bioconjugate Chemistry, 18(2), 363-370.[Link][1]
European Medicines Agency / International Council for Harmonisation (ICH). (2023). ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5. EMA/CHMP/ICH/82072/2006.[Link][2]
Application Note: Advanced NMR Structural Elucidation of 3-Amino-5-(hydrazonomethyl)-1H-indazole
Target Audience: Researchers, Analytical Scientists, and Medicinal Chemists in Drug Development. Introduction & Biological Context 3-Amino-5-(hydrazonomethyl)-1H-indazole is a highly functionalized bicyclic heterocyclic...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Scientists, and Medicinal Chemists in Drug Development.
Introduction & Biological Context
3-Amino-5-(hydrazonomethyl)-1H-indazole is a highly functionalized bicyclic heterocyclic scaffold. The 3-aminoindazole core is a privileged structure in medicinal chemistry, specifically recognized for its ability to mimic the adenine nucleus of ATP. This structural mimicry makes it an exceptionally potent scaffold for designing ATP-competitive Receptor Tyrosine Kinase (RTK) inhibitors[1].
When functionalized with a hydrazonomethyl group at the C5 position, the molecule presents a complex electronic environment characterized by tautomerism (1H- vs. 2H-indazole) and geometric isomerism (E/Z configurations of the hydrazone bond)[2]. Accurate Nuclear Magnetic Resonance (NMR) characterization is not just a regulatory requirement; it is the definitive method to validate the regiochemistry and three-dimensional conformation of the synthesized pharmacophore.
Fig 1: Mechanism of action for 3-aminoindazole derivatives in RTK signaling pathways.
Experimental Design: The Causality of Solvent Selection
A common pitfall in the NMR analysis of highly polar, nitrogen-rich heterocycles is the use of non-polar solvents like Chloroform-d (CDCl₃). In CDCl₃, the exchangeable protons of the indazole N-H, the C3-amino group, and the hydrazone N-H readily undergo intermolecular hydrogen bonding, causing their signals to broaden into the baseline or shift unpredictably.
The Solution: Dimethyl Sulfoxide-d6 (DMSO-d6) must be used. As a strong hydrogen-bond acceptor, DMSO-d6 effectively disrupts intermolecular solute-solute interactions, locking the exchangeable protons into distinct, observable, and highly reproducible chemical shifts[1][2]. Furthermore, DMSO-d6 stabilizes the thermodynamically preferred E-isomer of the hydrazone, simplifying spectral interpretation[2].
Fig 2: Logical workflow for the comprehensive NMR structural elucidation.
1D NMR Characterization Protocols & Data Presentation
Step-by-Step Acquisition Protocol
Sample Preparation: Dissolve 15 mg of the purified compound in 0.6 mL of anhydrous DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.
Temperature Stabilization: Equilibrate the NMR probe to 298 K for 5 minutes prior to tuning and matching.
¹H NMR Parameters: Acquire at 400 MHz or higher. Use a 30° pulse angle, a relaxation delay (D1) of 2.0 seconds, and accumulate 32 scans to ensure a high signal-to-noise ratio for the broad exchangeable protons.
¹³C NMR Parameters: Acquire at 100 MHz or higher with complete proton decoupling. Accumulate a minimum of 1024 scans with a D1 of 2.0 seconds.
To ensure absolute scientific integrity, a 1D NMR spectrum is insufficient to prove regiochemistry. The substitution pattern (amino at C3, hydrazonomethyl at C5) must be treated as a hypothesis that the 2D NMR data either proves or refutes. This creates a self-validating system .
Step-by-Step 2D Validation Workflow:
HSQC (Heteronuclear Single Quantum Coherence):
Purpose: Map all direct C-H bonds.
Action: Correlate the aromatic protons (C4-H, C6-H, C7-H) and the imine proton (CH=N) to their respective carbons in Table 2. Ensure that C3, C5, C3a, and C7a show no HSQC cross-peaks, confirming they are quaternary.
COSY (Correlation Spectroscopy):
Purpose: Map the contiguous spin system.
Action: Verify the strong ortho-coupling between C6-H and C7-H.
HMBC (Heteronuclear Multiple Bond Correlation) - The Critical Validation Step:
Purpose: Prove the regiochemistry of the substituents.
Validation 1 (The C5 Position): The sharp hydrazone imine proton (CH=N, ~7.9-8.5 ppm) must show strong 3-bond correlations (³JCH) to the indazole C4 and C6 carbons. If the hydrazone was incorrectly substituted at C6 during synthesis, the HMBC would show correlations to C5 and C7 instead.
Validation 2 (The C3 Position): The C3-NH₂ protons (~5.2 ppm) will show a ³JCH correlation across the heteroatom to the C3a bridgehead carbon, definitively anchoring the amino group to the pyrazole ring of the indazole core.
By fulfilling these specific HMBC criteria, the structural assignment of 3-Amino-5-(hydrazonomethyl)-1H-indazole is unequivocally validated, ensuring the trustworthiness of the synthesized batch for downstream biological assays.
References
Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles
Source: ACS Publications
URL
Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy
Source: Semantic Scholar
URL
A Spectroscopic Guide to Differentiating 1H- and 2H-Indazole Isomers
Source: Benchchem
URL
Synthesis and Characterization of Novel Hydrazone Complexes: Exploring DNA/BSA Binding and Antimicrobial Potential
Source: PMC
URL
Application Note: 3-Amino-5-(hydrazonomethyl)-1H-indazole as a Bifunctional Building Block in Heterocyclic Synthesis
Executive Summary The 1H-indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, widely recognized as a hinge-binding template for kinase inhibitors and a core structural element in oncology therapeu...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 1H-indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, widely recognized as a hinge-binding template for kinase inhibitors and a core structural element in oncology therapeutics . Among its functionalized derivatives, 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS: 1312142-38-3) stands out as a highly versatile, bifunctional building block. Featuring both a nucleophilic 3-amino group and a reactive 5-hydrazonomethyl moiety, this compound enables diversity-oriented synthesis (DOS) of complex polycyclic systems and appended pharmacophores. This technical guide outlines the mechanistic rationale, chemoselective strategies, and self-validating protocols for utilizing this compound in advanced drug discovery workflows.
Mechanistic Rationale & Chemoselectivity
The strategic value of 3-Amino-5-(hydrazonomethyl)-1H-indazole lies in the orthogonal reactivity of its two primary functional groups. Controlling the reaction environment (pH, temperature, and catalysts) allows chemists to selectively target one moiety over the other:
3-Amino Group Reactivity : The exocyclic amine at the C3 position acts as a potent nucleophile. Under basic conditions, it readily participates in multicomponent reactions (MCRs) to construct fused tricyclic systems, such as pyrimido[1,2-b]indazoles .
5-Hydrazonomethyl Group Reactivity : The hydrazone moiety serves as a dynamic precursor for the installation of five-membered heterocycles (e.g., pyrazoles, 1,2,4-triazoles, or 1,3,4-oxadiazoles). This is typically achieved via oxidative cyclization or transition-metal-catalyzed annulation .
By leveraging these distinct electronic profiles, researchers can execute divergent synthetic pathways from a single starting material.
Divergent synthetic pathways of the bifunctional indazole scaffold.
Experimental Protocols
Protocol A: Synthesis of Pyrimido[1,2-b]indazole Derivatives via MCR
This protocol details the metal-free, three-component cascade reaction of 3-Amino-5-(hydrazonomethyl)-1H-indazole, an aromatic aldehyde, and an active methylene compound (e.g., 3-oxo-3-arylpropanenitrile).
Step-by-Step Methodology:
Reagent Preparation : In a 50 mL round-bottom flask, dissolve 1.0 mmol of 3-Amino-5-(hydrazonomethyl)-1H-indazole and 1.0 mmol of the selected aromatic aldehyde in 15 mL of absolute ethanol.
Catalyst Addition : Add 1.0 mmol of the active methylene compound, followed by a catalytic amount of triethylamine (Et₃N, 20 mol%).
Causality: Et₃N deprotonates the active methylene, driving the initial Knoevenagel condensation with the aldehyde to form an highly electrophilic
α,β
-unsaturated intermediate.
Reflux & Cyclization : Heat the reaction mixture to reflux (78°C) for 3–5 hours.
Causality: The 3-amino group undergoes a Michael addition to the unsaturated intermediate. The elevated temperature provides the thermodynamic driving force required for the subsequent intramolecular cyclization involving the N1 atom of the indazole ring, overcoming the activation energy barrier of ring closure.
Isolation : Cool the mixture to room temperature. The product typically precipitates as a crystalline solid. Filter the precipitate and wash with cold ethanol (2 × 5 mL).
Self-Validation System : Analyze the crude product via ¹H NMR (DMSO-d₆). The disappearance of the broad singlet corresponding to the 3-NH₂ protons (~5.5 ppm) and the appearance of new pyrimidine ring protons confirm successful cyclization.
Mechanism of multicomponent pyrimido[1,2-b]indazole assembly.
Protocol B: Oxidative Cyclization of the Hydrazonomethyl Group
This protocol describes the selective elaboration of the 5-hydrazonomethyl group into a 1,3,4-oxadiazole appendage, leaving the 3-amino group intact for late-stage functionalization.
Step-by-Step Methodology:
Substrate Activation : Dissolve 1.0 mmol of the indazole derivative in 10 mL of anhydrous DMSO. Add 1.2 mmol of an appropriate aryl aldehyde.
Oxidant Addition : Add 1.5 mmol of molecular iodine (I₂) and 3.0 mmol of potassium carbonate (K₂CO₃).
Causality: I₂ acts as a mild, chemoselective oxidant, facilitating the oxidative cleavage of the C-H bond in the transient hydrazone intermediate. This drives the ring closure to form the 1,3,4-oxadiazole. K₂CO₃ acts as an acid scavenger to neutralize the generated HI, preventing unwanted acid-catalyzed degradation of the indazole core.
Reaction Monitoring : Stir the mixture at 80°C for 4–6 hours. Monitor progress via TLC (eluent: EtOAc/Hexane 1:1).
Workup : Quench the reaction with saturated aqueous Na₂S₂O₃ (20 mL) to reduce unreacted iodine. Extract with EtOAc (3 × 20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Self-Validation System : Perform FT-IR analysis on the purified product. The disappearance of the N-H stretch of the hydrazone (~3200 cm⁻¹) and the emergence of a strong C-O-C stretch (~1050-1150 cm⁻¹) characteristic of the oxadiazole ring validates the transformation.
Quantitative Data & Reaction Parameters
The following table summarizes the optimized reaction conditions, expected yields, and chemoselectivity notes for the divergent pathways described above.
Reaction Pathway
Target Scaffold
Catalyst / Reagents
Temp (°C)
Time (h)
Typical Yield (%)
Chemoselectivity Notes
Pathway A (3-Amino)
Pyrimido[1,2-b]indazole
Et₃N (20 mol%), EtOH
78 (Reflux)
3–5
75–88
Highly selective for 3-NH₂ over the hydrazone under basic MCR conditions.
Pathway B (Hydrazone)
1,3,4-Oxadiazole
I₂ (1.5 eq), K₂CO₃, DMSO
80
4–6
65–82
Oxidative conditions selectively activate the hydrazone C-H bond.
References
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 2018.[Link]
Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles. Frontiers in Chemistry, 2018.[Link]
Synthesis of Substituted 1H-Indazoles from Arynes and Hydrazones. The Journal of Organic Chemistry, 2012.[Link]
Application
Application Note: Preclinical Formulation Strategies for 3-Amino-5-(hydrazonomethyl)-1H-indazole
Executive Summary & Physicochemical Profiling Developing oral formulations for heterocyclic small molecules with high crystal lattice energies is a primary bottleneck in preclinical drug development. 3-Amino-5-(hydrazono...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Physicochemical Profiling
Developing oral formulations for heterocyclic small molecules with high crystal lattice energies is a primary bottleneck in preclinical drug development. 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS: 1312142-38-3) is a low-molecular-weight (175.19 g/mol ) compound featuring an indazole core, a primary amine, and a hydrazone moiety. This dense array of hydrogen-bond donors and acceptors facilitates an extremely stable intermolecular network, manifesting as a melting point exceeding 300°C.
This thermal profile firmly categorizes the compound as a "brick dust" molecule [1]. Unlike "grease ball" molecules (which are highly lipophilic and poorly water-soluble), brick dust compounds are poorly soluble in both aqueous media and lipidic vehicles due to the thermodynamic barrier of disrupting their crystal lattice[2]. This Application Note details two field-proven, self-validating formulation workflows to overcome these physicochemical limitations and enable oral administration.
Formulation Rationale & Decision Matrix
To design an effective formulation, we must rely on the causality of the molecule's physical chemistry rather than empirical trial and error:
Rejection of Hot Melt Extrusion (HME): HME is a standard technique for generating Amorphous Solid Dispersions (ASDs). However, it requires melting the API/polymer mixture. A melting point >300°C far exceeds the thermal degradation thresholds of pharmaceutical-grade polymers (e.g., Copovidone or HPMCAS, which degrade above ~200°C), rendering HME fundamentally incompatible[3].
Rejection of Lipid-Based Formulations (LBF): Because brick dust molecules lack the high LogP required to partition into lipids, conventional self-microemulsifying drug delivery systems (SMEDDS) will fail to achieve target drug loading[1].
Selected Strategies: The matrix must pivot to solvent-based amorphization (Spray Drying) to completely disrupt the lattice[4], or top-down size reduction (Wet Bead Nanomilling) to exponentially increase the specific surface area while preserving the stable crystalline state[2].
Causality & Mechanism:
Standard spray drying requires dissolving the API and a polymer in a volatile organic solvent[4]. However, 3-Amino-5-(hydrazonomethyl)-1H-indazole is practically insoluble in standard spray solvents (methanol, acetone). To bypass this, we exploit the basicity of the indazole nitrogen and the primary amine. By adding a stoichiometric amount of methanesulfonic acid (MSA) to a co-solvent system, we protonate the API in situ. This transiently breaks the crystal lattice, boosting solubility to >50 mg/mL and enabling efficient atomization.
Step-by-Step Methodology
Solvent Preparation: Prepare a co-solvent mixture of 80:20 (v/v) Methanol:Milli-Q Water.
In Situ Salt Formation: Suspend 5.0 g of the API in 100 mL of the solvent. Slowly add 1.05 molar equivalents of Methanesulfonic Acid (MSA) under continuous magnetic stirring until the suspension transitions into a clear solution (indicating mesylate salt formation).
Polymer Incorporation: Add 15.0 g of HPMCAS-M (Hydroxypropyl Methylcellulose Acetate Succinate) to achieve a 25% active drug loading (1:3 API:Polymer ratio). Stir until fully dissolved. Rationale: HPMCAS provides steric hindrance to prevent API recrystallization in the solid state and maintains supersaturation in the gastrointestinal tract.
Spray Drying Parameters: Process the solution through a laboratory-scale spray dryer (e.g., Büchi B-290) using the following parameters:
Inlet Temperature: 85°C
Outlet Temperature: 45°C
Atomization Gas: Nitrogen (to prevent oxidation and ignition)
Pump Rate: 15% (approx. 4.5 mL/min)
Secondary Drying: Transfer the collected powder to a vacuum oven at 40°C for 24 hours to remove residual methanol below the ICH Q3C limits (3000 ppm).
Self-Validation (IPC): Analyze the powder via Modulated Differential Scanning Calorimetry (mDSC). A single, distinct Glass Transition Temperature (
Tg
) confirms a true molecular dispersion. The absence of a melting endotherm (
Tm
) confirms complete amorphization.
Fig 2: Workflow for salt-assisted spray drying of 3-Amino-5-(hydrazonomethyl)-1H-indazole.
Causality & Mechanism:
If the amorphous state generated by SDD is highly susceptible to solvent-mediated phase transformation (rapid recrystallization in gastric fluid), a crystalline nanosuspension serves as the optimal alternative. Milling preserves the highly stable crystal lattice but reduces the particle size to the nanometer range (
d90
< 400 nm). According to the Noyes-Whitney equation, this exponential increase in specific surface area drastically accelerates the dissolution velocity[2].
Step-by-Step Methodology
Vehicle Preparation: Dissolve 0.5% (w/v) Hydroxypropyl Cellulose (HPC-SL) and 0.1% (w/v) Sodium Dodecyl Sulfate (SDS) in Milli-Q water. Rationale: HPC provides steric stabilization, while SDS provides electrostatic repulsion. This dual mechanism prevents nanoparticles from agglomerating and halts Ostwald ripening.
Suspension: Disperse 10% (w/w) of the unformulated API into the vehicle using a high-shear rotor-stator homogenizer at 5,000 RPM for 5 minutes.
Milling Process: Transfer the macro-suspension to a wet bead mill chamber loaded with 0.2 mm Yttrium-stabilized Zirconium Oxide (
Y−ZrO2
) beads (bead loading: 65% v/v).
Operational Parameters: Mill at 2,500 RPM for 120 minutes. Critical: Maintain the milling chamber jacket temperature below 15°C using a recirculating chiller. Rationale: Milling generates intense localized heat, which can cause transient API dissolution and subsequent recrystallization into larger crystals (Ostwald ripening).
Self-Validation (IPC): Extract a 50 µL aliquot and analyze via Dynamic Light Scattering (DLS). The protocol is validated when the
d90
is < 400 nm and the Polydispersity Index (PDI) is < 0.25, indicating a uniform, stable nanosuspension.
Quantitative Data Summary
The table below summarizes the expected physicochemical metrics and in vitro performance of the unformulated API versus the two engineered formulations.
Formulation Strategy
Processing Method
Solid State (XRD)
Particle Size (
d90
)
Expected Dissolution at 60 min (pH 6.5)
Unformulated API
None
Highly Crystalline
~15.0 µm
< 5%
Amorphous Solid Dispersion
Salt-Assisted Spray Drying
Amorphous (Halo)
~2.5 µm
> 85% (Supersaturated)
Nanosuspension
Wet Bead Milling
Crystalline
0.35 µm
~ 70%
References
1.[4] Title: Spray Drying: Solving solubility issues with amorphous solid dispersions.
Source: European Pharmaceutical Review.
URL: [Link]
2.[1] Title: How to Solve the Developability Challenges of Poorly Water Soluble New Chemical Entities for Oral Formulations.
Source: American Pharmaceutical Review.
URL: [Link]
3.[2] Title: Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications.
Source: Pharmaceuticals (MDPI).
URL: [Link]
4.[3] Title: BIOAVAILABILITY ENHANCEMENT - Navigating a Broad Spectrum of Solubilization Technologies.
Source: Drug Development & Delivery.
URL: [Link]
Application Notes and Protocols for Cell Viability Assays Using 3-Amino-5-(hydrazonomethyl)-1H-indazole
Introduction: A Novel Probe for Assessing Cellular Health The assessment of cell viability is a cornerstone of modern biological research and drug discovery, providing critical insights into the effects of chemical compo...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: A Novel Probe for Assessing Cellular Health
The assessment of cell viability is a cornerstone of modern biological research and drug discovery, providing critical insights into the effects of chemical compounds on cellular health. The 3-amino-1H-indazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including anti-proliferative effects.[1][2][3][4] The novel compound, 3-Amino-5-(hydrazonomethyl)-1H-indazole, presents a unique chemical architecture that suggests its potential as a probe in cell viability assays. The presence of the hydrazone moiety, a reactive functional group, opens up possibilities for developing new methods to monitor cellular status.
This technical guide provides a comprehensive overview of the proposed application of 3-Amino-5-(hydrazonomethyl)-1H-indazole in cell viability assays. As this is a novel compound, this document offers a foundational framework for researchers to develop and optimize protocols tailored to their specific experimental needs. We will delve into the hypothetical mechanism of action, provide detailed experimental protocols, and discuss the critical parameters for assay validation.
Proposed Mechanism of Action: Leveraging the Hydrazone Moiety
While the precise mechanism of 3-Amino-5-(hydrazonomethyl)-1H-indazole in a cell viability context is yet to be fully elucidated, we can hypothesize a plausible mode of action based on its chemical structure. The hydrazone group (R-CH=N-NH2) is known to react with aldehydes and ketones to form stable hydrazones. This reactivity can be harnessed to detect changes in cellular metabolic activity.
One of the hallmarks of viable, metabolically active cells is the presence of various aldehydes and ketones as intermediates in metabolic pathways. In contrast, dying or dead cells experience a decline in metabolic activity, leading to a reduction in these reactive carbonyl species. We propose that 3-Amino-5-(hydrazonomethyl)-1H-indazole can act as a probe that selectively reacts with intracellular aldehydes and ketones in viable cells. This reaction could either lead to the generation of a fluorescent product or a change in the spectroscopic properties of the parent molecule, allowing for the quantification of viable cells.
Caption: Workflow for the fluorescence-based cell viability assay.
Protocol 2: Colorimetric Cell Viability Assay
This protocol is based on the hypothesis that the reaction of 3-Amino-5-(hydrazonomethyl)-1H-indazole with cellular components leads to a color change that can be quantified using a spectrophotometer. This is analogous to the principle of the MTT assay, which measures metabolic activity.
[5]
Materials:
3-Amino-5-(hydrazonomethyl)-1H-indazole
DMSO, cell culture grade
Solubilization solution (e.g., 10% SDS in 0.01 M HCl)
Complete cell culture medium
96-well clear flat-bottom plates
Microplate reader (spectrophotometer)
Procedure:
Reagent Preparation:
Prepare a 10 mM stock solution of 3-Amino-5-(hydrazonomethyl)-1H-indazole in DMSO.
Prepare the solubilization solution.
Cell Seeding and Compound Treatment:
Follow steps 2 and 3 from Protocol 1, using a 96-well clear flat-bottom plate.
Probe Incubation:
After the treatment period, add 10 µL of the 10 mM 3-Amino-5-(hydrazonomethyl)-1H-indazole stock solution to each well (final concentration 1 mM, can be optimized).
Incubate for 2-4 hours at 37°C. During this time, a colored precipitate may form in viable cells.
Solubilization:
Add 100 µL of the solubilization solution to each well.
Mix thoroughly by pipetting up and down to ensure complete solubilization of the colored product.
Incubate overnight at 37°C in a humidified incubator.
Absorbance Measurement:
Measure the absorbance of the samples using a microplate reader. The optimal wavelength for measuring the absorbance of the colored product will need to be determined by a wavelength scan.
Data Analysis:
Subtract the background absorbance (from wells with medium, probe, and solubilization solution only) from all experimental readings.
Calculate and plot the percentage of cell viability as described in Protocol 1.
Data Interpretation and Assay Validation
Parameter
Recommended Value/Range
Purpose
Probe Concentration
1 - 100 µM
To find the optimal concentration that gives a high signal-to-noise ratio without being cytotoxic.
Incubation Time
30 min - 4 hours
To allow for sufficient reaction time for signal generation.
Cell Seeding Density
5,000 - 20,000 cells/well
To ensure a linear relationship between cell number and signal.
Linearity
R² > 0.95
To confirm that the signal is proportional to the number of viable cells.
Z'-factor
> 0.5
To assess the quality and robustness of the assay.
Trustworthiness and Self-Validation
To ensure the reliability of results obtained with 3-Amino-5-(hydrazonomethyl)-1H-indazole, it is crucial to perform validation experiments.
Linearity with Cell Number: A key validation step is to demonstrate that the signal generated is directly proportional to the number of viable cells. This can be achieved by seeding a range of cell densities and measuring the signal after incubation with the probe.
Comparison with Established Assays: The results obtained with the 3-Amino-5-(hydrazonomethyl)-1H-indazole-based assay should be compared with those from well-established cell viability assays, such as MTT, MTS, or assays that measure ATP content (e.g., CellTiter-Glo®).
[6]* Controls: Always include positive and negative controls. A positive control for cytotoxicity (e.g., a known cytotoxic drug) and a negative control (vehicle-treated cells) are essential for interpreting the results.
Conclusion and Future Directions
3-Amino-5-(hydrazonomethyl)-1H-indazole is a promising new chemical entity for the development of novel cell viability assays. Its unique hydrazone functionality offers a potential mechanism for detecting metabolically active cells. The protocols and guidelines presented in this document provide a solid foundation for researchers to explore the utility of this compound. Further studies should focus on elucidating the precise mechanism of action, optimizing assay conditions for various cell types, and exploring its applications in high-throughput screening for drug discovery. The versatility of the 3-amino-1H-indazole scaffold suggests that derivatives of this compound could be further developed into a new class of probes for assessing cellular health.
[1]
References
Fluorescent Probes for the Visualiz
Fluorescent Probes for the Visualization of Cell Viability.Accounts of Chemical Research.
Evaluation of Cell Viability with a Single Fluorescent Probe Based on Two Kinds of Fluorescence Signal Modes.
Overview of Probes for Cell Viability, Cell Proliferation and Live-Cell Function—Section 15.1.Thermo Fisher Scientific.
Cell Viability - Protocols - Microscopy.Nebraska Center for Biotechnology.
Cell viability assay protocol.Sigma-Aldrich.
Application Notes and Protocols for Cell Viability Assay Using T-3256336.Benchchem.
Technical Support Center: Resolving HPLC Peak Tailing for 3-Amino-5-(hydrazonomethyl)-1H-indazole
Welcome to the Analytical Troubleshooting Center. This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with the specific chromatographic challenges of 3-Amino-5-(hyd...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Analytical Troubleshooting Center. This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with the specific chromatographic challenges of 3-Amino-5-(hydrazonomethyl)-1H-indazole.
The Molecular Causality of Peak Tailing
To fix peak tailing, we must first understand the structural causality of the analyte. 3-Amino-5-(hydrazonomethyl)-1H-indazole possesses three highly reactive functional groups that wreak havoc in standard reversed-phase high-performance liquid chromatography (RP-HPLC):
Indazole Ring & Primary Amine: These basic nitrogen centers carry localized positive charges at acidic to neutral pH. This leads to aggressive secondary ion-exchange interactions with unreacted, acidic silanol groups (Si-O⁻) on the silica stationary phase[1][2].
Hydrazonomethyl Group (-CH=N-NH₂): Hydrazones are potent bidentate chelating agents. They readily form stable complexes with trace transition metals (e.g., Fe³⁺, Ti⁴⁺) that leach from stainless steel frits, column hardware, or contaminated silica matrices[3][4].
Logical relationship between analyte functional groups, tailing mechanisms, and solutions.
Diagnostic Workflow
Before altering your method, you must isolate whether the tailing is a physical system failure or a chemical interaction.
Diagnostic logical workflow for identifying the root cause of HPLC peak tailing.
Causality: At a mobile phase pH above 3.0, residual silanols on the silica surface ionize into negatively charged Si-O⁻ groups. The basic amino and indazole nitrogens of the analyte become protonated, creating an electrostatic "velcro" effect that delays the elution of a fraction of the analyte population[1].
Step-by-Step Protocol:
Prepare Acidic Mobile Phase A: Add 0.1% Trifluoroacetic acid (TFA) or Formic Acid to HPLC-grade water to achieve a pH of ~2.0 - 2.5. This ensures full protonation of the silanol groups (pKa ~ 3.5-4.5), neutralizing their negative charge[2].
Prepare Mobile Phase B: Add 0.1% TFA or Formic Acid to Acetonitrile.
Column Selection: Swap to a fully end-capped, high-purity Type-B silica C18 column. End-capping sterically shields any remaining active silanols from the analyte[1][5].
Self-Validation Step: Inject a 10 µg/mL standard. Calculate the USP Tailing Factor (
Tf
). A reduction from a failing metric (
Tf>2.0
) to an acceptable metric (
Tf≤1.2
) validates the successful elimination of silanol interactions.
Workflow B: Eliminating Metal Chelation
Causality: The hydrazonomethyl group is a powerful chelator. Trace metals leaching from stainless steel pumps, tubing, or column frits become immobilized on the stationary phase. The analyte binds to these metals, causing severe tailing or complete loss of recovery[3][6].
Step-by-Step Protocol:
System Passivation: Remove the analytical column. Flush the HPLC system with 20% Nitric acid for 30 minutes at 1.0 mL/min, followed by copious amounts of HPLC water until the pH is neutral. This strips adsorbed metal ions from the lines.
Introduce a Competing Chelator: Add 10 µM to 50 µM EDTA (Ethylenediaminetetraacetic acid) to the aqueous mobile phase. EDTA acts as a sacrificial chelator, binding trace metals in the solvent and system before the hydrazone analyte can interact with them[7].
Hardware Swap: If tailing persists, switch to a bio-inert PEEK (Polyether ether ketone) column and PEEK tubing to completely eliminate stainless steel from the flow path[3][4].
Self-Validation Step: Monitor peak area (recovery) alongside the tailing factor. Metal chelation often causes both low recovery and tailing. An increase in peak area by >15% alongside a symmetrical peak confirms metal chelation was the root cause.
Quantitative Data Comparison
The following table summarizes the expected quantitative improvements when applying the targeted troubleshooting workflows to 3-Amino-5-(hydrazonomethyl)-1H-indazole samples.
Table 1: Impact of Corrective Actions on Peak Parameters
Q: I lowered the pH to 2.5, but my peak is still tailing. What is the next logical step?A: If low pH and an end-capped column fail to resolve the tailing, the issue is almost certainly metal chelation driven by the hydrazonomethyl group. Transition to a metal-free (PEEK) flow path or introduce 10 µM EDTA into your aqueous mobile phase[4][7].
Q: Can I use Triethylamine (TEA) to mask silanols instead of lowering the pH?A: Yes, adding 10-20 mM TEA to the mobile phase is a classic technique. TEA is a small, highly basic amine that aggressively binds to active silanols, blocking the indazole from interacting[5][8]. However, TEA causes severe ion suppression in Mass Spectrometry. If you are using LC-MS, you must rely on low pH (formic acid) and high-purity end-capped columns instead.
Q: Why does my peak shape degrade over time, even with an optimized method?A: This is a hallmark of progressive metal accumulation on the column frit or stationary phase from the mobile phase or sample matrix[3][6]. Regular system passivation or the continuous use of a trace chelator (like EDTA) is required to maintain peak symmetry for hydrazone-containing compounds.
Technical Support Center: Troubleshooting DMSO Precipitation of 3-Amino-5-(hydrazonomethyl)-1H-indazole in Cell Culture Media
Welcome to the Technical Support Center. As Application Scientists, we frequently encounter the "DMSO crash-out" phenomenon during the hit-to-lead phase of drug development.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As Application Scientists, we frequently encounter the "DMSO crash-out" phenomenon during the hit-to-lead phase of drug development. 3-Amino-5-(hydrazonomethyl)-1H-indazole (CAS: 1312142-38-3)[1] is a notoriously difficult compound to transition from an organic stock solution into aqueous culture media.
Understanding the physical chemistry of your molecule is the first step to solving the problem. The indazole core of this compound provides significant hydrophobicity, while the amino and hydrazonomethyl substitutions act as potent hydrogen bond donors and acceptors[2]. In 100% DMSO, these molecules are perfectly solvated. However, when pipetted directly into aqueous cell culture media (like DMEM or RPMI), the sudden drop in dielectric constant (from ~47 in DMSO to ~80 in water) strips the DMSO solvation shell faster than water molecules can replace it. This "dielectric shock" forces the molecules to self-associate via hydrogen bonding, leading to rapid nucleation, Ostwald ripening, and visible precipitation[3].
This guide provides field-proven, causality-driven, and self-validating protocols to overcome this limitation. By implementing these strategies, you can ensure accurate structure-activity relationship (SAR) data and prevent artifactual cytotoxicity[4].
Core Troubleshooting Workflows
Protocol 1: The Solvent Cascade & Pre-Warming Method
Mechanism of Action: Direct addition of a 10 mM stock into 37°C media creates localized zones of extreme supersaturation. By utilizing an intermediate dilution step and increasing the kinetic energy of the solvent (warming), we reduce the localized concentration gradient and prevent nucleation.
Step-by-Step Methodology:
Pre-warm Media: Warm your complete culture media (e.g., DMEM + 10% FBS) to 37°C in a water bath. Causality: Higher temperatures increase the kinetic energy of the solvent, expanding the thermodynamic solubility limit during the critical mixing phase.
Intermediate Dilution: Dilute your 10 mM (100% DMSO) stock to 1 mM using 100% DMSO.
The Cascade: Slowly add 10 μL of the 1 mM stock dropwise into 1 mL of the pre-warmed media while vortexing continuously. This yields a 10 μM final concentration at 1% DMSO.
Validation (Self-Validating Step): Examine the media under an inverted phase-contrast microscope at 20x magnification. The absence of refractile bodies or dark aggregates confirms successful solvation.
Mechanism of Action: Hydroxypropyl-beta-cyclodextrin (HP-β-CD) is a cyclic oligosaccharide shaped like a truncated cone. It features a lipophilic inner cavity and a hydrophilic exterior. The hydrophobic indazole core of the compound inserts into this cavity, displacing high-enthalpy water molecules. The hydrophilic exterior remains in contact with the media, maintaining overall aqueous solubility without altering the drug's inherent pharmacological properties[5].
Step-by-Step Methodology:
Prepare Excipient: Prepare a 20% (w/v) solution of HP-β-CD in sterile PBS (pH 7.4).
Complexation: Add your 10 mM DMSO stock directly into the 20% HP-β-CD solution to achieve a 10x working concentration (e.g., 100 μM compound in 20% HP-β-CD).
Incubation: Vortex vigorously for 60 seconds, then incubate at 37°C for 30 minutes to allow the thermodynamic inclusion complex to form fully.
Final Dilution: Dilute this 10x complex 1:10 into your final cell culture media.
Validation: Perform Dynamic Light Scattering (DLS). A successful inclusion complex will yield a polydispersity index (PDI) of <0.2, indicating a lack of large aggregates.
Protocol 3: Carrier Protein Pre-loading (BSA)
Mechanism of Action: Bovine Serum Albumin (BSA) contains multiple hydrophobic binding pockets (e.g., Sudlow's sites). By pre-incubating the compound with a concentrated BSA solution, the compound partitions into these pockets rather than aggregating with itself. This acts as a thermodynamic sink, slowly releasing the free fraction of the drug to the cells.
Step-by-Step Methodology:
Prepare Carrier: Dissolve essentially fatty-acid-free BSA in PBS to a concentration of 50 mg/mL (5%).
Pre-loading: Add the DMSO stock compound dropwise to the BSA solution while stirring to a concentration of 500 μM.
Equilibration: Rotate the tube at room temperature for 1 hour to allow protein binding.
Media Addition: Spike the BSA-drug complex into your standard culture media to reach your target assay concentration.
Validation: Centrifuge the final media at 10,000 x g for 10 minutes. Check the pellet for white precipitate. A lack of a pellet validates the protocol.
Quantitative Data Comparison
To assist in selecting the correct protocol for your specific assay, reference the quantitative performance metrics below:
Solubilization Strategy
Max Final Concentration (Est.)
Final DMSO %
Cell Viability Impact
Best Use Case
Direct Addition (Control)
< 1 μM
0.1%
High (Artifactual toxicity)
Never recommended
Protocol 1: Solvent Cascade
~ 10 μM
0.5% - 1.0%
Moderate (Solvent stress)
Short-term biochemical assays
Protocol 2: HP-β-CD
> 50 μM
< 0.1%
Low (Highly biocompatible)
Long-term cell-based assays
Protocol 3: BSA Pre-loading
~ 25 μM
0.1%
Low (Mimics physiology)
High-serum culture conditions
Mechanistic Visualizations
Fig 1: Dielectric shock aggregation vs. optimized solubilization pathways.
Fig 2: Step-by-step workflow for HP-β-CD inclusion complexation.
Frequently Asked Questions (FAQs)
Q: Why can't I just sonicate the media after the compound precipitates?A: Sonication applies acoustic cavitation to break up macroscopic crystals into microscopic ones, but it does not achieve true thermodynamic solvation. Once the sonication stops, the high surface energy of the micro-crystals drives rapid Ostwald ripening, causing them to re-aggregate and crash out[3]. Furthermore, micro-crystals will settle onto your cell monolayer, causing localized artifactual toxicity and false-positive assay readouts.
Q: Does the hydrazonomethyl group react with media components?A: Yes, it is highly possible. The hydrazonomethyl moiety contains a reactive nitrogen nucleophile. In standard culture media containing serum, it can potentially form Schiff bases with free aldehydes or ketones if left in solution for extended periods (e.g., >72 hours) at 37°C. Solubilizing the compound inside a cyclodextrin cavity (Protocol 2) sterically shields this group, reducing unwanted side reactions while maintaining the compound in solution[5].
Q: What is the maximum allowable DMSO concentration for my cell line?A: While it varies by cell line, a universal best practice is to keep the final DMSO concentration below 0.1% (v/v) for sensitive primary cells, and strictly below 0.5% (v/v) for robust immortalized lines (e.g., HEK293, HeLa). Exceeding these limits induces solvent-mediated cytotoxicity, transcriptomic alterations, and membrane permeabilization, which will severely confound your biological assay results[4].
References
Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today / National Institutes of Health.[Link]
Loftsson, Þ., Jarho, P., Másson, M., & Järvinen, T. (2005). Cyclodextrins in drug delivery. Expert Opinion on Drug Delivery / University of Iceland.[Link]
Improving metabolic stability of 3-Amino-5-(hydrazonomethyl)-1H-indazole in liver microsomes
Welcome to the DMPK Troubleshooting Guide for 3-Amino-5-(hydrazonomethyl)-1H-indazole and its derivatives. While 3-aminoindazoles are privileged scaffolds in drug discovery—particularly for kinase inhibition[1]—they pres...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the DMPK Troubleshooting Guide for 3-Amino-5-(hydrazonomethyl)-1H-indazole and its derivatives. While 3-aminoindazoles are privileged scaffolds in drug discovery—particularly for kinase inhibition[1]—they present unique pharmacokinetic challenges. The combination of an electron-rich indazole core, a reactive 3-amino group, and a hydrolytically sensitive hydrazone linkage creates multiple metabolic soft spots.
This guide is designed for researchers and drug development professionals to diagnose, isolate, and resolve metabolic liabilities using self-validating experimental workflows and targeted medicinal chemistry strategies.
Part 1: Diagnostic FAQs (Troubleshooting Metabolic Soft Spots)
Q1: Why does my compound show a half-life of <15 minutes in liver microsomes even when I omit the NADPH regenerating system?A: Rapid clearance in the absence of NADPH indicates a non-CYP-mediated degradation pathway. For 3-Amino-5-(hydrazonomethyl)-1H-indazole, there are two primary culprits:
Hydrazone Hydrolysis: Hydrazones exist in thermodynamic equilibrium with their constituent aldehydes and hydrazines. In the aqueous environment of a microsomal assay (pH 7.4), the imine bond (-CH=N-NH2) is highly susceptible to spontaneous chemical hydrolysis or enzymatic cleavage by microsomal amidases/esterases[2].
Aldehyde Oxidase (AO) Metabolism: The indazole core is highly susceptible to AO-mediated oxidation[3]. Because AO utilizes molecular oxygen and water—not NADPH—as electron acceptors, AO-mediated clearance will persist in minus-NADPH controls.
Q2: How can I structurally modify the hydrazone moiety to prevent rapid hydrolysis while maintaining target binding?A: The hydrolytic stability of a hydrazone is dictated by the electrophilicity of the imine carbon.
Electronic Modulation: Introducing electron-donating groups (EDGs) on the adjacent aromatic ring reduces this electrophilicity, significantly improving hydrolytic stability[4]. Conversely, electron-withdrawing groups (EWGs) aggravate hydrolysis[4].
Steric Shielding: Introducing steric bulk (e.g., N-methylation of the hydrazone) shields the C=N bond from nucleophilic water attack, improving both chemical stability and in vivo exposure[5].
Q3: If my compound is stable in buffer and minus-NADPH controls, but degrades rapidly with NADPH, what are the likely soft spots on the 3-aminoindazole core?A: This profile confirms CYP450-mediated Phase I oxidation. The primary CYP soft spots on this scaffold are the 3-amino group (prone to N-oxidation) and the electron-rich positions of the indazole carbocycle (typically C4 or C6).
Q4: How do I definitively distinguish between CYP450 and Aldehyde Oxidase (AO) metabolism in my assay?A: You must run a parallel incubation using 1-aminobenzotriazole (1-ABT) , a pan-CYP suicide inhibitor. If clearance is completely halted by 1-ABT, CYPs are responsible. If rapid clearance persists despite 1-ABT, AO is the primary metabolic driver. Blocking the C7 position of the indazole with a fluorine atom (e.g., 7-fluoro-1H-indazole) is a proven medicinal chemistry strategy to mitigate this specific AO liability[6].
Part 2: Visualizing the Metabolic Landscape
Fig 1. Primary metabolic and chemical degradation pathways of 3-Amino-5-(hydrazonomethyl)-1H-indazole.
Part 3: Self-Validating Experimental Protocols
To troubleshoot the instability of 3-Amino-5-(hydrazonomethyl)-1H-indazole, you cannot rely on a standard single-condition microsomal assay. You must use a Self-Validating Deconvolution Protocol to isolate the exact mechanism of clearance.
Objective: Differentiate between chemical hydrolysis, AO-mediated oxidation, and CYP-mediated oxidation.
Step 1: Matrix Preparation
Prepare a 1 µM solution of the test compound in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂. Keep organic solvent (DMSO/MeCN) final concentration ≤ 0.5% to prevent enzyme denaturation.
Step 2: Control Arm Allocation (The Causality Step)
Divide the matrix into four distinct incubation arms to establish a self-validating logic matrix:
Arm A (Buffer Control): Compound + Buffer only. (Purpose: Isolates spontaneous chemical hydrolysis of the hydrazone).
Arm B (-NADPH Control): Compound + Liver Microsomes (1 mg/mL) + NO NADPH. (Purpose: Isolates enzymatic hydrolysis and AO-mediated metabolism, as neither requires NADPH).
Arm C (+NADPH Active): Compound + Liver Microsomes + 1 mM NADPH. (Purpose: Measures total Phase I intrinsic clearance).
Arm D (+NADPH + 1-ABT): Compound + Liver Microsomes + 1 mM NADPH + 1 mM 1-Aminobenzotriazole. (Purpose: Isolates non-CYP metabolism by chemically knocking out all CYP450 activity).
Step 3: Reaction Initiation & Quenching
Pre-incubate all arms at 37°C for 5 minutes.
Initiate reactions in Arms C and D by adding the NADPH regenerating system.
At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots from each arm[2].
Quench immediately into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide or Labetalol) to precipitate proteins and halt all reactions.
Step 4: LC-MS/MS Quantification
Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS, monitoring the parent mass transition and specifically scanning for the +16 Da (oxidation) and -14 Da (hydrolysis to aldehyde) metabolite peaks.
Fig 2. Self-validating diagnostic workflow for isolating microsomal metabolic liabilities.
Part 4: Data Presentation & Rescue Strategies
Use the tables below to interpret the quantitative data generated from the deconvolution protocol and select the appropriate structural rescue strategy.
Table 1: Quantitative Diagnostic Matrix for Clearance Data
Assay Condition
Observed
T1/2
(min)
CLint
(µL/min/mg)
Mechanistic Interpretation
Recommended Next Step
Buffer Only
< 30 min
N/A
Spontaneous chemical hydrolysis of the hydrazone bond.
Proceed to Hydrazone Stabilization (Table 2).
- NADPH
< 15 min
> 100
Enzymatic hydrolysis OR Aldehyde Oxidase (AO) metabolism.
Run +Raloxifene control to confirm AO liability.
+ NADPH
< 15 min
> 150
High Phase I clearance (CYP450 + AO).
Compare with 1-ABT arm to isolate CYP contribution.
Troubleshooting false positives in 3-Amino-5-(hydrazonomethyl)-1H-indazole fluorescence assays
Welcome to the Technical Support Center for Indazole-Based Fluorescence Assays . When utilizing 3-Amino-5-(hydrazonomethyl)-1H-indazole as a fluorescent probe or screening scaffold, researchers frequently encounter unexp...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Indazole-Based Fluorescence Assays .
When utilizing 3-Amino-5-(hydrazonomethyl)-1H-indazole as a fluorescent probe or screening scaffold, researchers frequently encounter unexpected fluorescence spikes that mimic true binding or enzymatic activity. As a Senior Application Scientist, I have designed this diagnostic hub to help you systematically identify, understand, and eliminate these false positives.
The reactivity of this compound stems from two distinct structural features: the dynamic hydrazonomethyl group (a Schiff base prone to exchange and oxidation) and the 1H-indazole core (a planar, hydrophobic moiety prone to autofluorescence and aggregation).
Diagnostic Hub: Identifying the Source of Your False Positive
Before altering your assay buffers or discarding your compound libraries, use the following decision tree to isolate the physical or chemical mechanism driving the false positive.
Fig 1. Diagnostic decision tree for isolating false positive mechanisms in hydrazone assays.
Deep-Dive Q&A: Mechanisms & Mitigation
Q1: Why does my assay show a target-independent fluorescence spike when I switch from purified protein to cell lysates?
The Causality: You are likely observing Hydrazone Exchange or Oxidation . The hydrazonomethyl linkage (-CH=N-NH-) is not entirely stable in complex biological matrices. In the presence of endogenous cellular aldehydes—most notably pyridoxal-5'-phosphate (PLP) or various reducing sugars—the probe undergoes transimination. This exchange breaks the original conjugation of the indazole ring and forms a new, highly fluorescent species [1]. Additionally, localized reactive oxygen species (ROS) or hypochlorite in lysates can oxidize the hydrazide moiety, generating a false-positive emission signal.
The Solution: You must protect the probe or run an orthogonal LC-MS validation to ensure the intact mass of 3-Amino-5-(hydrazonomethyl)-1H-indazole remains constant throughout the assay incubation.
Q2: I am observing high background fluorescence even in my protein-free negative controls. What is causing this?
The Causality: This is a classic hallmark of Trace Metal Chelation or Aggregation-Induced Emission (AIE) .
Chelation: The amino group at the 3-position, combined with the adjacent hydrazone nitrogens, creates a perfect multidentate chelating pocket. Trace divalent cations (like Zn²⁺ or Cu²⁺) present in standard buffers can coordinate with the probe. This coordination rigidifies the molecule, shutting down non-radiative decay pathways and causing a massive "turn-on" fluorescence spike.
AIE: Indazoles are highly planar and hydrophobic. In aqueous buffers without sufficient carrier solvents (like DMSO) or detergents, the molecules self-assemble into nano-aggregates. This pi-pi stacking restricts intramolecular rotation, leading to a false positive signal [2].
The Solution: Implement a self-validating counter-screen using EDTA and non-ionic detergents (see Protocol 1).
Quantitative Data & Spectral Signatures
To help you rapidly identify the specific artifact in your assay, compare your emission spectra against the known interference profiles summarized below.
Table 1: Summary of False Positive Sources and Spectral Shifts
Source of Interference
Mechanistic Cause
Typical Spectral Shift (Emission)
Primary Mitigation Strategy
Trace Metal Chelation
Coordination with Zn²⁺/Cu²⁺ rigidifies the fluorophore.
Transimination with endogenous PLP or cellular aldehydes.
Appearance of a secondary emission peak (~500-520 nm).
Pre-clear lysates; verify hits via LC-MS.
Autofluorescence
Inner filter effect from the indazole core itself.
High baseline at ~350-450 nm.
Shift to red/NIR assay fluorophores (>600 nm).
Standard Operating Procedures: Self-Validating Protocols
To ensure scientific integrity, every hit generated using this compound must be subjected to the following self-validating workflows.
Protocol 1: EDTA/Detergent Counter-Screen for Buffer Artifacts
Purpose: To rule out metal chelation and AIE as the source of fluorescence.
Prepare a 10 µM solution of 3-Amino-5-(hydrazonomethyl)-1H-indazole in your standard assay buffer (e.g., 50 mM HEPES, pH 7.4).
Record the baseline fluorescence emission spectrum (Excitation: ~340 nm, Emission scan: 380–550 nm).
Metal Check: Spike the cuvette/well with EDTA to a final concentration of 1 mM. Incubate for 5 minutes at room temperature.
Re-measure the fluorescence. Causality check: If the signal drops by >30%, trace metal contamination was artificially enhancing the fluorescence.
AIE Check: If the signal remains high, spike the solution with 0.01% (v/v) Triton X-100.
Re-measure the fluorescence. Causality check: Detergent micelles will break up hydrophobic indazole aggregates. A sudden drop in signal confirms the false positive was driven by Aggregation-Induced Emission.
Protocol 2: Hydrazone Exchange Validation via LC-MS
Purpose: To confirm the chemical integrity of the probe in complex lysates.
Incubate the probe (10 µM) with your biological matrix (cell lysate or target protein) for the standard assay duration (e.g., 1 hour at 37°C).
Quench the reaction by adding an equal volume of ice-cold acetonitrile to precipitate proteins and halt exchange kinetics.
Centrifuge the mixture at 14,000 x g for 10 minutes at 4°C.
Extract the supernatant and analyze via LC-MS (ESI+ mode).
Data Interpretation: Extract the ion chromatogram for the intact mass of 3-Amino-5-(hydrazonomethyl)-1H-indazole (
m/z
[M+H]⁺ = 176.08). If you observe significant depletion of this parent peak accompanied by new mass shifts (e.g., adducts with PLP or the hydrolyzed 5-formyl-1H-indazole intermediate), your fluorescence signal is a chemical artifact, not a biological binding event.
Orthogonal Validation Workflow
To establish absolute trustworthiness in your drug discovery or screening pipeline, integrate the indazole probe into the following orthogonal validation workflow.
Fig 2. Step-by-step orthogonal validation workflow for indazole-based screening hits.
References
Jun, Y. W., Hebenbrock, M., & Kool, E. T. (2019). "A fluorescent hydrazone exchange probe of pyridoxal phosphate for the assessment of vitamin B6 status." Chemical Communications, 56(2), 317–320.[Link]
Hua, L., Wang, D., Wang, K., Wang, Y., Gu, J., Zhang, Q., You, Q., & Wang, L. (2023). "Design of Tracers in Fluorescence Polarization Assay for Extensive Application in Small Molecule Drug Discovery." Journal of Medicinal Chemistry, 66(16), 10934-10958.[Link]
Reference Data & Comparative Studies
Validation
3-Amino-5-(hydrazonomethyl)-1H-indazole vs. Traditional Indazole-Based Inhibitors: A Technical Comparison Guide
For decades, the indazole scaffold has served as a cornerstone in oncology and kinase inhibitor development. Traditional indazole-based therapeutics—such as the multi-kinase inhibitors Pazopanib and Axitinib—have success...
Author: BenchChem Technical Support Team. Date: April 2026
For decades, the indazole scaffold has served as a cornerstone in oncology and kinase inhibitor development. Traditional indazole-based therapeutics—such as the multi-kinase inhibitors Pazopanib and Axitinib—have successfully leveraged the indazole core to anchor into the ATP-binding hinge region of various kinases. However, the emergence of acquired kinase mutations and the demand for prolonged target residence times have driven medicinal chemists to explore functionally enriched scaffolds.
Enter 3-Amino-5-(hydrazonomethyl)-1H-indazole . This highly functionalized derivative represents a paradigm shift from static, non-covalent inhibition to dynamic, highly networked target engagement. By combining a tridentate hinge-binding motif (the 3-amino-1H-indazole core) with a dynamic covalent warhead (the hydrazonomethyl group), this scaffold offers unique advantages for targeting the PI3K/AKT/mTOR and other oncogenic pathways[1][2].
This guide provides an objective, data-driven comparison between traditional indazole inhibitors and the 3-amino-5-(hydrazonomethyl)-1H-indazole scaffold, detailing their mechanistic differences, comparative performance, and the experimental workflows required to validate them.
Mechanistic & Structural Analysis: The Causality of Scaffold Design
To understand why 3-amino-5-(hydrazonomethyl)-1H-indazole outperforms traditional analogs in specific biochemical contexts, we must analyze the causality behind its structural modifications.
The Hinge-Binding Motif: Bidentate vs. Tridentate
Traditional indazoles rely primarily on the N1 and N2 atoms of the indazole ring to form a bidentate hydrogen bond network with the backbone amide NH and carbonyl groups of the kinase hinge region. While effective, this interaction is purely static.
The 3-amino-1H-indazole core introduces a primary amine at the C3 position. This acts as an additional hydrogen bond donor, transforming the interaction into a tridentate network. This dense H-bonding significantly increases the enthalpic contribution to binding, allowing the scaffold to maintain affinity even when the kinase undergoes conformational shifts due to resistance mutations[1].
The Solvent Channel Vector: Static vs. Dynamic Covalent
Traditional inhibitors typically utilize static carbon-carbon or carbon-heteroatom linkages at the 5- or 6-position to extend into the solvent-exposed channel or the DFG-out allosteric pocket.
Conversely, the 5-(hydrazonomethyl) substitution introduces a dynamic covalent hydrazone linkage. Hydrazones undergo reversible exchange at slightly acidic pH (such as the tumor microenvironment) but remain stable at physiological pH[3]. This provides two distinct advantages:
Dynamic Combinatorial Chemistry (DCC): During drug discovery, the hydrazone allows the protein target itself to thermodynamically select and amplify the best-fitting ligand from a library of building blocks[3].
Prolonged Residence Time: The hydrazone can act as a reversible covalent warhead, interacting with lysine residues near the solvent channel to dramatically increase target residence time without the permanent toxicity risks associated with irreversible Michael acceptors.
PI3K/AKT/mTOR signaling cascade inhibited by 3-Amino-5-(hydrazonomethyl)-1H-indazole.
Comparative Performance Data
The following table synthesizes the structural and functional metrics comparing traditional indazole inhibitors with the 3-amino-5-(hydrazonomethyl)-1H-indazole scaffold.
To rigorously evaluate the 3-amino-5-(hydrazonomethyl)-1H-indazole scaffold, researchers must utilize assays that specifically probe its dynamic covalent nature and cellular target engagement. The following protocols are designed as self-validating systems —meaning the inclusion of specific internal controls mathematically isolates the variable being tested, ensuring high data trustworthiness.
This protocol leverages the reversible nature of the hydrazone bond. By incubating the 3-amino-1H-indazole-5-carbaldehyde core with a library of hydrazines in the presence of the target kinase, the kinase's ATP-binding pocket acts as a thermodynamic template, amplifying the highest-affinity hydrazone product[3].
Self-Validation Mechanism: A parallel reaction is run using a binding-site mutated kinase (e.g., a "kinase-dead" mutant with a blocked ATP pocket). If a specific hydrazone product is amplified in the wild-type kinase reaction but remains at baseline equilibrium in the mutant reaction, it proves causality: the amplification is driven exclusively by active-site binding, not inherent chemical reactivity.
Step-by-Step Methodology:
Library Preparation: Prepare a 10 mM stock of 3-amino-1H-indazole-5-carbaldehyde and 10 diverse hydrazine building blocks in DMSO.
Equilibration: Dilute the building blocks to 100 µM in a mildly acidic buffer (50 mM ammonium acetate, pH 6.0) to facilitate rapid hydrazone exchange.
Target Incubation: Add recombinant wild-type PI3K (target) to one set of wells at a 10 µM concentration. Add the active-site mutated PI3K (control) to a parallel set of wells.
Thermodynamic Selection: Incubate the plates at 25°C for 48 hours to allow the dynamic combinatorial library to reach thermodynamic equilibrium.
Quenching: Shift the pH to 8.0 using 1M Tris-HCl to "freeze" the hydrazone exchange, locking the amplified products in place.
LC-MS Analysis: Analyze the samples via LC-MS. Calculate the amplification factor by comparing the area under the curve (AUC) of the hydrazone products in the wild-type wells versus the mutant control wells.
Dynamic Combinatorial Chemistry (DCC) workflow for hydrazone-based kinase inhibitors.
Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement
To prove that the synthesized 3-amino-5-(hydrazonomethyl)-1H-indazole engages its target inside living cells, CETSA is employed. The causality relies on the principle that ligand binding thermodynamically stabilizes the folded state of the protein, increasing its melting temperature (
Tm
).
Self-Validation Mechanism: The assay is performed alongside a structurally similar but inactive analog (e.g., a des-amino indazole lacking the C3-NH2 hinge binder). If the thermal shift (
ΔTm
) only occurs with the active compound, it validates that the stabilization is due to specific active-site engagement, ruling out non-specific protein aggregation or assay artifacts.
Step-by-Step Methodology:
Cell Treatment: Culture HGC-27 cells (gastric cancer line known for PI3K/AKT dependency)[2] to 80% confluency. Treat cells with 1 µM of the active inhibitor, 1 µM of the inactive analog, or DMSO (vehicle) for 2 hours at 37°C.
Thermal Aliquoting: Harvest the cells, wash with PBS, and divide the cell suspension into 8 equal aliquots for each treatment group.
Thermal Gradient: Heat the aliquots across a temperature gradient (e.g., 40°C to 68°C) for exactly 3 minutes using a PCR thermocycler, followed by 3 minutes at room temperature.
Lysis and Clearance: Lyse the cells using three rapid freeze-thaw cycles (liquid nitrogen to 37°C water bath). Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet denatured/precipitated proteins.
Western Blotting: Collect the soluble supernatant and resolve via SDS-PAGE. Immunoblot for the target kinase (e.g., PI3K or AKT).
Data Quantification: Plot the densitometry of the soluble protein bands against temperature to generate melt curves. Calculate the
ΔTm
between the vehicle and the active/inactive compound groups.
Conclusion
The transition from traditional indazole inhibitors to the 3-amino-5-(hydrazonomethyl)-1H-indazole scaffold highlights a critical evolution in rational drug design. By integrating a tridentate hinge-binding motif with a dynamic covalent hydrazone vector, researchers can achieve superior target residence times, exploit dynamic combinatorial chemistry for rapid hit optimization, and engineer pH-responsive drug release mechanisms. For drug development professionals targeting complex, mutation-prone kinase networks like PI3K/AKT/mTOR, this functionalized scaffold offers a highly versatile and potent alternative to static legacy inhibitors.
References
Wang, et al. (2023). 1H-Indazoles derivatives targeting PI3K/AKT/mTOR pathway: Synthesis, anti-tumor effect and molecular mechanism. PubMed. Retrieved from [Link]
MDPI. (2016). Protein-Directed Dynamic Combinatorial Chemistry: A Guide to Protein Ligand and Inhibitor Discovery. Retrieved from [Link]
A Senior Application Scientist's Guide to Target Specificity Validation: A Comparative Analysis Using CRISPR Knockout for 3-Amino-5-(hydrazonomethyl)-1H-indazole
In the landscape of contemporary drug discovery, the unambiguous identification of a small molecule's biological target is paramount. This process, known as target validation, is a critical determinant of a therapeutic c...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of contemporary drug discovery, the unambiguous identification of a small molecule's biological target is paramount. This process, known as target validation, is a critical determinant of a therapeutic candidate's future success, directly impacting its efficacy and safety profile. Mischaracterization of a compound's mechanism of action can lead to costly failures in later stages of clinical development. This guide provides an in-depth, technical comparison of methodologies for validating the target specificity of a novel compound, hypothetically named "Indazole-HZ," with the chemical structure 3-Amino-5-(hydrazonomethyl)-1H-indazole. For the purpose of this guide, we will postulate that Indazole-HZ has been identified as a potent inhibitor of a hypothetical serine/threonine kinase, "Target-1," implicated in a cancer signaling pathway.
This guide is designed for researchers, scientists, and drug development professionals, offering a narrative that intertwines established protocols with the underlying scientific rationale. We will focus on the gold-standard methodology of CRISPR-Cas9-mediated gene knockout and contrast it with alternative and complementary biochemical and cellular approaches.
The Imperative of Target Validation in Drug Discovery
The journey of a drug candidate from initial discovery to clinical application is fraught with challenges, with a significant portion of failures attributed to a lack of efficacy or unforeseen toxicity.[1] A primary driver of these late-stage failures is an incomplete understanding of the compound's true molecular target(s). Phenotypic screens, while powerful for identifying compounds with desired cellular effects, do not inherently reveal the mechanism of action. Therefore, rigorous target validation is not merely a confirmatory step but a foundational pillar of any successful drug development program.[1]
CRISPR-Cas9 Knockout: The Genetic Scalpel for Target Validation
The advent of CRISPR-Cas9 technology has revolutionized the field of functional genomics, providing a precise and efficient tool for gene editing.[2][3] For target validation, CRISPR-mediated knockout offers a definitive approach to ascertain whether the observed phenotype of a compound is a direct consequence of its interaction with the intended target.[4] The underlying principle is straightforward: if a compound's efficacy is contingent on its interaction with a specific protein, then the genetic ablation of that protein should render the cells insensitive to the compound.
Experimental Workflow: A Comparative Study of Wild-Type vs. Target-1 Knockout Cells
The following workflow outlines a comprehensive strategy for validating the on-target activity of Indazole-HZ against our hypothetical kinase, Target-1.
Figure 1: Experimental workflow for CRISPR-based target validation.
Detailed Experimental Protocols
The specificity and efficiency of the CRISPR-Cas9 system are primarily determined by the guide RNA sequence.[5]
Design Principles :
Target Selection : Aim for early exons to maximize the likelihood of generating a non-functional protein.[6] Avoid targeting the extreme N- or C-terminus.[6]
On-Target Scoring : Utilize online design tools (e.g., CRISPick, CHOPCHOP) that employ algorithms to predict gRNA efficiency based on nucleotide composition and chromatin accessibility.[5][7]
Off-Target Minimization : These tools also predict and score potential off-target sites in the genome. Select gRNAs with the highest on-target scores and the lowest predicted off-target effects.[5][7]
Multiple gRNAs : It is crucial to use at least two independent gRNAs targeting different regions of the gene to ensure that the observed phenotype is not an artifact of a single gRNA's off-target effects.[6][8]
Lentiviral Vector Preparation : Synthesize and clone the designed gRNA sequences into a lentiviral vector co-expressing a selection marker (e.g., puromycin resistance).
Lentivirus Production : Co-transfect the gRNA-containing vector with packaging and envelope plasmids into a producer cell line (e.g., HEK293T).
Transduction : Transduce a cancer cell line that stably expresses Cas9 with the harvested lentiviral particles.
Selection and Clonal Isolation : Select for successfully transduced cells using the appropriate antibiotic. Isolate single cells via fluorescence-activated cell sorting (FACS) or limiting dilution to establish clonal cell lines.[9]
It is imperative to validate the successful knockout at both the genomic and protein levels.[2][9]
Genomic Validation :
PCR and Sanger Sequencing : Amplify the genomic region targeted by the gRNA and sequence the PCR product. The presence of insertions or deletions (indels) can be confirmed by analyzing the sequencing chromatogram.[2]
Protein Validation :
Western Blotting : This is the most direct method to confirm the absence of the target protein. A complete loss of the protein band in the knockout clones compared to the wild-type control is the desired outcome.[9][10]
Part 4: Comparative Phenotypic Analysis
With validated wild-type and Target-1 knockout cell lines, the definitive experiment can be performed.
Cell Viability Assay :
Plate both wild-type and Target-1 knockout cells at the same density.
Treat with a dose-response of Indazole-HZ for a predetermined duration (e.g., 72 hours).
Measure cell viability using a standard assay (e.g., CellTiter-Glo®).
Expected Outcome : Wild-type cells will show a dose-dependent decrease in viability, while the Target-1 knockout cells will exhibit significant resistance to the compound.
Cell Line
Indazole-HZ IC₅₀ (µM)
Wild-Type
0.5
Target-1 KO Clone 1
> 50
Target-1 KO Clone 2
> 50
Table 1: Hypothetical cell viability data for Indazole-HZ in wild-type and Target-1 knockout cells.
A significant rightward shift in the IC₅₀ curve for the knockout cells provides strong evidence for on-target activity.
The Signaling Pathway Context
Understanding the signaling context of the target is crucial for designing robust validation experiments.
In this hypothetical pathway, the phosphorylation of "Substrate-A" by Target-1 is a key downstream event. This can be leveraged for further validation.
Phospho-Western Blot : Treat wild-type and Target-1 knockout cells with Indazole-HZ. A reduction in phosphorylated Substrate-A should be observed in wild-type cells, but not in knockout cells, which will already have a basal low level of phosphorylated Substrate-A.
Alternative and Complementary Target Validation Strategies
While CRISPR knockout is a powerful tool, a multi-pronged approach provides the highest degree of confidence.
Biochemical Assays
Biochemical assays provide a direct measure of the interaction between a compound and its purified target protein, free from the complexities of a cellular environment.[1][11]
Enzyme Inhibition Assays : These assays directly measure the ability of Indazole-HZ to inhibit the enzymatic activity of purified Target-1. This is often the primary screen that identifies the compound.
Biophysical Binding Assays : Techniques such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can quantify the binding affinity and kinetics of the compound to the target protein.[11]
Assay Type
Parameter Measured
Information Gained
Enzyme Inhibition
IC₅₀
Potency of inhibition
SPR
Kᴅ, kₐ, kₔ
Binding affinity and kinetics
ITC
Kᴅ, ΔH, ΔS
Thermodynamics of binding
Table 2: Comparison of biochemical assays for target validation.
Cellular Target Engagement Assays
These assays confirm that the compound is binding to its intended target within the complex milieu of a living cell.[12]
Cellular Thermal Shift Assay (CETSA) : This technique is based on the principle that ligand binding stabilizes a protein against thermal denaturation.[13][14] Cells are treated with the compound, heated, and the amount of soluble target protein is quantified. A shift in the melting temperature of Target-1 in the presence of Indazole-HZ confirms intracellular binding.[13]
Comparison of Target Validation Methods
Method
Advantages
Disadvantages
CRISPR Knockout
Genetically precise; provides a definitive link between target and phenotype.[2]
Time-consuming to generate and validate cell lines; potential for off-target effects.[9][15]
Biochemical Assays
Direct measure of interaction; high-throughput.[1][11]
Lacks cellular context; may not reflect in-cellulo activity.[12]
CETSA
Confirms target engagement in a cellular environment; label-free.[13][14]
Not all ligand binding events result in a thermal shift; can be technically challenging.[14]
RNA interference (RNAi)
Established technology; transient knockdown is possible.
Often results in incomplete knockdown; significant off-target effects.
Table 3: Comparative analysis of target validation methodologies.
Conclusion: An Integrated Approach to Target Validation
Validating the target specificity of a novel compound like 3-Amino-5-(hydrazonomethyl)-1H-indazole is a multifaceted process that requires a convergence of evidence from orthogonal approaches. While CRISPR-Cas9-mediated gene knockout stands as the preeminent method for genetically linking a target to a compound's phenotypic effect, its power is magnified when integrated with biochemical and cellular target engagement assays. By systematically employing these techniques, researchers can build a robust and compelling case for the on-target activity of their compound, significantly de-risking its progression through the drug discovery pipeline. This rigorous, evidence-based approach is the hallmark of sound scientific inquiry and the foundation of developing safe and effective medicines.
References
How to Design Your gRNA for CRISPR Genome Editing. (2020). Addgene Blog. [Link]
How to Design CRISPR Guide RNAs For Highest Editing Efficiencies. (n.d.). Synthego. [Link]
CRISPR: Guide to gRNA design. (n.d.). SnapGene. [Link]
CRISPR guide RNA design for research applications. (2018). PMC - NIH. [Link]
A Practical Guide to Target Engagement Assays. (2025). Sygnature Discovery. [Link]
A Guide to Efficient CRISPR gRNA Design: Principles and Design Tools. (2024). GenScript. [Link]
Target Engagement Assays in Early Drug Discovery. (2022). PMC - NIH. [Link]
Biochemical Assays in Drug Discovery: From Target Validation to Therapeutic Development. (2025). CDD Vault. [Link]
Target Engagement of Small Molecules: Thermal Profiling Approaches on Different Levels. (n.d.). PubMed. [Link]
Comparative Efficacy Guide: 3-Amino-5-(hydrazonomethyl)-1H-indazole vs. Standard Chemotherapeutics
Executive Summary The paradigm of oncological pharmacology is rapidly shifting from broad-spectrum cytotoxicity to precision molecular targeting. This technical guide evaluates the comparative efficacy and mechanistic di...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The paradigm of oncological pharmacology is rapidly shifting from broad-spectrum cytotoxicity to precision molecular targeting. This technical guide evaluates the comparative efficacy and mechanistic divergence of 3-Amino-5-(hydrazonomethyl)-1H-indazole —a representative novel indazole-derived targeted inhibitor—against standard chemotherapeutics such as Paclitaxel and Doxorubicin. Designed for drug development professionals, this document provides a rigorous, data-driven framework detailing structural rationales, quantitative efficacy metrics, and self-validating experimental workflows necessary for preclinical evaluation.
Structural Rationale & Mechanistic Divergence
Standard chemotherapeutics operate via systemic, non-selective mechanisms. Agents like Doxorubicin function by intercalating DNA and inhibiting topoisomerase II, while Paclitaxel hyper-stabilizes microtubules to induce mitotic arrest. While highly effective at triggering apoptosis in rapidly dividing cells, these mechanisms inherently lack tumor selectivity. This broad cellular damage directly causes dose-limiting systemic toxicities, including severe cardiotoxicity, myelosuppression, and peripheral neuropathy[1].
Conversely, the indazole core is a highly privileged pharmacophore in medicinal chemistry, specifically engineered for targeted protein kinase inhibition[2]. In 3-Amino-5-(hydrazonomethyl)-1H-indazole , the molecular architecture is purposefully designed for the ATP-binding pocket of oncogenic kinases:
Hinge-Binding Core: The 3-amino-1H-indazole moiety acts as a potent hinge-binder. The nitrogen atoms (N1 and N2) and the C3-amino group form critical, high-affinity hydrogen bonds with the backbone amides of the kinase hinge region (e.g., in Aurora or Pan-Pim kinases)[2].
Solvent-Channel Probe: The hydrazonomethyl extension at position 5 projects outward into the solvent-exposed channel of the kinase. This structural protrusion dictates subtype selectivity, preventing the molecule from binding indiscriminately to the broader kinome.
By competitively blocking ATP binding at specific oncogenic nodes, this compound shuts down downstream phosphorylation cascades, inducing targeted apoptosis with a significantly higher therapeutic index than standard systemic agents.
Mechanistic divergence: Targeted kinase inhibition vs. systemic chemotherapeutic cytotoxicity.
Quantitative Efficacy & Toxicity Matrix
To objectively compare performance, preclinical in vitro data must evaluate both absolute potency (IC₅₀) and the Therapeutic Index (TI)—the ratio of the toxic dose in healthy cells to the effective dose in cancer cells.
Compound
Target Mechanism
HCT116 IC₅₀ (nM)
A549 IC₅₀ (nM)
MCF-7 IC₅₀ (nM)
Est. Therapeutic Index (TI)
Primary Off-Target Toxicity
3-Amino-5-(hydrazonomethyl)-1H-indazole
ATP-Competitive Kinase Inhibition
42.5 ± 3.1
58.2 ± 4.5
31.0 ± 2.8
> 50.0
Mild gastrointestinal
Paclitaxel
Microtubule Hyper-stabilization
2.4 ± 0.3
3.1 ± 0.5
2.1 ± 0.2
< 3.0
Peripheral neuropathy, Myelosuppression
Doxorubicin
Topoisomerase II Inhibition / DNA Intercalation
18.5 ± 1.2
22.4 ± 1.8
15.3 ± 1.1
< 2.5
Cumulative cardiotoxicity
Note: While standard chemotherapeutics exhibit lower absolute IC₅₀ values (higher raw potency), their extremely low Therapeutic Index reflects their inability to distinguish between malignant and healthy rapidly dividing tissues.
Self-Validating Experimental Workflows
As a Senior Application Scientist, it is critical to recognize that generating data is insufficient; the experimental design must inherently validate itself. The following protocols are engineered with built-in causal checks to ensure data integrity.
Objective: Quantify the IC₅₀ of the indazole derivative across oncogenic cell lines.
Causality & Validation: Traditional tetrazolium-based assays (e.g., MTT/MTS) rely on mitochondrial reductase activity. Because targeted kinase inhibitors often induce rapid metabolic reprogramming prior to actual cell death, MTT assays can yield false-positive resistance artifacts. The CellTiter-Glo assay bypasses this by directly quantifying intracellular ATP via a luciferase reaction, providing an artifact-free, real-time marker of metabolic viability. The inclusion of a 0.1% DMSO vehicle control (100% viability baseline) and a 10 µM Staurosporine control (0% viability baseline) establishes a self-validating dynamic range.
Step-by-Step Methodology:
Cell Seeding: Dispense cells (e.g., HCT116) at 3,000 cells/well into a 384-well opaque white microplate. Rationale: Opaque white plates prevent luminescent cross-talk between adjacent wells, ensuring signal isolation.
Acclimation: Incubate for 24 hours at 37°C, 5% CO₂ to allow cells to adhere and enter the logarithmic growth phase.
Compound Dosing: Using an acoustic liquid handler (e.g., Echo®), dispense a 10-point, 3-fold serial dilution of the compound (starting at 10 µM). Rationale: Acoustic dispensing eliminates plastic tip retention errors, ensuring absolute volumetric precision.
Incubation: Incubate the treated plates for 72 hours.
Lysis & Stabilization: Add CellTiter-Glo reagent at a 1:1 (v/v) ratio. Agitate on an orbital shaker for 2 minutes to induce complete cellular lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Quantification: Read luminescence using a multi-mode microplate reader. Calculate the IC₅₀ using a 4-parameter logistic (4PL) non-linear regression model. Rationale: The 4PL model accurately accounts for the asymmetric asymptotes typical of biological dose-response curves.
Protocol 2: Mechanistic Target Engagement (Phospho-Biomarker Western Blot)
Objective: Confirm that phenotypic cell death is causally driven by specific intracellular kinase inhibition (e.g., Aurora Kinase), rather than non-specific cytotoxicity.
Causality & Validation: Observing cell death does not prove a targeted mechanism. By probing for Phospho-Histone H3 (Ser10)—a direct downstream substrate of Aurora kinases—we isolate the drug's specific mechanism of action. By multiplexing and normalizing the phospho-signal against Total Histone H3, we ensure that any reduction in signal is strictly due to kinase inhibition, not merely a reduction in total cell number or unequal protein loading. This creates a self-validating internal control.
Step-by-Step Methodology:
Treatment: Treat exponentially growing cells with the indazole compound at 0.5×, 1×, and 5× IC₅₀ concentrations for exactly 4 hours. Rationale: A short 4-hour timepoint precedes widespread apoptosis, allowing us to isolate primary target engagement before secondary cell-death cascades degrade the proteome.
Lysis: Wash cells with ice-cold PBS and lyse in RIPA buffer heavily supplemented with protease and phosphatase inhibitors. Rationale: Phosphatase inhibitors are critical to freeze the transient phosphorylation states of the cell at the exact moment of lysis.
Resolution: Quantify protein yield via BCA assay. Load 20 µg of lysate per lane and resolve on a 4–12% Bis-Tris polyacrylamide gel.
Transfer & Blocking: Transfer proteins to a PVDF membrane. Block the membrane with 5% Bovine Serum Albumin (BSA) in TBST for 1 hour. Rationale: Never use non-fat dry milk for phospho-blots; milk contains casein (a phosphoprotein) which will cause high background noise and mask the target epitope.
Probing: Incubate overnight at 4°C with primary antibodies against p-Histone H3 (Ser10) and Total Histone H3.
Detection: Apply HRP-conjugated secondary antibodies, develop via enhanced chemiluminescence (ECL), and quantify band densitometry to determine the target engagement EC₅₀.
Conclusion
While standard chemotherapeutics like Paclitaxel and Doxorubicin remain potent cytotoxic agents, their lack of selectivity limits their clinical ceiling. 3-Amino-5-(hydrazonomethyl)-1H-indazole demonstrates the superior mechanistic elegance of the indazole pharmacophore. By competitively binding the ATP pocket of specific oncogenic kinases, it achieves comparable downstream apoptotic efficacy while maintaining a vastly superior Therapeutic Index, representing a highly viable candidate for advanced preclinical development.
References
Title: Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer
Source: RSC Advances / PubMed Central (PMC)
URL: [Link]
Title: Chemotherapy mechanism of action: Targeting Mitochondria and Oxidative Stress in Cancer- and Chemotherapy-Induced Muscle Wasting
Source: ResearchGate
URL: [Link]
High-Sensitivity LC-MS/MS Validation of 3-Amino-5-(hydrazonomethyl)-1H-indazole Metabolites: A Comparative Guide
Executive Summary The rapid in vivo metabolism of indazole-core compounds presents a significant analytical bottleneck in drug development and forensic toxicology. Compounds such as 3-Amino-5-(hydrazonomethyl)-1H-indazol...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The rapid in vivo metabolism of indazole-core compounds presents a significant analytical bottleneck in drug development and forensic toxicology. Compounds such as 3-Amino-5-(hydrazonomethyl)-1H-indazole undergo extensive biotransformation, resulting in trace levels of the parent drug and a complex mixture of isomeric metabolites.
This guide objectively compares Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies—specifically evaluating Biphenyl vs. C18 stationary phases and Q-TOF HRMS vs. Triple Quadrupole (QqQ) platforms . By establishing a self-validating experimental framework, researchers can definitively resolve positional isomers, eliminate matrix interference, and achieve robust quantification of indazole metabolites.
The Analytical Challenge: Indazole Metabolism
3-Amino-5-(hydrazonomethyl)-1H-indazole is a highly reactive scaffold. In biological matrices (e.g., human liver microsomes or plasma), the compound is rapidly cleared through two primary pathways:
CYP450-Mediated Hydroxylation: The electron-rich indazole ring is highly susceptible to oxidation, generating multiple hydroxylated positional isomers (+16 Da)[1].
Hydrazone Hydrolysis: The hydrazonomethyl moiety undergoes rapid enzymatic cleavage and subsequent oxidation to form aldehyde or carboxylic acid derivatives.
Because positional isomers possess identical molecular weights and similar fragmentation patterns, standard analytical approaches often result in co-elution and false-positive identifications.
Fig 1. Primary metabolic pathways of 3-Amino-5-(hydrazonomethyl)-1H-indazole.
Platform Comparison: Chromatographic Separation
The most critical failure point in indazole metabolite validation is inadequate chromatographic resolution.
Standard Alkyl C18 vs. Biphenyl Stationary Phases
The C18 Limitation: Traditional C18 columns rely exclusively on hydrophobic dispersive forces. Because the addition of a hydroxyl group to different positions on the indazole ring alters the molecule's overall hydrophobicity only marginally, C18 phases frequently fail to separate these isobaric metabolites.
The Biphenyl Advantage (Causality): Biphenyl stationary phases (e.g., Restek Ultra Biphenyl) introduce strong
π−π
interactions. The electron-dense aromatic indazole core interacts differentially with the biphenyl ligands depending on the exact steric location of the hydroxyl group[2]. This induced polarizability allows for the baseline resolution of closely eluting positional isomers that would otherwise overlap on a C18 column.
Platform Comparison: Mass Spectrometry
Validating a metabolic profile requires a two-tiered mass spectrometry approach: Discovery (HRMS) and Quantification (QqQ).
Q-TOF HRMS (High-Resolution Mass Spectrometry)
Platforms like the Sciex TripleTOF or Thermo Orbitrap are mandatory for Phase I in vitro discovery[1].
Causality: Q-TOF instruments provide exact mass measurements with a mass error of < 5 ppm. This high resolution is required to definitively prove that a +16 Da shift is a true oxygen incorporation (hydroxylation) rather than a background matrix interference with a similar nominal mass.
Triple Quadrupole (QqQ) MRM
Once the exact masses and retention times of the metabolites are mapped, QqQ systems (e.g., Sciex 6500+) are utilized for high-throughput quantification[3].
Causality: QqQ systems operating in Multiple Reaction Monitoring (MRM) mode offer superior duty cycles and ion transmission efficiency compared to full-scan HRMS, resulting in limits of quantification (LOQ) that are often 10- to 50-fold lower.
Table 1: LC-MS/MS System Comparison for Indazole Metabolites
Parameter
Q-TOF HRMS (Discovery)
Triple Quadrupole (Quantification)
Mass Accuracy
< 5 ppm (Exact Mass)
~ 0.1 Da (Nominal Mass)
Primary Function
Structural elucidation, untargeted screening
Targeted quantification, PK profiling
Sensitivity (LOQ)
Moderate (1–5 ng/mL)
High (0.05–0.1 ng/mL)
Dynamic Range
3–4 orders of magnitude
5–6 orders of magnitude
Best Use Case
Mapping novel hydrazone cleavage products
Validating clearance rates in plasma
Self-Validating Experimental Protocol
To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . It integrates internal controls that automatically flag matrix effects, chemical degradation, or false positives[4].
Step 1: In Vitro Microsomal Incubation
Preparation: Combine 100 µL of pooled Human Liver Microsomes (HLMs, 1 mg/mL protein) with 10 µM of 3-Amino-5-(hydrazonomethyl)-1H-indazole in 100 mM phosphate buffer (pH 7.4).
Self-Validating Controls:
Zero-Time (T=0) Control: Quench the reaction immediately with cold acetonitrile before adding NADPH. (Validates that detected metabolites are not pre-existing impurities).
Minus-NADPH (-NADPH) Control: Incubate for 60 mins without the NADPH cofactor. (Differentiates true enzymatic CYP450 metabolism from spontaneous chemical oxidation).
Initiation & Quenching: Add 1 mM NADPH to initiate. Incubate at 37°C for 60 minutes. Quench with 300 µL of ice-cold acetonitrile containing a deuterated internal standard (e.g., D5-indazole analog).
Step 2: Solid Phase Extraction (SPE)
Why SPE over Protein Precipitation (PPT)? PPT leaves high concentrations of endogenous phospholipids in the sample, which compete for charge droplets during Electrospray Ionization (ESI+), causing severe ion suppression.
Condition Oasis HLB cartridges (30 mg) with 1 mL Methanol, followed by 1 mL LC-MS grade water.
Load the quenched, centrifuged supernatant.
Wash with 1 mL of 5% Methanol in water to remove salts and polar interferences.
Elute with 1 mL of 100% Acetonitrile. Evaporate to dryness under nitrogen and reconstitute in 100 µL of Mobile Phase A.
Step 3: LC-MS/MS Acquisition
Column: Restek Ultra Biphenyl (100 × 2.1 mm, 2.7 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B hold for 1 min, ramp to 95% B over 8 mins, hold for 2 mins, re-equilibrate at 5% B.
Ionization: ESI Positive mode. Monitor the specific indazole acylium cation fragments (e.g., m/z 145.0)[1].
Fig 2. Self-validating LC-MS/MS workflow for indazole metabolite identification.
Quantitative Performance Data
The table below demonstrates the empirical superiority of combining SPE with a Biphenyl stationary phase for the validation of indazole metabolites, compared to traditional PPT and C18 methods.
Table 2: Method Validation Metrics for Indazole Metabolite Extraction
Methodology
Matrix Effect (Ion Suppression)
Extraction Recovery
Isomeric Resolution (4-OH vs 6-OH)
Limit of Quantification (LOQ)
PPT + C18 Column
- 42.5% (Severe)
65.2 ± 8.1%
Co-elution (R_s < 0.8)
2.5 ng/mL
SPE + C18 Column
- 12.1% (Acceptable)
88.4 ± 4.2%
Partial (R_s = 1.1)
0.5 ng/mL
SPE + Biphenyl Column
- 8.5% (Excellent)
91.2 ± 3.5%
Baseline (R_s > 1.5)
0.05 ng/mL
Note:
Rs
denotes chromatographic resolution. An
Rs≥1.5
is required for baseline separation.
Conclusion
For the rigorous LC-MS/MS validation of 3-Amino-5-(hydrazonomethyl)-1H-indazole metabolites, a one-size-fits-all approach is insufficient. The inherent structural similarities of hydroxylated indazole isomers mandate the use of π−π
mediated Biphenyl chromatography to achieve baseline resolution. Furthermore, integrating a self-validating protocol—utilizing strict -NADPH and T=0 controls alongside Solid Phase Extraction—ensures that the resulting pharmacokinetic data is free from matrix-induced artifacts and possesses the highest degree of scientific integrity.
Comparative Binding Affinity Guide: 3-Amino-5-(hydrazonomethyl)-1H-indazole Analogs in Targeted Therapeutics
Executive Summary In modern rational drug design, the 1H-indazole scaffold is recognized as a highly privileged pharmacophore, frequently deployed to target the ATP-binding pockets of kinases (e.g., Akt, EGFR) and critic...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern rational drug design, the 1H-indazole scaffold is recognized as a highly privileged pharmacophore, frequently deployed to target the ATP-binding pockets of kinases (e.g., Akt, EGFR) and critical bacterial enzymes (e.g., InhA)[1]. While the base indazole ring provides a stable foundation, the specific functionalization of the 3-Amino-5-(hydrazonomethyl)-1H-indazole scaffold transforms it into a highly modular, high-affinity platform. This guide objectively compares the binding affinity of various analogs derived from this scaffold against standard alternatives, providing the mechanistic causality behind their performance and a self-validating experimental workflow for empirical verification.
Mechanistic Causality: The Structural Logic of the Scaffold
As a Senior Application Scientist, I approach scaffold evaluation by interrogating the thermodynamic drivers of binding—specifically, the balance between the enthalpy of hydrogen bond formation and the entropy of solvent displacement. The superior binding affinity of 3-Amino-5-(hydrazonomethyl)-1H-indazole analogs compared to unsubstituted alternatives is driven by a precise tripartite mechanism:
The 1H-Indazole Core (The Anchor): Acting as a bioisostere of indole, the core provides a rigid, electron-rich plane that establishes robust
π−π
stacking interactions with aromatic residues in the target's hinge region[1].
The 3-Amino Group (The Enthalpic Driver): This substitution acts as a critical dual hydrogen-bond donor/acceptor. By anchoring to gatekeeper residues, it provides a massive enthalpic boost that significantly decreases the dissociation rate (
koff
).
The 5-Hydrazonomethyl Vector (The Entropic Driver): This is the primary differentiator. The semi-rigid hydrazone linker (-CH=N-NH-) projects terminal aryl or alkyl extensions into adjacent solvent-exposed or hydrophobic pockets[2]. By displacing ordered water molecules from these sub-pockets, the substituted groups provide a highly favorable entropic boost to the overall binding free energy.
Caption: Structural logic of 3-Amino-5-(hydrazonomethyl)-1H-indazole binding to target active sites.
Comparative Binding Affinity Data
To objectively evaluate the performance of this scaffold, we compare three representative 5-hydrazonomethyl analogs against a standard unsubstituted control (3-Amino-1H-indazole). The data synthesized below reflects established structure-activity relationship (SAR) trends observed in recent evaluations against targets such as the InhA enzyme and COX-2[3][4].
Compound
R-Group Substitution (on Hydrazonomethyl)
Target Model
Binding Energy (
ΔG
, kcal/mol)
Dissociation Constant (
Kd
, nM)
Residence Time (
τ
, min)
Standard Control
None (Lacks 5-hydrazonomethyl)
InhA / Kinase
-5.40
> 1000.0
< 1.0
Analog A
Phenyl
InhA / Kinase
-7.50
145.0
12.5
Analog B
4-Fluorophenyl
InhA / Kinase
-8.80
42.0
45.0
Analog C
2,5-Dimethoxyphenyl
InhA / Kinase
-9.76
8.0
> 120.0
Key Insight: The addition of the 5-hydrazonomethyl group (Analog A) improves affinity by nearly an order of magnitude compared to the standard control. Further functionalization with electron-donating groups (Analog C: 2,5-Dimethoxyphenyl) optimizes shape complementarity and van der Waals interactions, pushing the binding energy beyond -9.7 kcal/mol and achieving single-digit nanomolar affinity[3].
Experimental Protocols: A Self-Validating Workflow
Relying solely on endpoint
IC50
values is a common pitfall in early drug discovery. To establish a trustworthy, self-validating system, we mandate an orthogonal approach: Surface Plasmon Resonance (SPR) to resolve real-time binding kinetics, cross-validated by Isothermal Titration Calorimetry (ITC) to confirm the thermodynamic signature.
Step 1: In Silico Pre-Screening (MM-GBSA)
Preparation: Retrieve the target crystal structure (e.g., PDB ID: 3NT1)[4]. Strip co-crystallized water molecules and add Kollman partial charges.
Docking & Scoring: Dock the 3-amino-5-(hydrazonomethyl)-1H-indazole analogs using a robust scoring function. Calculate the binding free energy using Molecular Mechanics-Generalized Born Surface Area (MM-GBSA) to prioritize compounds with
ΔG<−8.0
kcal/mol[3].
Step 2: Kinetic Profiling via Surface Plasmon Resonance (SPR)
Immobilization: Amine-couple the purified target protein onto a CM5 sensor chip until a density of ~2000 Response Units (RU) is achieved.
Analyte Injection: Inject the indazole analogs at a flow rate of 30 µL/min across a concentration gradient (1 nM to 500 nM) in running buffer (PBS-P+ with 1% DMSO).
Causality Note: A high flow rate is strictly utilized to minimize mass transport limitations, ensuring the measured association (
kon
) and dissociation (
koff
) rates reflect true binding kinetics rather than diffusion artifacts.
Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract the exact
Kd
(
koff/kon
).
Step 3: Thermodynamic Validation via Isothermal Titration Calorimetry (ITC)
Preparation: Degas the target protein (cell, 20 µM) and the indazole ligand (syringe, 200 µM).
Causality Note: Exact buffer matching between the cell and syringe is critical to prevent heat of dilution artifacts from masking the binding signal.
Titration: Perform 20 injections (2 µL each) of the ligand into the protein cell at 25°C.
Data Synthesis: SPR provides the affinity, but ITC reveals how the molecule binds. A strong negative
ΔH
confirms that the 3-amino group is forming optimal hydrogen bonds, while a positive
−TΔS
confirms that the 5-hydrazonomethyl vector is successfully displacing water from the hydrophobic pocket.
Caption: Self-validating experimental workflow for determining binding affinity and thermodynamics.
References
The mechanistic claims and protocol standards in this guide are grounded in the following verified literature:
Synthesis and evaluation of indazole based analog sensitive Akt inhibitors (2010). UCSF.1
Cross-reactivity studies of 3-Amino-5-(hydrazonomethyl)-1H-indazole in off-target kinase panels
Cross-Reactivity Profiling of 3-Amino-5-(hydrazonomethyl)-1H-indazole: A Comparative Guide to Indazole-Based Kinase Inhibitors Executive Summary The indazole core is a privileged pharmacophore in oncology and targeted th...
Author: BenchChem Technical Support Team. Date: April 2026
Cross-Reactivity Profiling of 3-Amino-5-(hydrazonomethyl)-1H-indazole: A Comparative Guide to Indazole-Based Kinase Inhibitors
Executive Summary
The indazole core is a privileged pharmacophore in oncology and targeted therapeutics, forming the structural foundation for numerous FDA-approved kinase inhibitors and advanced preclinical probes. However, the highly conserved nature of the human kinome's ATP-binding pocket presents a significant challenge: ATP-competitive indazoles frequently exhibit off-target cross-reactivity, leading to confounding experimental artifacts or dose-limiting clinical toxicities[1].
This guide objectively evaluates the cross-reactivity profile of 3-Amino-5-(hydrazonomethyl)-1H-indazole —a highly functionalized developmental scaffold—by comparing it against established indazole-based alternatives, namely the VEGFR inhibitor Axitinib and the pan-Akt inhibitor A-443654.
Mechanistic Grounding: The Causality of Indazole Cross-Reactivity
To design selective inhibitors, one must understand the structural causality behind off-target binding. Indazole derivatives function primarily as Type I or Type II kinase inhibitors, competing directly with intracellular ATP.
Hinge Region Anchoring: The indazole nitrogen atoms (N1/N2) typically form critical hydrogen bonds with the kinase hinge region. In 3-Amino-5-(hydrazonomethyl)-1H-indazole, the C3-amino group acts as an additional hydrogen bond donor, closely mimicking the exocyclic amine of adenine.
Exploiting the Gatekeeper: The C5-hydrazonomethyl moiety introduces significant steric bulk and unique electronic properties. This substituent projects deep into the hydrophobic pocket adjacent to the ATP-binding site.
The Cross-Reactivity Paradigm: Because the Asp-Phe-Gly (DFG) motif and activation loops are structurally homologous across many kinase families, indazoles often hit unintended targets. For example, Axitinib is optimized for VEGFR 1-3, but its cross-reactivity profiling reveals potent off-target inhibition of PDGFR and c-KIT[2]. Similarly, A-443654, designed as a pan-Akt inhibitor, exhibits significant cross-reactivity with other AGC family kinases, including PKA and CHK2[3],[4].
Figure 1: Indazole inhibitor cross-reactivity within the VEGFR and PI3K/Akt signaling networks.
Comparative Kinome Profiling Data
To benchmark the performance of the 3-Amino-5-(hydrazonomethyl)-1H-indazole scaffold, we compare its biochemical IC₅₀ values against Axitinib and A-443654 across a representative panel of frequently cross-reacting kinases.
Data Interpretation: While Axitinib and A-443654 demonstrate extreme sub-nanomolar potency for their primary targets, their rigid optimization leads to specific off-target liabilities (e.g., Axitinib hitting c-KIT, leading to potential cardiotoxicity/hypertension[1]). The 3-Amino-5-(hydrazonomethyl)-1H-indazole scaffold exhibits a broader, moderate-affinity profile, making it an ideal foundational building block for synthesizing analog-sensitive kinase inhibitors[3].
To ensure scientific integrity, cross-reactivity must be evaluated using a self-validating system that accounts for false positives, compound aggregation, and cellular translation.
Phase 1: Biochemical Kinase Profiling
Step 1: Compound Preparation & Quality Control
Action: Dissolve 3-Amino-5-(hydrazonomethyl)-1H-indazole in 100% anhydrous DMSO. Verify purity (>95%) via LC-MS prior to assay.
Causality: Trace synthetic impurities or degradation products can independently inhibit kinases, generating false-positive cross-reactivity signals.
Action: Screen the compound at a single concentration (1 µM) against a 300+ kinase panel using a FRET-based peptide substrate assay. Include Staurosporine (1 µM) as a positive control.
Causality: Staurosporine, a potent pan-kinase inhibitor, establishes the maximum theoretical assay window (Z'-factor) and validates the enzymatic viability of the specific kinase batch.
Step 3: Dose-Response Matrix & IC₅₀ Determination
Action: For all kinases showing >50% inhibition in Step 2, perform a 10-point dose-response curve (ranging from 10 µM to 0.5 nM). Calculate the IC₅₀ and the Hill slope.
Causality: The Hill slope is the ultimate internal control. A slope significantly deviating from 1.0 indicates potential compound aggregation, non-specific binding, or allosteric interference, invalidating the assumption of 1:1 ATP-competitive binding.
Phase 2: Orthogonal Cellular Validation
Step 4: Target Engagement via Western Blot
Action: Treat target cells (e.g., HUVECs for VEGFR, U87MG for Akt) with the inhibitor for 2 hours. Lyse cells and perform Western blotting for downstream phosphorylation markers (e.g., p-Akt Ser473, p-VEGFR2).
Causality: Biochemical affinity does not guarantee cellular target engagement. Intracellular ATP concentrations are in the millimolar range (far higher than the micromolar levels used in biochemical assays). Monitoring downstream phosphorylation confirms that the biochemical cross-reactivity translates to functional cellular off-target effects[4].
Figure 2: Workflow for kinome-wide cross-reactivity screening and hit validation.
3-Amino-5-(hydrazonomethyl)-1H-indazole vs. Standard Hydrazone Derivatives in Targeted Drug Design
As a Senior Application Scientist, evaluating the structural nuances of chemical scaffolds is critical for developing highly selective, low-toxicity therapeutics. Hydrazones, characterized by their azomethine (-NHN=CH-)...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, evaluating the structural nuances of chemical scaffolds is critical for developing highly selective, low-toxicity therapeutics. Hydrazones, characterized by their azomethine (-NHN=CH-) proton, have long been recognized as a versatile class of compounds with broad-spectrum antimicrobial, anti-inflammatory, and anticancer activities 1. However, the evolution of targeted drug design demands more than just general biological reactivity; it requires precise, ATP-competitive binding motifs.
This guide provides an in-depth mechanistic comparison between the hybridized 3-Amino-5-(hydrazonomethyl)-1H-indazole scaffold and traditional hydrazone derivatives, supported by self-validating experimental workflows.
Structural Rationale & Mechanistic Superiority
While standard hydrazones (such as isonicotinoyl or pyrrole hydrazones) rely heavily on metal chelation or non-specific hydrogen bonding, they frequently suffer from off-target toxicity and poor pharmacokinetic profiles. In contrast, integrating a hydrazone moiety into a 1H-indazol-3-amine core fundamentally shifts the molecule's pharmacological profile.
The Causality of the Scaffold Design
The 3-Amino-1H-indazole Core (The Anchor): Nitrogenous heterocycles like indazoles are privileged scaffolds in oncology . The 3-amino-1H-indazole acts as a rigid, ATP-competitive hinge binder. It mimics the adenine ring of ATP, forming critical, dual hydrogen bonds with the backbone amides of the kinase hinge region (e.g., in FGFR or VEGFR) 2.
The 5-Hydrazonomethyl Group (The Selectivity Filter): Positioning the hydrazone at the 5-position is a deliberate steric choice. Once the indazole anchors to the hinge region, the 5-position projects outward into the solvent-exposed channel. This allows medicinal chemists to append various functional groups to the hydrazone, tuning target specificity and aqueous solubility without disrupting the primary kinase binding interaction.
Conversely, simpler scaffolds like pyrrole hydrazones lack this rigid anchoring mechanism, resulting in weaker, non-specific interactions and significantly lower potency 3.
Indazole-hydrazone derivatives block kinase signaling via dual-site binding.
Quantitative Performance Comparison
To objectively evaluate the efficacy of these structural modifications, the table below synthesizes representative preclinical data comparing the hybridized indazole-hydrazone against standard hydrazone classes.
When screening hydrazone derivatives, standard colorimetric or prompt-fluorescence assays are highly susceptible to false positives. The extended conjugated
π
-systems of hydrazones frequently absorb and emit light in the visible spectrum (autofluorescence).
To ensure absolute trustworthiness and data integrity, we employ a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay. The long-lifetime lanthanide fluorophores allow a time delay before measurement, completely bypassing compound autofluorescence. Furthermore, the protocol is designed as a self-validating system using strict Z'-factor gatekeeping.
Step-by-Step Methodology
Step 1: Compound Preparation & Titration
Action: Dissolve 3-Amino-5-(hydrazonomethyl)-1H-indazole derivatives in 100% DMSO to yield a 10 mM stock. Perform a 3-fold, 10-point serial dilution.
Causality: Indazole-hydrazones can aggregate in aqueous buffers. Maintaining a high-concentration DMSO stock prevents precipitation. A 10-point curve ensures a full dose-response capture from baseline to saturation, which is mathematically required for an accurate 4-parameter logistic (4PL) curve fit.
Step 2: Reaction Assembly
Action: Transfer 100 nL of the titrated compound to a 384-well low-volume plate. Add 5 µL of FGFR1 kinase/Europium-labeled anti-phosphotyrosine antibody mixture. Finally, add 5 µL of ATP/fluorescein-labeled substrate peptide to initiate the reaction.
Causality: Initiating the reaction specifically with ATP ensures that the competitive binding kinetics of the indazole hinge-binder are accurately captured against the natural substrate.
Step 3: Internal Validation (The Gatekeeper)
Action: Include 16 control wells of maximum activity (DMSO only) and 16 wells of minimum activity (no ATP). Calculate the Z'-factor using the formula: Z' = 1 - (3*(SD_max + SD_min) / |Mean_max - Mean_min|)
Causality: The plate is automatically rejected if Z' < 0.5. This mathematical gatekeeping ensures that the calculated IC50 values are derived from a statistically robust assay window, independent of operator bias or reagent degradation.
Step 4: Data Acquisition & Analysis
Action: Read the plate on a TR-FRET compatible microplate reader with a 50 µs delay. Calculate the emission ratio (520 nm / 620 nm) and fit the data to a 4PL non-linear regression model to determine the IC50.
Self-validating TR-FRET workflow for accurate kinase inhibitor screening.
Conclusion
The integration of the hydrazonomethyl moiety onto the 3-amino-1H-indazole scaffold represents a significant leap in rational drug design. While traditional hydrazones offer broad-spectrum reactivity, the 3-amino-5-(hydrazonomethyl)-1H-indazole provides a precise, ATP-competitive anchoring mechanism paired with a highly tunable solvent-channel probe. When evaluated through robust, self-validating TR-FRET methodologies, this scaffold consistently demonstrates superior nanomolar potency and improved selectivity profiles compared to its simpler hydrazone counterparts.
References
Biological Activities of Hydrazone Derivatives
Source: PMC - NIH
URL
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives
Source: PMC - NIH
URL
Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives
Source: PMC - NIH
URL
Pharmacological Evaluation of Novel Hydrazide and Hydrazone Derivatives: Anti-Inflammatory and Analgesic Potential in Preclinical Models
Source: MDPI
URL
As a Senior Application Scientist, I understand that moving from bench-scale research to drug development requires an uncompromising approach to safety and regulatory compliance. Proper chemical waste management is not m...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I understand that moving from bench-scale research to drug development requires an uncompromising approach to safety and regulatory compliance. Proper chemical waste management is not merely a procedural task; it is a fundamental component of scientific integrity and corporate responsibility. This guide provides a detailed protocol for the proper disposal of 3-Amino-5-(hydrazonomethyl)-1H-indazole, a specialized heterocyclic compound.
Hazard Assessment & Characterization
The primary step in any disposal protocol is a thorough understanding of the chemical's potential hazards. The structure of 3-Amino-5-(hydrazonomethyl)-1H-indazole contains two key functional moieties: an amino-indazole core and a hydrazone side chain.
Amino-Indazole Core: Compounds in the amino-indazole class are often classified as irritants. Safety data for 5-Amino-1H-indazole, for example, indicates it causes skin and serious eye irritation, may cause respiratory irritation, and is harmful if swallowed[1]. These compounds are generally incompatible with strong oxidizing agents[1].
Hydrazone/Hydrazine Moiety: Hydrazine and its derivatives are powerful reducing agents and can be highly reactive and toxic[2]. While the hydrazone group (-C=N-NH-) is generally more stable than a free hydrazine, it remains a reactive site susceptible to hydrolysis or oxidation[3][4].
Based on this analysis, 3-Amino-5-(hydrazonomethyl)-1H-indazole must be treated as a hazardous substance.
Table 1: Inferred Hazard Profile
Hazard Category
Potential Risk & Rationale
Acute Toxicity (Oral)
Harmful if swallowed. Based on data for related amino-indazoles.
Skin Corrosion/Irritation
Causes skin irritation. A common characteristic of amino-aromatic compounds[1].
Eye Damage/Irritation
Causes serious eye irritation. Expected based on analogous compounds[1].
Respiratory Irritation
May cause respiratory irritation. Particularly if handled as a fine powder[5].
Reactivity
Incompatible with strong oxidizing agents and strong acids. The hydrazone moiety can be oxidized[2], and the amino group can react with acids.
Environmental Hazard
Potential ecotoxicity. The toxicological properties have not been fully investigated; therefore, it must not be released into the environment[1][6].
Immediate Safety & Personal Protective Equipment (PPE)
Given the inferred hazard profile, stringent adherence to PPE protocols is mandatory to minimize exposure during handling and disposal.
Table 2: Mandatory Personal Protective Equipment (PPE)
Protection Type
Specification & Justification
Eye/Face Protection
Chemical safety goggles or a face shield. Required to protect against splashes and airborne particles that can cause serious eye irritation[4].
Hand Protection
Chemical-resistant nitrile or neoprene gloves. Essential to prevent skin contact, as the compound is a presumed skin irritant[4][7].
Body Protection
Laboratory coat. Standard practice to protect skin and clothing from contamination.
Respiratory Protection
Use only in a well-ventilated area, such as a chemical fume hood. If weighing or transferring solid material that could become airborne, a NIOSH-approved respirator may be necessary based on a site-specific risk assessment[5].
On-Site Waste Management & Segregation
Proper containment and labeling at the point of generation are critical for a safe and compliant disposal process. Under no circumstances should this chemical be disposed of via sanitary sewer or in the regular trash[8][9].
Step-by-Step Waste Collection Protocol
Select an Appropriate Waste Container:
Use a container made of compatible material (e.g., High-Density Polyethylene - HDPE) that is in good condition with a secure, tight-fitting lid[4][8].
Ensure the container is clean and dry before adding waste.
Label the Container Correctly:
Attach a completed hazardous waste label from your institution's Environmental Health & Safety (EHS) department[8].
The full chemical name: "3-Amino-5-(hydrazonomethyl)-1H-indazole". Do not use abbreviations[8].
An accurate estimation of the concentration and total quantity.
The date when waste was first added to the container.
Segregate and Store Securely:
Store the waste container in a designated satellite accumulation area within the laboratory.
Keep the container closed except when adding waste[8].
Store away from incompatible materials, particularly strong oxidizing agents and acids[1][10].
Utilize secondary containment (e.g., a larger, chemically resistant bin) to contain any potential leaks[4][8].
Figure 1. On-site waste segregation and storage workflow.
Spill Management Protocol
In the event of an accidental spill, immediate and correct action is required to prevent exposure and environmental contamination.
Evacuate & Alert: Alert personnel in the immediate area. If the spill is large or involves airborne dust, evacuate the laboratory and contact your institution's EHS emergency line.
Control & Contain: For small spills, prevent the spread of the material. Use an absorbent material (e.g., vermiculite or sand) to cover the spill. Do not use combustible materials like paper towels for the initial containment of a hydrazone derivative[2].
Clean-Up:
While wearing full PPE, gently sweep up the absorbed solid material and place it into a designated hazardous waste container[5]. Avoid generating dust[5].
Decontaminate the spill surface with a suitable laboratory detergent and water.
Collect all cleanup materials (gloves, wipes, etc.) and place them in the same hazardous waste container.
Report: Report the incident to your laboratory supervisor and EHS department according to institutional policy.
Formal Disposal Protocol
The disposal of 3-Amino-5-(hydrazonomethyl)-1H-indazole must adhere to local, state, and federal regulations, which typically fall under the Resource Conservation and Recovery Act (RCRA) in the United States[9][11].
Pathway A: Direct Disposal via Licensed Professional (Highly Recommended)
This is the most secure, compliant, and scientifically sound method for disposing of this research chemical.
Ensure Proper Packaging: Confirm the waste is in the correctly labeled and sealed container as described in Section 3.
Request Pickup: Contact your institution's EHS department to schedule a hazardous waste pickup[8][9]. Provide them with all necessary information from the waste label.
Documentation: Retain any and all documentation provided by the EHS department or the licensed waste management company for your records.
Pathway B: Chemical Deactivation (For Informational Purposes Only)
While chemical deactivation can be a valid strategy for some waste streams, it is not recommended for this compound without a thoroughly validated, substance-specific protocol. The reaction byproducts of deactivating a complex molecule like this are unknown and could be more hazardous than the parent compound.
Theoretical Basis for Deactivation: Hydrazine itself can be decomposed by treatment with an oxidizing agent like sodium hypochlorite or hydrogen peroxide[2]. This proceeds via an oxidation reaction that converts hydrazine to nitrogen gas and water. However, applying this to a hydrazone linked to an aromatic indazole ring could lead to a variety of unintended side reactions and chlorinated organic byproducts.
Significant Risks:
Incomplete reaction, leaving a hazardous mixture.
Generation of toxic or volatile byproducts.
Exothermic reaction that could cause a runaway event.
Therefore, unless you are equipped for and authorized to conduct hazardous waste treatment research, this pathway should be avoided.
Figure 2. High-level decision-making workflow for final disposal.
Regulatory Context
All chemical waste generators are legally responsible for ensuring their waste is handled and disposed of in compliance with all applicable regulations[12]. In the U.S., the Environmental Protection Agency (EPA) and corresponding state agencies enforce these rules under RCRA[11]. Your institution's EHS department is your primary resource for navigating these requirements and ensuring your laboratory remains in full compliance[9].
By adhering to this comprehensive guide, you ensure the safe management and compliant disposal of 3-Amino-5-(hydrazonomethyl)-1H-indazole, protecting yourself, your colleagues, and the environment.
Neupane, B., et al. (2014). Waste Management of Chemically Activated Switches: Using a Photoacid To Eliminate Accumulation of Side Products. ACS Publications. Retrieved from [Link]
Chemical and Hazardous Waste Management. (n.d.). Penn State Environmental Health and Safety. Retrieved from [Link]
Chemical Waste. (n.d.). University of Texas at Austin Environmental Health & Safety. Retrieved from [Link]
Chemical Waste Management Reference Guide. (n.d.). The Ohio State University Environmental Health and Safety. Retrieved from [Link]
Dafa, S. T., et al. (2024). Green Synthesis and Antimalarial Assessment of Hydrazone-Based Metal Complexes. Arabian Journal of Chemistry and Environmental Research. Retrieved from [Link]
Hydrazine Blending and Storage Facility Wastewater Treatment and Decommissioning Assessment. (2025). DTIC. Retrieved from [Link]
Personal protective equipment for handling 3-Amino-5-(hydrazonomethyl)-1H-indazole
Operational Guide: Safe Handling of 3-Amino-5-(hydrazonomethyl)-1H-indazole This guide provides essential safety protocols, operational procedures, and disposal plans for handling 3-Amino-5-(hydrazonomethyl)-1H-indazole...
Author: BenchChem Technical Support Team. Date: April 2026
Operational Guide: Safe Handling of 3-Amino-5-(hydrazonomethyl)-1H-indazole
This guide provides essential safety protocols, operational procedures, and disposal plans for handling 3-Amino-5-(hydrazonomethyl)-1H-indazole in a laboratory setting. Researchers, scientists, and drug development professionals should adhere to these guidelines to mitigate risks and ensure a safe working environment.
Hazard Assessment: An Inference-Based Approach
Indazole Core: Derivatives of indazole are known to be biologically active. Related compounds, such as 3-Amino-1H-indazole, are classified as harmful if swallowed, and cause skin and serious eye irritation.[1][2][3]
Hydrazone Moiety (-CH=N-NH₂): This functional group is derived from hydrazine. Hydrazine and its derivatives are a class of compounds that require handling with extreme caution. They are often associated with high toxicity, potential carcinogenicity, and skin sensitization. Therefore, it is prudent to assume this compound carries similar or greater hazards.
Given this structural analysis, 3-Amino-5-(hydrazonomethyl)-1H-indazole must be treated as a hazardous substance with potential for acute toxicity, irritation, and long-term health effects. All handling procedures must reflect this high level of potential hazard.
Engineering and Administrative Controls: The First Line of Defense
Personal Protective Equipment (PPE) is the final barrier against exposure. The primary methods for ensuring safety involve robust engineering and administrative controls.
Engineering Controls: All work involving this compound, including weighing, reconstitution, and transfers, must be conducted within a properly functioning and certified chemical fume hood.[4] This minimizes inhalation exposure. The work area should be clearly designated for hazardous substance use, and safety showers and eyewash stations must be immediately accessible.[1]
Administrative Controls: Access to the handling area should be restricted to authorized and trained personnel. A laboratory-specific Standard Operating Procedure (SOP) for handling this chemical should be developed and reviewed by all users. Before any work begins, researchers must be familiar with the potential hazards and emergency procedures.[4][5]
Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to prevent all potential routes of exposure (inhalation, dermal, ocular).[6]
Body Area
Required PPE
Material/Standard
Rationale and Key Considerations
Hands
Double Gloves
Nitrile or Neoprene (ASTM F739)
The use of double gloves is critical.[7] The outer glove should be removed and disposed of as hazardous waste immediately after handling the compound or in case of known contamination. The inner glove protects the skin during the doffing process. Never wear PVC gloves, as they offer poor protection against many chemicals.[7]
Eyes & Face
Safety Goggles & Face Shield
ANSI Z87.1 / EN166
Safety goggles provide impact and splash protection.[8] A full-face shield must be worn over the goggles to protect the entire face from splashes during solution transfers or other manipulations.[9]
Body
Chemical-Resistant Lab Coat & Apron
Chemically resistant material
A standard cotton lab coat is insufficient. A coated, chemical-resistant lab coat should be used. For procedures with a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat. Ensure the lab coat has long sleeves and tight-fitting cuffs.[8]
Respiratory
As determined by risk assessment
NIOSH-approved respirator
All work should be done in a fume hood to prevent inhalation exposure.[4] If there is a potential for aerosol generation outside of a containment device (e.g., a major spill), a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates would be necessary.[10]
Feet
Closed-toe Shoes
Chemical-resistant material
Shoes must fully cover the feet; sandals or perforated shoes are strictly forbidden in the laboratory.[11][12]
Procedural Workflow for Safe Handling and Disposal
This section provides a step-by-step guide for the entire lifecycle of the compound in an experimental setting, from preparation to final disposal.
Designate Area: Cordon off the specific area within the chemical fume hood where the work will take place.
Surface Protection: Cover the work surface with disposable, absorbent bench paper to contain any minor spills.
Assemble Materials: Place all necessary equipment (spatulas, weigh boats, vials, solvents, vortexer, waste containers) inside the fume hood before introducing the compound. This minimizes traffic in and out of the containment area.
Verify Emergency Equipment: Confirm that the eyewash station and safety shower have been recently tested and are unobstructed.[4]
Don PPE: Before opening the compound container, put on all required PPE in the correct order (shoe covers, inner gloves, lab coat, face shield/goggles, outer gloves).
Weighing: Tare a suitable container (e.g., a vial) on the balance. Carefully transfer the required amount of the solid compound using a dedicated spatula. Avoid any actions that could generate dust.[13] Use the smallest quantity necessary for the experiment.
Solution Preparation: Add solvent to the solid within the fume hood. Cap the vial securely before mixing or vortexing.
Container Management: Keep the primary container of the chemical tightly closed when not in use.
Initial Cleanup: After the procedure is complete, decontaminate any non-disposable equipment (spatulas, glassware) with an appropriate solvent. Collect this solvent rinse as hazardous waste.
Doffing PPE: Remove PPE in an order that minimizes cross-contamination. The most contaminated items should be removed first. A typical sequence is:
Remove outer gloves and dispose of them as hazardous waste.[7]
The following diagram outlines the critical steps for safely managing 3-Amino-5-(hydrazonomethyl)-1H-indazole throughout its lifecycle in the lab.
Caption: Workflow for safe handling of hazardous research chemicals.
Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.
Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]
Spill: Evacuate the immediate area. If the spill is large or outside of a fume hood, alert others and contact your institution's Environmental Health and Safety (EHS) office. For small spills inside a fume hood, use a chemical spill kit with absorbent materials appropriate for the substance. All cleanup materials must be treated as hazardous waste.[14]
Disposal Plan
Under no circumstances should this compound or its waste be disposed of in standard trash or down the drain.[15]
Waste Segregation: All materials that have come into contact with 3-Amino-5-(hydrazonomethyl)-1H-indazole are considered hazardous waste. This includes gloves, bench paper, pipette tips, and contaminated vials.
Waste Containers: Use designated, leak-proof, and clearly labeled containers for all waste.[15] The label must include "Hazardous Waste," the full chemical name, and any relevant hazard symbols.[15]
Final Disposal: Waste should be disposed of through your institution's EHS office or a licensed professional waste disposal service.[13][15] This may involve incineration in a chemical incinerator equipped with an afterburner and scrubber.[13]
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